Gramisterol

Core Science & Biosynthesis

The Gramisterol Biosynthesis Pathway in Plants: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Gramisterol is a critical metabolic intermediate in the intricate and highly regulated biosynthesis of phytosterols (B1254722) in plants. As a key branch point, the synthesis and subsequent conversion of gramisterol are pivotal in determining the final profile of essential sterols such as campesterol, sitosterol, and stigmasterol. These end-products are fundamental components of cellular membranes, influencing their fluidity, permeability, and the function of membrane-bound proteins. Furthermore, phytosterols serve as precursors for the synthesis of brassinosteroid hormones, which regulate plant growth and development. This technical guide provides an in-depth exploration of the gramisterol biosynthesis pathway, detailing the enzymatic steps, presenting available quantitative data, outlining relevant experimental protocols for its study, and visualizing the core processes. This document is intended to serve as a comprehensive resource for researchers in plant biology, biochemistry, and drug development seeking to understand and manipulate this vital metabolic route.

The Gramisterol Biosynthesis Pathway: An Overview

The formation of gramisterol is a key step in the post-squalene segment of phytosterol biosynthesis. In plants, the primary pathway commences with the cyclization of 2,3-oxidosqualene (B107256) to cycloartenol. Following a series of modifications including methylation and the opening of the cyclopropane (B1198618) ring, the intermediate obtusifoliol (B190407) is formed. Obtusifoliol then serves as the substrate for a series of enzymatic reactions that lead to the synthesis of gramisterol.

The conversion of obtusifoliol to gramisterol involves the following key enzymatic steps:

• 14α-Demethylation: The enzyme obtusifoliol 14α-demethylase (CYP51) , a cytochrome P450-dependent monooxygenase, catalyzes the removal of the 14α-methyl group from obtusifoliol. This reaction proceeds sequentially, converting obtusifoliol into 4α-methyl-5α-ergosta-8,14,24(28)-trien-3β-ol.[1]

• Δ14-Reduction: The resulting trienol is then acted upon by sterol Δ14-reductase , which reduces the double bond at the C14-C15 position.

• Δ8→Δ7 Isomerization: The final step in gramisterol synthesis is the isomerization of the double bond from the C8-C9 position to the C7-C8 position, a reaction catalyzed by sterol Δ8-Δ7-isomerase . The product of this reaction is gramisterol (4α-methyl-5α-ergosta-7,24(28)-dien-3β-ol).

Gramisterol is then further metabolized, with the removal of the remaining methyl group at the C4 position, leading to the formation of episterol, a precursor to major phytosterols.

Quantitative Data

Quantitative analysis of metabolic intermediates like gramisterol and the kinetic parameters of the involved enzymes are crucial for understanding the flux and regulation of the phytosterol pathway. However, due to its transient nature, specific data for gramisterol and its associated enzymes in plants are limited.

Enzyme Kinetic Parameters

Enzyme	Organism	Substrate	Apparent K_m_ (µM)	Apparent V_max_ (pmol/min/mg protein)	Reference
Obtusifoliol 14α-demethylase (CYP51)	Zea mays (Maize)	Obtusifoliol	160 ± 5	65 ± 5	[2]

Note: Kinetic data for plant sterol Δ14-reductase and sterol Δ8-Δ7-isomerase are not well-documented in the literature.

Metabolite Concentrations

The concentration of gramisterol in plant tissues is generally low, as it is a transient intermediate. Specific quantitative data across a range of plant species and tissues are not widely reported. Its detection and quantification typically require sensitive analytical techniques as part of a broader phytosterol profiling analysis.

Experimental Protocols

The study of the gramisterol biosynthesis pathway involves the extraction, separation, and quantification of sterol intermediates, as well as the characterization of the enzymes involved.

Protocol for Phytosterol Extraction and Analysis

This protocol provides a general workflow for the extraction and analysis of phytosterols, including gramisterol, from plant tissues.

1. Sample Preparation and Homogenization:

• Freeze fresh plant tissue (e.g., leaves, roots, seeds) in liquid nitrogen.
• Grind the frozen tissue to a fine powder using a mortar and pestle or a cryogenic grinder.

2. Lipid Extraction:

• Transfer the powdered tissue to a suitable solvent mixture. A common method is a modified Bligh-Dyer extraction using a chloroform:methanol:water ratio (e.g., 1:2:0.8, v/v/v).
• Homogenize the mixture thoroughly and allow it to stand for a defined period to ensure complete extraction.
• Centrifuge the homogenate to separate the lipid-containing organic phase from the aqueous phase and the solid pellet.
• Collect the lower organic phase containing the lipids.

3. Saponification (Optional but Recommended for Total Sterols):

• To analyze total sterols (free and esterified), the lipid extract is subjected to saponification.
• Evaporate the solvent from the lipid extract under a stream of nitrogen.
• Resuspend the lipid residue in an ethanolic potassium hydroxide (B78521) solution (e.g., 1 M KOH in 90% ethanol).
• Heat the mixture (e.g., at 60-80°C for 1-2 hours) to hydrolyze the steryl esters.
• After cooling, extract the unsaponifiable fraction (containing free sterols) with a nonpolar solvent such as n-hexane or diethyl ether.

4. Derivatization (for GC-MS analysis):

• Evaporate the solvent from the sterol fraction.
• To increase volatility for gas chromatography, derivatize the sterols by silylation. This is typically done by adding a silylating agent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS) and heating (e.g., at 60-70°C for 30 minutes).

5. Analytical Quantification:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is the most common method for separating and identifying different sterols. The derivatized sample is injected into the GC-MS system. Sterols are identified based on their retention times and mass fragmentation patterns compared to authentic standards.
• High-Performance Liquid Chromatography (HPLC): HPLC, often coupled with a UV or mass spectrometric detector, can also be used for the analysis of phytosterols. This method may not require derivatization.

Protocol for In Vitro Enzyme Assay (Example: Obtusifoliol 14α-demethylase)

This protocol describes a general approach for assaying the activity of a key enzyme in the gramisterol pathway using microsomes isolated from plant tissue.

1. Microsome Isolation:

• Homogenize fresh plant tissue in a cold extraction buffer containing a buffer (e.g., phosphate (B84403) or Tris-HCl), osmoticum (e.g., sucrose), and reducing agents (e.g., DTT, ascorbate) to maintain enzyme activity.
• Filter the homogenate through cheesecloth or Miracloth to remove large debris.
• Perform differential centrifugation: first, a low-speed spin to pellet cell walls and nuclei, followed by a high-speed spin of the supernatant to pellet the microsomal fraction (endoplasmic reticulum).
• Resuspend the microsomal pellet in a suitable buffer.

2. Enzyme Reaction:

• Set up the reaction mixture containing the microsomal preparation, a buffer system, NADPH (as a required cofactor for CYP450 enzymes), and the substrate (obtusifoliol).
• Initiate the reaction by adding the substrate or microsomes.
• Incubate the reaction at a controlled temperature for a specific time.
• Stop the reaction by adding a solvent or by altering the pH.

3. Product Extraction and Analysis:

• Extract the sterols from the reaction mixture using an organic solvent.
• Analyze the extracted sterols by GC-MS or HPLC to identify and quantify the product (4α-methyl-5α-ergosta-8,14,24(28)-trien-3β-ol). The enzyme activity can be calculated based on the amount of product formed over time.

Mandatory Visualizations

Caption: The enzymatic conversion of obtusifoliol to gramisterol in plants.

Caption: General workflow for the analysis of phytosterols from plant tissues.

Conclusion and Future Perspectives

The biosynthesis of gramisterol represents a critical juncture in the production of phytosterols, compounds that are indispensable for plant life. While the enzymatic steps are generally understood, a significant gap remains in the quantitative understanding of this pathway in plants. The lack of comprehensive kinetic data for key enzymes such as sterol Δ14-reductase and sterol Δ8-Δ7-isomerase, as well as the limited information on the in vivo concentrations of gramisterol, highlights areas ripe for future research. Advances in metabolomics, proteomics, and gene editing technologies will undoubtedly pave the way for a more detailed elucidation of the regulation and flux through this pathway. For drug development, a deeper understanding of the plant-specific enzymes in this pathway could open avenues for the design of novel and selective herbicides or plant growth regulators. Continued research into the gramisterol biosynthesis pathway is therefore essential for both fundamental plant science and its practical applications.

References

• 1. The 14 alpha-demethylation of obtusifoliol by a cytochrome P-450 monooxygenase from higher plants' microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Properties and structural requirements for substrate specificity of cytochrome P-450-dependent obtusifoliol 14 alpha-demethylase from maize (Zea mays) seedlings - PubMed [pubmed.ncbi.nlm.nih.gov]

Gramisterol: A Technical Guide to its Natural Sources, Biosynthesis, and Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gramisterol, a phytosterol found in various plant sources, is gaining attention within the scientific community for its potential biological activities. As an intermediate in the biosynthesis of major plant sterols like β-sitosterol, its presence and concentration in natural sources are of significant interest for phytochemical research and potential therapeutic applications. This technical guide provides an in-depth overview of the known natural sources of gramisterol, its biosynthetic pathway, and detailed methodologies for its extraction and quantification.

Natural Sources of Gramisterol

Gramisterol has been identified as a component of the 4-monomethylsterol fraction in a variety of vegetable oils, where it is often found in abundance. While comprehensive quantitative data across a wide range of sources remains an area of active research, its presence has been confirmed in numerous commercially important oils. Additionally, rice bran, particularly from colored varieties like Riceberry rice, has been highlighted as a notable source.

Quantitative Data Summary

Currently, specific quantitative data for gramisterol is limited in publicly available literature. It is often grouped with other minor sterols during analysis. The table below summarizes the reported presence of gramisterol in various natural sources. Further research is needed to establish precise concentration ranges in these and other potential sources.

Natural Source	Plant Species	Tissue/Fraction	Gramisterol Content (μg/g)	Reference
Rice Bran	Oryza sativa (Riceberry)	Dichloromethane extract (unsaponifiable matter)	Not explicitly quantified, but a major component	[1][2]
Various Vegetable Oils	Multiple	4-Monomethylsterol fraction	Reported as "abundantly present"

Biosynthesis of Gramisterol

Gramisterol is a key intermediate in the complex pathway of phytosterol biosynthesis in plants. This pathway originates from the cyclization of 2,3-oxidosqualene. In plants, this cyclization is primarily catalyzed by cycloartenol synthase to form cycloartenol. Following a series of modifications, gramisterol is synthesized from its precursor, 24-methylene lophenol (B1675073) .

The conversion of 24-methylene lophenol to gramisterol involves a sequence of three key enzymatic steps:

• C-14 Demethylation: The methyl group at the C-14 position is removed by a sterol 14α-demethylase , an enzyme belonging to the cytochrome P450 superfamily (CYP51).[3]

• Δ14-Reduction: The resulting double bond at the 14-15 position is reduced by a Δ14-sterol reductase .

• Δ8→Δ7 Isomerization: The double bond at the C-8 position is isomerized to the C-7 position by a sterol Δ8-Δ7 isomerase .

The final step in this sequence yields gramisterol, which can then be further metabolized to produce other important phytosterols.

Biosynthetic Pathway Diagram

References

• 1. Analysis of methylsterol fractions from twenty vegetable oils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. biorxiv.org [biorxiv.org]
• 3. Sterol 14-demethylase - Wikipedia [en.wikipedia.org]

Gramisterol: A Technical Guide for Researchers and Drug Development Professionals

Abstract

Gramisterol, a naturally occurring phytosterol, is gaining significant attention within the scientific community for its diverse biological activities. As a key intermediate in the sterol biosynthesis pathway in plants and fungi, its structural similarity to cholesterol underpins its notable physiological effects. This technical guide provides a comprehensive overview of the chemical structure, physicochemical properties, and biological functions of gramisterol, with a particular focus on its promising anticancer and cholesterol-lowering activities. Detailed experimental methodologies and signaling pathway diagrams are presented to facilitate further research and drug development efforts centered on this compelling molecule.

Chemical Structure and Physicochemical Properties

Gramisterol, also known as 24-methylenelophenol, is a C29 sterol characterized by a tetracyclic cyclopenta[a]phenanthrene skeleton. Key structural features include a hydroxyl group at the C-3 position, a double bond between C-7 and C-8 in the B ring, and a methylene (B1212753) group at C-24 in the side chain.

Table 1: Chemical Identifiers for Gramisterol

Identifier	Value
IUPAC Name	(3β,4α,5α)-4-Methylergosta-7,24(28)-dien-3-ol[1]
Chemical Formula	C₂₉H₄₈O[1]
CAS Number	1176-52-9[1]
SMILES	C[C@@]12[C@@]3(C([C@]4(--INVALID-LINK--(CC3)--INVALID-LINK--C)=C)C">C@@(CC4)[H])[H])=CC[C@]1(--INVALID-LINK----INVALID-LINK--CC2)[H])[H][1]
InChI Key	RSMKYRDCCSNYFM-AAGDOFLISA-N[1]

Table 2: Physicochemical Properties of Gramisterol

Property	Value	Reference
Molecular Weight	412.7 g/mol	[1]
Melting Point	162-163 °C	[2]
Boiling Point	Not available
Solubility	Soluble in chloroform (B151607) and methanol.[3] Insoluble in water.[1]	[1][3]
Appearance	White to off-white solid	[3]

Note on Solubility: While specific quantitative solubility data for gramisterol is limited, its structural analogue, lanosterol, has been shown to be soluble in various organic solvents such as n-propanol, ethyl acetate, and acetone, with solubility increasing with temperature.[4]

Biological Activities and Therapeutic Potential

Gramisterol exhibits a range of biological activities, with its anticancer and cholesterol-lowering effects being the most extensively studied.

Anticancer Activity

Gramisterol has demonstrated potent anticancer properties, particularly against acute myelogenous leukemia (AML).[1][5][6] Studies have shown that gramisterol can induce cell cycle arrest and apoptosis in cancer cells.[1][5][6] This is achieved through the modulation of key signaling pathways, including the suppression of phosphorylated Signal Transducer and Activator of Transcription 3 (pSTAT3), a protein often implicated in tumor cell growth and proliferation.[1][5][6] Concurrently, gramisterol enhances the pSTAT1 transcription signal, which is involved in the proliferation and function of hematopoietic cells, suggesting a role in immune system modulation in the context of cancer.[1][5]

Cholesterol-Lowering Properties

As a phytosterol, gramisterol is structurally similar to cholesterol and is believed to contribute to the reduction of plasma cholesterol levels. Phytosterols (B1254722) are known to compete with cholesterol for absorption in the intestine, thereby inhibiting its uptake.[7][8][9] This mechanism of action is a well-established strategy for managing hypercholesterolemia.

Other Potential Activities

Preliminary evidence suggests that gramisterol may also possess antioxidant properties and play a role in maintaining the fluidity of cellular membranes.[1]

Key Signaling Pathways Involving Gramisterol

Anticancer Signaling Pathway

The anticancer activity of gramisterol in acute myelogenous leukemia is mediated through the modulation of the STAT signaling pathway. Gramisterol treatment leads to a decrease in the phosphorylation of STAT3, which in turn downregulates the expression of anti-apoptotic proteins like Bcl-2 and cell cycle regulators such as cyclin D1 and cyclin E.[1][5] This culminates in cell cycle arrest and the induction of apoptosis via the intrinsic pathway, involving the upregulation of p53 and Bax, and the activation of caspase-3.[1][5]

Anticancer signaling pathway of gramisterol.

Sterol Biosynthesis Pathway

Gramisterol is a key metabolic intermediate in the biosynthesis of other sterols in plants and fungi. It is synthesized from cycloartenol (B190886) through a series of enzymatic reactions and is a precursor for the synthesis of various other phytosterols.

Simplified sterol biosynthesis pathway showing gramisterol as an intermediate.

Experimental Protocols

Extraction and Purification of Gramisterol from Rice Bran

The following protocol is a representative method for the extraction of phytosterols, including gramisterol, from a natural source such as rice bran.

Workflow for the extraction and purification of gramisterol.

Methodology:

• Alkali Refining: Crude rice bran oil is subjected to alkali refining to produce a soapstock rich in phytosterols.

• Solvent Extraction: The soapstock is washed with a non-polar solvent like diethyl ether (3-10 times the amount of soapstock) to extract the lipid-soluble components, including gramisterol.

• Separation: The fatty acids are separated from the phytosterol-containing rice bran oil.

• Crystallization: The rice bran oil is frozen to induce the crystallization of the crude phytosterol product.

• Dissolution and Decolorization: The crude phytosterol product is dissolved in 94%-97% ethanol and treated with activated carbon for decolorization, yielding the final phytosterol product.

In Vitro Cytotoxicity Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is commonly used to measure cytotoxicity.

Methodology:

• Cell Seeding: Seed cancer cells (e.g., WEHI-3 for leukemia) in a 96-well plate at a density of 2 x 10⁵ cells/mL and incubate for 24 hours at 37°C in a 5% CO₂ incubator.[5]

• Treatment: Treat the cells with varying concentrations of gramisterol (e.g., 0, 0.25, 0.5, 1, 2, 4, and 8 µM) and incubate for 24, 48, or 72 hours.[5]

• MTT Addition: After the incubation period, replace the culture supernatant with 10 µL of MTT solution (5 mg/mL in PBS) and incubate for 4 hours at 37°C.[5]

• Formazan (B1609692) Solubilization: Remove the MTT-containing medium and add 150 µL of a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. The IC₅₀ value (the concentration that inhibits 50% of cell growth) can then be determined.

Conclusion and Future Directions

Gramisterol is a promising natural compound with significant therapeutic potential, particularly in the fields of oncology and cardiovascular health. Its well-defined chemical structure and emerging biological activities make it an attractive candidate for further investigation. Future research should focus on elucidating the full spectrum of its molecular targets, optimizing extraction and synthesis methods for higher yields, and conducting preclinical and clinical studies to validate its efficacy and safety in various disease models. The development of gramisterol-based therapeutics could offer novel strategies for the management of cancer and hypercholesterolemia.

References

• 1. researchgate.net [researchgate.net]
• 2. Frontiers | Advances in Stigmasterol on its anti-tumor effect and mechanism of action [frontiersin.org]
• 3. Stigmasterol Simultaneously Induces Apoptosis and Protective Autophagy by Inhibiting Akt/mTOR Pathway in Gastric Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. "Solubility of Lanosterol in Organic Solvents and in Water-Alcohol Mixt" by Ke Li and Daniel Forciniti [scholarsmine.mst.edu]
• 5. Anti-Tumor and Immune Enhancing Activities of Rice Bran Gramisterol on Acute Myelogenous Leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. γ-Tocotrienol but Not γ-Tocopherol Blocks STAT3 Cell Signaling Pathway through Induction of Protein-tyrosine Phosphatase SHP-1 and Sensitizes Tumor Cells to Chemotherapeutic Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. CN102898491A - Preparation technology for extracting phytosterols from rice bran crude oil - Google Patents [patents.google.com]

Gramisterol's Mechanism of Action in Cancer Cells: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular mechanisms underlying the anti-cancer effects of Gramisterol, a phytosterol found in rice bran. The primary focus of this document is on its action in acute myelogenous leukemia (AML), the context in which it has been most thoroughly investigated.

Executive Summary

Gramisterol, a key bioactive compound isolated from rice bran, has demonstrated significant anti-tumor activities, particularly in the context of acute myelogenous leukemia (AML).[1] Its mechanism of action is multifaceted, primarily involving the induction of apoptosis and cell cycle arrest in cancer cells through the modulation of critical signaling pathways.[1] Gramisterol's effects are mediated by its ability to suppress the pSTAT3 signaling pathway, a key regulator of tumor cell growth and proliferation, and to influence the expression of proteins involved in cell cycle control and programmed cell death.[1][2] Furthermore, it has been shown to possess immune-enhancing properties, suggesting a dual role in combating cancer.[1]

Core Mechanisms of Action

Gramisterol exerts its anti-cancer effects through two primary, interconnected mechanisms:

• Induction of Apoptosis: Gramisterol triggers the intrinsic pathway of apoptosis, leading to programmed cell death in cancer cells.

• Cell Cycle Arrest: It halts the progression of the cell cycle, thereby inhibiting the proliferation of malignant cells.[1]

These mechanisms are underpinned by the modulation of specific signaling pathways and the altered expression of key regulatory proteins.

Signaling Pathways Modulated by Gramisterol

The anti-tumor activity of Gramisterol is centrally linked to its influence on the STAT3 signaling pathway.

Suppression of pSTAT3 Signaling

In WEHI-3 leukemia cells, Gramisterol has been shown to significantly decrease the phosphorylation of STAT3 (pSTAT3).[2] The STAT3 pathway is a critical regulator of genes involved in tumor growth and proliferation.[2] By inhibiting the activation of STAT3, Gramisterol effectively downregulates the expression of downstream targets that promote cancer cell survival and division.

Caption: Gramisterol inhibits tumor growth by suppressing pSTAT3 signaling.

Quantitative Analysis of Gramisterol's Effects

The following tables summarize the key quantitative data from studies on Gramisterol's effects on WEHI-3 AML cells.

Cell Viability

Treatment Concentration (µM)	% Cell Viability (24h)
1	~80%
2	~60%

Data is estimated from graphical representations in the source literature.

Cell Cycle Distribution

Treatment	% of Cells in Sub-G1 Phase (Apoptosis)
Control	Baseline
Gramisterol (1 µM, 24h)	Increased
Gramisterol (2 µM, 24h)	Further Increased

Specific percentages are not detailed in the abstract, but a dose-dependent increase in the sub-G1 population is reported, indicative of apoptosis.[1]

Modulation of Key Regulatory Proteins

Protein	Effect of Gramisterol Treatment
Cell Cycle Control
Cyclin D1	Decreased
Cyclin E	Decreased
Apoptosis Regulation
Bcl-2 (anti-apoptotic)	Reduced
p53 (pro-apoptotic)	Increased
Bax (pro-apoptotic)	Increased
Activated Caspase-3	Increased

This table represents the qualitative changes in protein levels as determined by Western blot analysis.

Detailed Experimental Protocols

The following are detailed methodologies for the key experiments used to elucidate the mechanism of action of Gramisterol.

Cell Culture

• Cell Line: WEHI-3 murine myelomonocytic leukemia cells.

• Medium: RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS), 2 mM L-glutamine, 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Culture Conditions: Cells are maintained at 37°C in a humidified atmosphere with 5% CO2.

Cell Viability Assay (MTT Assay)

• Seed WEHI-3 cells in a 96-well plate at a density of 1 x 10^5 cells/mL.

• Treat the cells with varying concentrations of Gramisterol (e.g., 1 µM and 2 µM) and a vehicle control for 24 hours.

• Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Centrifuge the plate at 1,500 rpm for 5 minutes and discard the supernatant.

• Add 100 µL of dimethyl sulfoxide (B87167) (DMSO) to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the control.

Cell Cycle Analysis by Flow Cytometry

• Treat WEHI-3 cells with Gramisterol (e.g., 1 µM and 2 µM) for 24 hours.

• Harvest the cells by centrifugation and wash with ice-cold PBS.

• Fix the cells in 70% ethanol (B145695) at -20°C overnight.

• Wash the fixed cells with PBS and resuspend in a staining solution containing propidium (B1200493) iodide (PI) and RNase A.

• Incubate in the dark at room temperature for 30 minutes.

• Analyze the DNA content by flow cytometry.

• The percentage of cells in the sub-G1, G1, S, and G2/M phases is determined using appropriate software.

Caption: Experimental workflow for cell cycle analysis.

Western Blot Analysis

• Lyse Gramisterol-treated and control cells in RIPA buffer containing protease inhibitors.

• Determine protein concentration using a BCA protein assay.

• Separate equal amounts of protein (e.g., 30 µg) on an SDS-polyacrylamide gel.

• Transfer the separated proteins to a PVDF membrane.

• Block the membrane with 5% non-fat milk in Tris-buffered saline with Tween 20 (TBST) for 1 hour.

• Incubate the membrane with primary antibodies against Cyclin D1, Cyclin E, Bcl-2, p53, Bax, activated Caspase-3, pSTAT3, and a loading control (e.g., β-actin) overnight at 4°C.

• Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Wash again and detect the protein bands using an enhanced chemiluminescence (ECL) substrate.

• Quantify the band intensities using densitometry software.

Apoptosis Induction by Gramisterol

Gramisterol induces apoptosis in AML cells through the intrinsic pathway, which is characterized by the involvement of mitochondria.

Caption: Intrinsic apoptosis pathway induced by Gramisterol.

Conclusion and Future Directions

Gramisterol presents a promising natural compound for the development of novel anti-cancer therapies. Its ability to induce apoptosis and cell cycle arrest in AML cells by targeting the pSTAT3 signaling pathway highlights its potential as a targeted therapeutic agent. Future research should focus on:

• Investigating the efficacy of Gramisterol in other cancer types.

• Elucidating the upstream molecular targets of Gramisterol.

• Conducting in vivo studies to evaluate its therapeutic potential and safety profile in preclinical models.

• Exploring synergistic effects with existing chemotherapeutic agents.

This in-depth technical guide provides a solid foundation for researchers and drug development professionals to understand and further investigate the anti-cancer properties of Gramisterol.

References

• 1. researchgate.net [researchgate.net]
• 2. Anti-Tumor and Immune Enhancing Activities of Rice Bran Gramisterol on Acute Myelogenous Leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]

The Pivotal Role of Gramisterol in Plant Sterol Metabolism: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gramisterol, a key metabolic intermediate in the biosynthesis of plant sterols (phytosterols), holds a critical position at a branching point of this essential pathway. While often overshadowed by the more abundant end-products like β-sitosterol and stigmasterol, understanding the synthesis, regulation, and physiological functions of gramisterol is paramount for a comprehensive grasp of plant growth, development, and responses to environmental cues. This technical guide provides an in-depth exploration of gramisterol's role, offering detailed metabolic context, experimental methodologies, and insights into its potential signaling functions.

Gramisterol in the Plant Sterol Biosynthetic Pathway

The biosynthesis of phytosterols (B1254722) is a complex, multi-step process originating from the mevalonate (B85504) pathway. Following the formation of the cyclic precursor cycloartenol, a series of demethylations, isomerizations, and reductions occur. Gramisterol emerges as a crucial intermediate after the initial demethylation at the C-4 position and subsequent reactions.

The conversion of 24-methylenelophenol (B75269) to episterol, with gramisterol as a key intermediate, is catalyzed by a series of enzymes. This intermediate compound, after its formation, loses a methyl group and undergoes an allylic isomerization to form gramisterol. This step is catalyzed by sterol C-14 demethylase, sterol Δ14-reductase, and sterol Δ8-Δ7-isomerase. The last methyl group is then removed by sterol demethylase to form episterol[1].

The pathway can be visualized as follows:

Quantitative Analysis of Gramisterol and Related Sterols

Quantitative data for gramisterol is scarce in the literature, as most studies focus on the major end-product sterols. However, analysis of mutants in the sterol biosynthesis pathway provides valuable insights into the accumulation of intermediates. For instance, in Arabidopsis thaliana, mutations in the HYDRA1 gene, which encodes the Δ8-Δ7 sterol isomerase that acts on gramisterol, lead to significant alterations in the sterol profile. While specific gramisterol concentrations are not always reported, the accumulation of its precursors and altered ratios of downstream sterols are indicative of its metabolic flux.

The following table summarizes the typical sterol composition in wild-type Arabidopsis thaliana and the qualitative changes observed in mutants affecting enzymes around gramisterol's metabolic position.

Sterol	Wild-Type Arabidopsis (Relative Abundance %)	hydra1 Mutant (Qualitative Change)	fackel (c-14 reductase) Mutant (Qualitative Change)
Gramisterol	Trace	Accumulation	Accumulation of precursors
Episterol	Trace	Depletion	Depletion
Campesterol	~15-20%	Significant Reduction	Significant Reduction
Sitosterol	~60-70%	Significant Reduction	Significant Reduction
Stigmasterol	~5-10%	Significant Reduction	Significant Reduction
Other Intermediates	Trace	Accumulation of Δ8 sterols	Accumulation of 8,14-diene sterols

Note: This table is a qualitative summary based on described mutant phenotypes. Actual quantitative values can vary based on tissue type, developmental stage, and growth conditions.

Experimental Protocols

The analysis of gramisterol and other minor phytosterols requires sensitive and specific analytical techniques. Gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) are the methods of choice.

General Workflow for Phytosterol Analysis

The following diagram illustrates a typical workflow for the extraction and analysis of plant sterols, which can be optimized for the quantification of gramisterol.

Detailed Methodologies

3.2.1. Extraction and Saponification

• Sample Preparation: Freeze-dry plant tissue to a constant weight and grind to a fine powder.

• Lipid Extraction: Extract total lipids from the powdered tissue using a solvent mixture such as chloroform:methanol (B129727) (2:1, v/v).

• Saponification: To the lipid extract, add a solution of potassium hydroxide (B78521) (KOH) in ethanol (B145695) (e.g., 1 M KOH in 95% ethanol). Heat the mixture at 80°C for 1-2 hours to hydrolyze esterified sterols.

• Extraction of Unsaponifiables: After cooling, add water and extract the unsaponifiable fraction containing free sterols with a non-polar solvent like n-hexane or diethyl ether. Repeat the extraction multiple times to ensure complete recovery.

• Washing and Drying: Wash the combined organic phases with water to remove residual alkali and dry over anhydrous sodium sulfate.

3.2.2. GC-MS Analysis

• Derivatization: Evaporate the solvent from the unsaponifiable fraction under a stream of nitrogen. Add a silylating agent (e.g., BSTFA + 1% TMCS) and pyridine, and heat at 60-70°C for 30-60 minutes to convert the sterols to their trimethylsilyl (B98337) (TMS) ethers.

• GC Conditions:

  • Column: A non-polar capillary column (e.g., DB-5ms, HP-5ms).

  • Injector Temperature: 280-300°C.

  • Oven Program: Start at a suitable initial temperature (e.g., 180°C), ramp to a final temperature (e.g., 300°C) at a rate of 5-10°C/min, and hold for a period to ensure elution of all compounds.

  • Carrier Gas: Helium at a constant flow rate.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 50-650.

  • Quantification: Use selected ion monitoring (SIM) mode for higher sensitivity and specificity, monitoring characteristic ions for gramisterol-TMS ether. An internal standard (e.g., epicoprostanol (B1214048) or betulin) should be added at the beginning of the procedure for accurate quantification.

3.2.3. LC-MS/MS Analysis

• Sample Preparation: The unsaponifiable fraction can be directly analyzed or after a simple concentration step. Derivatization is typically not required.

• LC Conditions:

  • Column: A C18 reversed-phase column.

  • Mobile Phase: A gradient of acetonitrile (B52724) and water or methanol and water, often with a small amount of formic acid or ammonium (B1175870) formate (B1220265) to improve ionization.

  • Flow Rate: Appropriate for the column dimensions (e.g., 0.2-0.5 mL/min).

• MS/MS Conditions:

  • Ionization Mode: Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI) in positive ion mode.

  • Scan Mode: Multiple Reaction Monitoring (MRM) for highest selectivity and sensitivity. Specific precursor-to-product ion transitions for gramisterol need to be determined using a pure standard.

Signaling Role of Gramisterol and its Precursors

While direct signaling roles for gramisterol in plants have not been definitively established, studies on mutants with defects in the sterol biosynthesis pathway provide strong indirect evidence for the importance of maintaining correct levels of sterol intermediates.

The hydra mutants in Arabidopsis, which are defective in enzymes acting around the gramisterol conversion step, exhibit severe developmental defects, including abnormal embryonic patterning and altered responses to the plant hormones auxin and ethylene[2][3]. These phenotypes are not fully rescued by the application of the downstream sterol end-products, suggesting that the accumulation of intermediates like gramisterol or the depletion of subsequent products has a direct impact on cellular signaling pathways.

One proposed model is that the altered sterol composition in these mutants affects the properties of cellular membranes, including the function of membrane-associated proteins involved in hormone transport and signaling[2][3].

Conclusion

Gramisterol represents a critical juncture in the intricate network of plant sterol biosynthesis. Although a minor component in terms of overall abundance, its transient nature belies its importance in the metabolic flux towards the production of essential membrane sterols and signaling molecules. Future research focusing on the precise quantification of gramisterol in different plant tissues and under various stress conditions, coupled with the characterization of mutants that specifically accumulate this intermediate, will be instrumental in fully elucidating its direct physiological and signaling roles. The methodologies and conceptual frameworks presented in this guide provide a solid foundation for researchers and drug development professionals to further explore the multifaceted functions of this pivotal plant sterol.

References

• 1. researchgate.net [researchgate.net]
• 2. hydra Mutants of Arabidopsis Are Defective in Sterol Profiles and Auxin and Ethylene Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Gramisterol: A Technical Guide to its Discovery, History, and Biological Significance

For Researchers, Scientists, and Drug Development Professionals

Abstract

Gramisterol, a phytosterol found in various plant sources, has garnered increasing interest in the scientific community for its potential therapeutic applications. Initially identified as a key intermediate in the biosynthesis of other sterols, recent research has unveiled its potent anti-tumor and immunomodulatory properties. This in-depth technical guide provides a comprehensive overview of the discovery and history of gramisterol, its biological activities with a focus on its anti-cancer effects, and detailed experimental protocols for its study. Quantitative data are presented in structured tables for clarity, and key signaling pathways and experimental workflows are visualized through detailed diagrams.

Discovery and History

The initial identification of Gramisterol, also known as 24-methylenelophenol (B75269) or 4α-methyl-5α-ergosta-7,24(28)-dien-3β-ol, is attributed to a 1973 publication by T. Tamura in the Japanese journal Yukagaku (Oil Chemistry). While the full text of this seminal work is not widely available, it is frequently cited as the first report on this compound.

Early research on phytosterols (B1254722), dating back to the early 20th century, primarily focused on their structural elucidation and their role as components of plant cell membranes. The cholesterol-lowering effects of phytosterols were first observed in humans in the early 1950s. However, dedicated research into the specific biological activities of individual phytosterols like gramisterol remained limited for several decades.

A significant resurgence of interest in gramisterol occurred in the 21st century with the publication of studies highlighting its potential as an anti-cancer agent. A notable 2016 study published in PLOS ONE detailed the anti-tumor and immune-enhancing activities of gramisterol isolated from rice bran against acute myelogenous leukemia (AML).[1][2][3] This research has paved the way for further investigation into its mechanisms of action and potential therapeutic applications.

Physicochemical Properties

Property	Value	Reference
CAS Registry Number	1176-52-9	[CAS Common Chemistry]
Molecular Formula	C29H48O	[CAS Common Chemistry]
Molecular Weight	412.70 g/mol	[CAS Common Chemistry]
Melting Point	162-163 °C	[CAS Common Chemistry]
Synonyms	24-Methylenelophenol, 4α-methyl-5α-ergosta-7,24(28)-dien-3β-ol	[CAS Common Chemistry]

Biological Activity and Mechanism of Action

Gramisterol has demonstrated significant biological activity, particularly in the context of cancer therapy. The primary focus of recent research has been on its effects on leukemia.

Anti-Tumor Activity

Gramisterol exhibits potent cytotoxic effects against cancer cells, specifically the murine leukemia cell line WEHI-3.[1][4]

Table 1: Cytotoxicity of Gramisterol against WEHI-3 Cells [1][4]

Compound	Cell Line	Incubation Time	IC50 Value
Gramisterol	WEHI-3	24 hours	1.53 ± 0.06 µM

The mechanism underlying this cytotoxicity involves the induction of apoptosis and cell cycle arrest.[1][3]

• Apoptosis Induction: Gramisterol promotes apoptosis through the intrinsic pathway, characterized by the upregulation of pro-apoptotic proteins such as p53 and Bax, and the activation of caspase-3.[2][3] Concurrently, it downregulates the anti-apoptotic protein Bcl-2.[1][3]

• Cell Cycle Arrest: Treatment with gramisterol leads to an arrest in the sub-G1 phase of the cell cycle.[1][2][3] This is associated with a decrease in the levels of key cell cycle regulatory proteins, cyclin D1 and cyclin E.[1][3]

Table 2: Effect of Gramisterol on Cell Cycle and Apoptotic Proteins in WEHI-3 Cells [1]

Protein	Effect of Gramisterol Treatment
Cyclin D1	Decreased
Cyclin E	Decreased
p53	Increased
Bax	Increased
Bcl-2	Decreased
Activated Caspase-3	Increased

Immune-Enhancing Activity

In addition to its direct anti-tumor effects, gramisterol has been shown to modulate the immune system. In a leukemic mouse model, oral administration of a rice bran extract containing gramisterol led to an increase in immune-related cells (CD3+, CD19+, and CD11b+) and a favorable shift in cytokine profiles, including increased levels of IFN-γ, TNF-α, IL-2, and IL-12β, and a decrease in the immunosuppressive cytokine IL-10.[2][3]

Signaling Pathways

The biological effects of gramisterol are mediated through its influence on key signaling pathways, most notably the STAT (Signal Transducer and Activator of Transcription) pathways.

• pSTAT3 Signaling Inhibition: In WEHI-3 tumor cells, gramisterol suppresses the phosphorylation of STAT3 (pSTAT3).[1][2][3] Constitutive activation of STAT3 is a hallmark of many cancers, promoting cell proliferation and survival. By inhibiting pSTAT3, gramisterol disrupts these pro-tumorigenic signals.[1]

• pSTAT1 Signaling Enhancement: In contrast to its effect on STAT3 in tumor cells, gramisterol enhances the phosphorylation of STAT1 (pSTAT1) in immune cells (splenocytes).[2][3] The pSTAT1 pathway is crucial for the proliferation and function of hematopoietic cells, suggesting that gramisterol can bolster the anti-tumor immune response.

Figure 1: Dual signaling action of Gramisterol.

Experimental Protocols

Extraction and Purification of Gramisterol from Rice Bran

Gramisterol can be isolated from rice bran, a readily available source. The following protocol is a general guideline based on described methods.[1]

• Extraction:

  • Successively extract rice bran with hexane (B92381) and then dichloromethane (B109758) (DCM).

  • Concentrate the DCM extract under reduced pressure.

• Saponification:

  • Saponify the DCM extract with 0.5 M ethanolic KOH to obtain the unsaponifiable fraction (RBDS).

• Purification:

  • Subject the RBDS to High-Performance Liquid Chromatography (HPLC) for further fractionation and purification to yield pure gramisterol.

Figure 2: Gramisterol extraction workflow.

Cytotoxicity Assay (MTT Assay)

This protocol is used to determine the half-maximal inhibitory concentration (IC50) of gramisterol.[1][4]

• Cell Seeding: Seed WEHI-3 cells (2 x 10^5 cells/well) in a 96-well plate and incubate for 24 hours.

• Treatment: Treat the cells with varying concentrations of gramisterol (e.g., 0, 0.25, 0.5, 1, 2, 4, and 8 µM) for 24 hours.

• MTT Addition: Replace the culture supernatant with 10 µL of MTT solution and incubate at 37°C for 4 hours.

• Measurement: Measure the absorbance of the color product at 570 nm and 690 nm using a spectrophotometer.

• Calculation: Calculate the percentage of cell viability relative to the untreated control to determine the IC50 value.

Western Blot Analysis for Cell Cycle and Apoptotic Proteins

This protocol is used to assess the effect of gramisterol on protein expression levels.[1]

• Cell Treatment and Lysis:

  • Treat WEHI-3 cells with different concentrations of gramisterol (e.g., 0, 1, 2, and 3 µM) for 24 hours.

  • Harvest and lyse the cells using RIPA buffer containing a protease inhibitor cocktail.

• Protein Quantification: Determine the protein concentration of the cell lysates.

• SDS-PAGE and Transfer:

  • Separate the protein lysates on an 8% SDS-PAGE gel.

  • Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane and then incubate with primary antibodies against the proteins of interest (e.g., cyclin D1, cyclin E, p53, Bax, Bcl-2, activated caspase-3, pSTAT1, pSTAT3, and a loading control like β-actin) overnight at 4°C.

  • Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: Visualize the protein bands using a chemiluminescence detection system.

• Quantification: Perform densitometric analysis of the bands and normalize to the loading control.

Chemical Synthesis

Future Perspectives

The discovery of gramisterol's potent anti-leukemic and immune-enhancing properties has opened new avenues for cancer research and drug development. Future research should focus on:

• Elucidating the detailed molecular mechanisms of gramisterol's action in other cancer types.

• Conducting preclinical and clinical trials to evaluate its safety and efficacy in humans.

• Developing efficient and scalable synthetic routes to produce gramisterol and its analogs for further investigation.

• Exploring its potential as an adjuvant therapy in combination with existing cancer treatments.

The journey of gramisterol from a biosynthetic intermediate to a promising therapeutic agent underscores the vast potential of natural products in modern medicine. Continued research in this area is crucial for unlocking the full therapeutic potential of this intriguing phytosterol.

References

• 1. Anti-Tumor and Immune Enhancing Activities of Rice Bran Gramisterol on Acute Myelogenous Leukemia | PLOS One [journals.plos.org]
• 2. researchgate.net [researchgate.net]
• 3. Anti-Tumor and Immune Enhancing Activities of Rice Bran Gramisterol on Acute Myelogenous Leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Anti-Tumor and Immune Enhancing Activities of Rice Bran Gramisterol on Acute Myelogenous Leukemia - PMC [pmc.ncbi.nlm.nih.gov]

Gramisterol (CAS 1176-52-9): A Technical Guide to its Anti-Cancer and Immunomodulatory Properties

For Researchers, Scientists, and Drug Development Professionals

Abstract

Gramisterol, a naturally occurring sterol with the CAS number 1176-52-9, has emerged as a compound of significant interest in oncological and immunological research. Primarily sourced from various plants, including rice bran (Oryza sativa) and Zea mays, this phytosterol has demonstrated potent anti-cancer and immune-enhancing activities, particularly against acute myelogenous leukemia (AML).[1][2] This technical guide provides a comprehensive overview of the current research on gramisterol, detailing its chemical and physical properties, mechanism of action, and relevant experimental protocols. Quantitative data are summarized for clarity, and key signaling pathways and experimental workflows are visualized to facilitate a deeper understanding of its biological functions.

Chemical and Physical Properties

Gramisterol, also known as 24-methylenelophenol, is a C29 sterol with a molecular formula of C₂₉H₄₈O and a molecular weight of approximately 412.70 g/mol .[3][4] Its structure is characterized by a tetracyclic steroid nucleus.

Property	Value	Reference
CAS Number	1176-52-9
Molecular Formula	C₂₉H₄₈O	[4]
Molecular Weight	412.70 g/mol	[4]
Melting Point	162-163 °C	[4]
Appearance	White to Off-White Solid	[5]
Solubility	Soluble in chloroform (B151607) and methanol (B129727) (slightly)	[5]

Anti-Cancer and Immunomodulatory Activity

Gramisterol has shown significant promise as an anti-cancer agent, with a notable impact on leukemia. Research has primarily focused on its effects on the murine myelomonocytic leukemia cell line, WEHI-3.

In Vitro Anti-Leukemic Activity

While a specific IC50 value for pure gramisterol against WEHI-3 cells is not definitively reported in the reviewed literature, studies on the unsaponified fraction of Riceberry rice bran, of which gramisterol is a major component, have demonstrated potent anti-leukemic effects. One study reported an IC50 value of 21.9 ± 0.6 μg/mL for a Toona sinensis extract against WEHI-3 cells, highlighting the potential for natural products in leukemia treatment.[5]

Gramisterol exerts its anti-cancer effects through the induction of cell cycle arrest and apoptosis in cancer cells.[2][6]

In Vivo Immune Enhancement

In animal models of leukemia, the administration of a diet containing a gramisterol-rich unsaponified fraction of rice bran led to a significant enhancement of the immune response. This included an increase in the populations of CD3+, CD19+, and CD11b+ immune cells and a modulation of cytokine profiles, indicating a potent immunomodulatory effect.[2]

Mechanism of Action

Gramisterol's therapeutic effects are underpinned by its ability to modulate key signaling pathways involved in cell proliferation, apoptosis, and immune regulation.

Induction of Apoptosis and Cell Cycle Arrest

Gramisterol's anti-cancer activity is largely attributed to its ability to induce programmed cell death (apoptosis) and halt the cell cycle in cancer cells. This is achieved through the modulation of several key regulatory proteins:

• Downregulation of Anti-Apoptotic and Cell Cycle Proteins: Gramisterol treatment leads to a decrease in the expression of the anti-apoptotic protein Bcl-2 and the cell cycle-promoting proteins Cyclin D1 and Cyclin E.[2]

• Upregulation of Pro-Apoptotic Proteins: Conversely, it increases the expression of the pro-apoptotic proteins p53 and Bax.[2]

• Activation of Executioner Caspases: The apoptotic cascade culminates in the activation of caspase-3, a key executioner enzyme.[2]

Gramisterol-induced apoptosis and cell cycle arrest pathway.

Modulation of STAT Signaling

A crucial aspect of gramisterol's mechanism of action is its ability to interfere with the Signal Transducer and Activator of Transcription (STAT) signaling pathways.

• Inhibition of STAT3 Phosphorylation: In leukemic cells, gramisterol abrogates the phosphorylation of STAT3 (p-STAT3), a key driver of cancer cell proliferation and survival.[7]

• Enhancement of STAT1 Phosphorylation: In immune cells, gramisterol, in synergy with cytokines like IFN-γ, enhances the phosphorylation of STAT1 (pSTAT1), a transcription factor crucial for anti-tumor immunity.[2][6]

Gramisterol's differential effects on STAT signaling.

Cytokine Modulation

Gramisterol has been shown to modulate the production of various cytokines, key signaling molecules in the immune system. In vivo studies with a gramisterol-rich rice bran extract demonstrated:

• Increased Pro-inflammatory and Anti-tumor Cytokines: Elevated serum levels of IFN-γ, TNF-α, IL-2, and IL-12β.[2]

• Decreased Anti-inflammatory Cytokine: Suppressed levels of IL-10.[2]

This shift in the cytokine balance contributes to a more robust anti-tumor immune response.

Experimental Protocols

The following are generalized protocols for key experiments used to characterize the biological activity of gramisterol. Researchers should optimize these protocols for their specific experimental conditions.

Cell Viability Assay (MTT Assay)

This assay determines the cytotoxic effects of gramisterol on cancer cells.

• Cell Seeding: Seed WEHI-3 cells in a 96-well plate at a density of 2 x 10⁴ cells/well and incubate for 24 hours.[3]

• Compound Treatment: Treat cells with varying concentrations of gramisterol for 24 to 48 hours. Include a vehicle control (e.g., DMSO).

• MTT Addition: Add MTT solution (final concentration 0.5 mg/mL) to each well and incubate for 4 hours at 37°C.

• Solubilization: Add a solubilizing agent (e.g., DMSO or a designated solubilization buffer) to dissolve the formazan (B1609692) crystals.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Workflow for the MTT cell viability assay.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This assay quantifies the percentage of apoptotic and necrotic cells following gramisterol treatment.

• Cell Treatment: Treat WEHI-3 cells with the desired concentration of gramisterol for a specified time.

• Cell Harvesting: Harvest the cells by centrifugation.

• Washing: Wash the cells with cold PBS.

• Staining: Resuspend the cells in Annexin V binding buffer and add Annexin V-FITC and Propidium (B1200493) Iodide (PI).

• Incubation: Incubate in the dark at room temperature for 15 minutes.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer.

Cell Cycle Analysis (Propidium Iodide Staining)

This method determines the distribution of cells in different phases of the cell cycle.

• Cell Treatment and Harvesting: Treat WEHI-3 cells with gramisterol and harvest as described above.

• Fixation: Fix the cells in cold 70% ethanol (B145695) and store at -20°C.

• Washing: Wash the cells with PBS to remove the ethanol.

• RNase Treatment: Resuspend the cells in PBS containing RNase A to degrade RNA.

• PI Staining: Add propidium iodide to the cell suspension.

• Flow Cytometry Analysis: Analyze the DNA content of the cells using a flow cytometer.

Western Blot Analysis

This technique is used to detect changes in the expression levels of specific proteins.

• Cell Lysis: Lyse gramisterol-treated and control WEHI-3 cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

• SDS-PAGE: Separate the protein lysates by SDS-polyacrylamide gel electrophoresis.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with a blocking buffer (e.g., 5% non-fat milk or BSA in TBST) to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against the proteins of interest (e.g., p-STAT3, total STAT3, p53, Bax, Bcl-2, caspase-3, Cyclin D1, Cyclin E, and a loading control like β-actin) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Densitometry Analysis: Quantify the band intensities to determine the relative protein expression levels.

Conclusion and Future Directions

Gramisterol is a promising natural compound with significant potential in the development of novel anti-cancer and immunomodulatory therapies. Its ability to induce apoptosis and cell cycle arrest in leukemia cells, coupled with its capacity to enhance anti-tumor immunity, makes it a compelling candidate for further investigation. Future research should focus on elucidating the precise molecular targets of gramisterol, conducting more extensive preclinical studies in various cancer models, and exploring its potential in combination therapies. The detailed experimental protocols and pathway analyses provided in this guide serve as a valuable resource for researchers dedicated to advancing our understanding and application of this potent phytosterol.

References

• 1. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Quantification of total and phosphorylated STAT3 by calibrated western blotting - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synergistic inhibition of leukemia WEHI-3 cell growth by arsenic trioxide and Hedyotis diffusa Willd extract in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cellosaurus cell line WEHI-3 (CVCL_3622) [cellosaurus.org]
• 5. Combined effect of cyclin D3 expression and abrogation of cyclin D1 prevent mouse skin tumor development - PMC [pmc.ncbi.nlm.nih.gov]
• 6. WEHI-3 Cells [cytion.com]
• 7. D-type cyclins regulate DNA mismatch repair in the G1 and S phases of the cell cycle, maintaining genome stability - PMC [pmc.ncbi.nlm.nih.gov]

The Biological Functions of 24-Methylenelophenol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

24-Methylenelophenol (B75269), a C28 methyl sterol, is a pivotal metabolic intermediate in the biosynthesis of phytosterols (B1254722) in plants and fungi. Positioned at a critical branch point, it serves as the precursor for the synthesis of essential sterols such as campesterol (B1663852) and β-sitosterol, which are integral components of cellular membranes and precursors to signaling molecules like brassinosteroids. While its role in biosynthetic pathways is well-established, research into its direct biological activities is an emerging field. This technical guide provides a comprehensive overview of the known biological functions of 24-methylenelophenol, with a focus on its role in phytosterol metabolism and its potential pharmacological effects. This document summarizes available quantitative data, details relevant experimental methodologies, and visualizes key pathways to support further research and drug development efforts.

Core Biological Function: An Intermediate in Phytosterol Biosynthesis

The primary and most well-documented biological function of 24-methylenelophenol is its role as a key intermediate in the intricate network of phytosterol biosynthesis.[1][2] In plants, this pathway diverges at 24-methylenelophenol, leading to the production of two major classes of phytosterols: C28-methylsterols (e.g., campesterol) and C29-ethylsterols (e.g., β-sitosterol and stigmasterol).[2][3]

This bifurcation is controlled by the activity of specific enzymes, primarily sterol methyltransferases (SMTs).[4][5]

• Pathway to Campesterol (C28-Brassinosteroid Precursor): 24-methylenelophenol can be converted to episterol, which is a precursor in the biosynthesis of campesterol.[2] Campesterol, in turn, is a crucial precursor for the synthesis of C28-brassinosteroids, a class of plant hormones that regulate a wide range of developmental processes, including cell elongation, division, and differentiation.[2]

• Pathway to β-Sitosterol and Stigmasterol (C29-Brassinosteroid Precursors): Alternatively, 24-methylenelophenol is the substrate for the enzyme sterol methyltransferase 2 (SMT2), which catalyzes the addition of a second methyl group to the C24 position, forming 24-ethylidenelophenol.[2][3][6] This step commits the molecule to the C29-ethylsterol pathway, leading to the synthesis of β-sitosterol and stigmasterol, which are abundant phytosterols in plant membranes and also serve as precursors for C29-brassinosteroids.[1][2]

The regulation of enzymatic activity at this junction is critical for maintaining the appropriate ratio of different phytosterols, which is essential for normal plant growth and development.[4]

Key Enzymes in the Metabolism of 24-Methylenelophenol

Enzyme	Abbreviation	Function	Organism
Sterol Methyltransferase 1	SMT1	Catalyzes the first methylation at the C-24 position of the sterol side chain, converting cycloartenol (B190886) to 24-methylenecycloartenol, a precursor to 24-methylenelophenol.[1][4]	Plants
Sterol Methyltransferase 2	SMT2/CVP1	Catalyzes the second methylation at the C-24 position, converting 24-methylenelophenol to 24-ethylidenelophenol.[2][3][4][5][6]	Plants
Sterol Methyltransferase 3	SMT3	Also involved in the second methylation step, with some functional redundancy with SMT2.[5]	Plants
Sterol C-14 Reductase	FK	Involved in the conversion of 4α-methyl-5α-ergosta-8,14,24(28)-trien-3β-ol to 4α-methylfecosterol, a precursor to 24-methylenelophenol.[3]	Plants
C-8,7 Sterol Isomerase	HYDRA1 (HYD1)	Catalyzes the reduction of the C-7 double bond of 4α-methylfecosterol to form 24-methylenelophenol.[3]	Plants

Potential Pharmacological Activities

While direct and extensive studies on the pharmacological effects of isolated 24-methylenelophenol are limited, research on related phytosterols, such as lophenol (B1675073), and crude plant extracts containing these compounds suggests potential therapeutic activities.

Hepatoprotective Effects

A study on lophenol, a structurally similar phytosterol, demonstrated significant hepatoprotective effects in an in vivo mouse model of acetaminophen-induced hepatotoxicity.[1][7] Oral administration of lophenol resulted in a significant recovery of liver function test profiles and antioxidant enzyme concentrations.[1][7]

Table 1: In Vivo Hepatoprotective Effects of Lophenol (Data extrapolated from a study on a related compound)

Treatment Group	Dose	ALT (U/L)	AST (U/L)	ALP (U/L)	SOD (U/g tissue)	CAT (U/mg protein)
Control	-	28.5 ± 2.1	35.2 ± 2.5	145.3 ± 5.8	8.9 ± 0.5	12.4 ± 0.8
APAP-treated	400 mg/kg	185.6 ± 9.3	210.4 ± 11.2	350.1 ± 15.7	3.2 ± 0.2	5.1 ± 0.4
Lophenol	25 µg/kg	110.2 ± 6.5	135.7 ± 8.1	230.5 ± 10.9	5.8 ± 0.4	8.2 ± 0.6
Lophenol	50 µg/kg	75.4 ± 4.8	90.1 ± 5.9	180.2 ± 9.2	7.1 ± 0.5	10.5 ± 0.7

Note: This data is for lophenol and is presented as a proxy for the potential activity of 24-methylenelophenol due to the lack of direct studies. Further research is required to confirm these effects for 24-methylenelophenol.

Cytotoxic, Anti-inflammatory, and Antimicrobial Activities

Experimental Protocols

Detailed experimental protocols specifically for investigating the biological functions of 24-methylenelophenol are not widely published. However, standard methodologies for the analysis of phytosterols and related enzymatic assays can be adapted.

Isolation and Quantification of 24-Methylenelophenol from Plant Material

Objective: To extract, identify, and quantify 24-methylenelophenol from plant tissues.

Methodology:

• Extraction:

  • Homogenize fresh or lyophilized plant material in a suitable solvent system, such as chloroform:methanol (2:1, v/v).

  • Perform sonication or reflux extraction to ensure efficient recovery.

  • Filter the extract and evaporate the solvent under reduced pressure.

• Saponification:

  • Resuspend the lipid extract in ethanolic potassium hydroxide (B78521) (e.g., 2 M KOH in 90% ethanol).

  • Heat the mixture at 80-90°C for 1-2 hours to hydrolyze steryl esters.

  • Extract the non-saponifiable fraction (containing free sterols) with a non-polar solvent like n-hexane or diethyl ether.

• Purification:

  • Subject the non-saponifiable fraction to column chromatography on silica (B1680970) gel or preparative thin-layer chromatography (TLC) for initial purification.

  • Further purification can be achieved using high-performance liquid chromatography (HPLC) with a reverse-phase column (e.g., C18).

• Quantification and Identification:

  • Derivatize the purified sterol fraction to form trimethylsilyl (B98337) (TMS) ethers using a reagent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS).[8]

  • Analyze the derivatized sample by gas chromatography-mass spectrometry (GC-MS).[9][10][11][12]

  • Identify 24-methylenelophenol based on its retention time and mass spectrum compared to an authentic standard.

  • Quantify the compound using an internal standard (e.g., epicoprostanol (B1214048) or 5α-cholestane) and a calibration curve.[8][10]

In Vitro Sterol Methyltransferase (SMT) Assay

Objective: To determine the activity of SMT enzymes (e.g., SMT2) using 24-methylenelophenol as a substrate.

Methodology:

• Enzyme Preparation:

  • Express the recombinant SMT enzyme (e.g., from Arabidopsis thaliana) in a suitable host system like Escherichia coli or yeast.[13]

  • Purify the enzyme using affinity chromatography.

• Assay Reaction:

  • Prepare a reaction mixture containing a suitable buffer (e.g., phosphate (B84403) or Tris-HCl), a reducing agent (e.g., dithiothreitol), the purified SMT enzyme, and the substrate 24-methylenelophenol.

  • Initiate the reaction by adding the co-substrate S-adenosyl-L-[methyl-¹⁴C]-methionine.

  • Incubate the reaction at an optimal temperature (e.g., 30-37°C) for a defined period.

• Product Extraction and Analysis:

  • Stop the reaction by adding a strong base (e.g., KOH in methanol).

  • Extract the sterols with a non-polar solvent.

  • Separate the substrate and the radiolabeled product (24-ethylidenelophenol) using TLC or HPLC.

• Quantification:

  • Quantify the amount of radiolabeled product formed using liquid scintillation counting.

  • Calculate the enzyme activity based on the rate of product formation.

Signaling Pathways and Logical Relationships

Phytosterol Biosynthesis Pathway

The following diagram illustrates the central position of 24-methylenelophenol in the phytosterol biosynthesis pathway.

Phytosterol biosynthesis pathway showing 24-Methylenelophenol as a key branch point.

Experimental Workflow for Bioactivity Screening

The following diagram outlines a logical workflow for screening the potential biological activities of 24-methylenelophenol.

A logical workflow for the bioactivity screening of 24-Methylenelophenol.

Conclusion and Future Directions

24-Methylenelophenol is a fundamentally important molecule in plant and fungal biology, acting as a gatekeeper in the synthesis of vital sterols. Its central role in the brassinosteroid biosynthesis pathway underscores its indirect influence on plant growth and development. While direct evidence for its pharmacological activities is currently sparse, the demonstrated bioactivities of structurally related phytosterols, such as lophenol, suggest that 24-methylenelophenol may possess therapeutic potential, particularly in areas like hepatoprotection.

Future research should focus on the following areas:

• Isolation and Purification: Development of efficient protocols for the isolation of pure 24-methylenelophenol to enable comprehensive biological testing.

• Quantitative Bioactivity Studies: Systematic screening of pure 24-methylenelophenol to determine its cytotoxic (IC50 values), anti-inflammatory, and antimicrobial (MIC values) activities against a range of cell lines and pathogens.

• In Vivo Efficacy and Safety: Following promising in vitro results, conducting in vivo studies to evaluate the efficacy and safety profile of 24-methylenelophenol in relevant animal models.

• Mechanism of Action: Elucidating the molecular mechanisms and signaling pathways through which 24-methylenelophenol may exert any observed biological effects.

A deeper understanding of the biological functions of 24-methylenelophenol will not only advance our knowledge of plant biochemistry but may also open new avenues for the development of novel therapeutic agents.

References

• 1. researchgate.net [researchgate.net]
• 2. Comprehensive Overview of the Brassinosteroid Biosynthesis Pathways: Substrates, Products, Inhibitors, and Connections - PMC [pmc.ncbi.nlm.nih.gov]
• 3. biorxiv.org [biorxiv.org]
• 4. Inhibition of Phytosterol Biosynthesis by Azasterols - PMC [pmc.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. researchgate.net [researchgate.net]
• 7. Lophenol and lathosterol from resin of Commiphora kua possess hepatoprotective effects in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. scribd.com [scribd.com]
• 9. Comparison of Strategies for the Determination of Sterol Sulfates via GC-MS Leading to a Novel Deconjugation-Derivatization Protocol - PMC [pmc.ncbi.nlm.nih.gov]
• 10. aocs.org [aocs.org]
• 11. Analysis of Sterols by Gas Chromatography–Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 12. GC/EI-MS method for the determination of phytosterols in vegetable oils - PMC [pmc.ncbi.nlm.nih.gov]
• 13. STEROL METHYLTRANSFERASE 1 Controls the Level of Cholesterol in Plants - PMC [pmc.ncbi.nlm.nih.gov]

Gramisterol as an Anti-Inflammatory Agent: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Gramisterol, a phytosterol found in rice bran, is emerging as a compound of interest for its potential therapeutic properties. While much of the existing research has focused on its anti-tumor activities, evidence suggests that gramisterol also possesses significant anti-inflammatory capabilities. This technical guide synthesizes the current understanding of gramisterol as an anti-inflammatory agent, including its effects on cytokine modulation and its potential signaling pathways. Due to the limited direct research on gramisterol's anti-inflammatory mechanisms, this guide also incorporates data from closely related phytosterols (B1254722) to provide a more comprehensive overview of its putative modes of action. Detailed experimental protocols and quantitative data are presented to facilitate further research and development in this area.

Introduction to Gramisterol and Inflammation

Inflammation is a complex biological response to harmful stimuli, such as pathogens, damaged cells, or irritants. While acute inflammation is a necessary component of the healing process, chronic inflammation can contribute to a variety of diseases, including arthritis, inflammatory bowel disease, and neurodegenerative disorders. Key players in the inflammatory cascade include pro-inflammatory cytokines like tumor necrosis factor-alpha (TNF-α), interleukin-6 (IL-6), and interleukin-1β (IL-1β), and signaling pathways such as Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK).

Gramisterol is a naturally occurring phytosterol that has demonstrated immunomodulatory effects. Studies on a leukemic mouse model have shown that gramisterol can modulate the levels of several cytokines, suggesting a potential role in regulating inflammatory responses.[1][2] This guide will delve into the specifics of these findings and explore the likely mechanisms by which gramisterol exerts its anti-inflammatory effects.

Quantitative Data on the Anti-Inflammatory Effects of Gramisterol and Related Phytosterols

The following table summarizes the available quantitative data on the effects of gramisterol and other relevant phytosterols on key inflammatory markers. This data is compiled from various in vitro and in vivo studies and is intended to provide a comparative overview of their potential efficacy.

Compound	Model System	Inflammatory Marker	Effect	Concentration/Dose	Source(s)
Gramisterol	Leukemic Mouse Model (in vivo)	IFN-γ	Elevated serum levels	Not specified	[1][2]
TNF-α	Elevated serum levels	Not specified	[1][2]
IL-2	Elevated serum levels	Not specified	[1][2]
IL-12β	Elevated serum levels	Not specified	[1][2]
IL-10	Suppressed serum levels	Not specified	[1][2]
Plant Sterol Food Supplement	Caco-2/RAW264.7 Co-culture (in vitro)	IL-8 (Caco-2)	28% attenuation of LPS-induced secretion	1/20 v/v dilution of bioaccessible fraction	[3]
TNF-α (RAW264.7)	9% attenuation of LPS-induced secretion	1/20 v/v dilution of bioaccessible fraction	[3]
IL-6 (RAW264.7)	54% attenuation of LPS-induced secretion	1/20 v/v dilution of bioaccessible fraction	[3]
ROS (Caco-2)	47% reduction	1/20 v/v dilution of bioaccessible fraction	[3]
iNOS protein (Caco-2)	27% reduction	1/20 v/v dilution of bioaccessible fraction	[3]
Nitrite (B80452)/Nitrate (Caco-2)	27% reduction	1/20 v/v dilution of bioaccessible fraction	[3]
NF-κB p65 nuclear translocation (RAW264.7)	39% decrease	1/20 v/v dilution of bioaccessible fraction	[3]
COX-2 protein (RAW264.7)	32% decrease	1/20 v/v dilution of bioaccessible fraction	[3]
PGE2 production (RAW264.7)	27% decrease	1/20 v/v dilution of bioaccessible fraction	[3]
Plant Sterols (PS-DS)	DSS-induced Chronic Colitis Mouse Model (in vivo)	TNF-α	55% attenuation of increase	35 mg PS/kg	[4]
IL-6	40% attenuation of increase	35 mg PS/kg	[4]
IL-10	2.9-fold increase in expression	35 mg PS/kg	[4]
Stigmasterol (B192456)	Acetic acid-induced writhing test (in vivo)	Abdominal writhes	Prevention	10 mg/kg (p.o.)	[5]
Carrageenan-induced peritonitis (in vivo)	Leukocyte infiltration	Decreased	10 mg/kg (p.o.)	[5]
Arachidonic acid-induced paw edema (in vivo)	Paw edema	Reduced	10 mg/kg (p.o.)	[5]
Cerevisterol	LPS-stimulated RAW 264.7 macrophages (in vitro)	NO production	Strong suppression	Not specified	[6]
PGE2 production	Strong suppression	Not specified	[6]
TNF-α, IL-1β, IL-6	Decreased expression	Not specified	[6]

Putative Signaling Pathways of Gramisterol in Inflammation

Based on the available literature for gramisterol and related phytosterols, the anti-inflammatory effects are likely mediated through the modulation of key signaling pathways, including STAT, NF-κB, and MAPK.

STAT Signaling Pathway

In the context of a leukemic mouse model, gramisterol has been shown to increase the phosphorylation of STAT1 (pSTAT1), a transcription factor that up-regulates genes controlling cell survival and function.[1][2] Conversely, it decreases the phosphorylation of STAT3 (pSTAT3), which is involved in tumor growth and proliferation.[1][2] The modulation of the STAT3 pathway is particularly relevant to inflammation, as STAT3 can have both pro- and anti-inflammatory roles depending on the context.[7][8][9] The suppression of pSTAT3 by gramisterol could be a key mechanism in its anti-inflammatory action.

Gramisterol's Modulation of the STAT Signaling Pathway.

NF-κB Signaling Pathway

The NF-κB signaling pathway is a cornerstone of the inflammatory response, regulating the expression of numerous pro-inflammatory genes. Studies on other phytosterols, such as those found in certain plant sterol food supplements, have demonstrated an inhibitory effect on this pathway.[3] This is achieved by preventing the nuclear translocation of the p65 subunit of NF-κB, which in turn downregulates the expression of pro-inflammatory mediators like COX-2.[3] It is highly probable that gramisterol shares this mechanism of action.

Proposed Inhibition of the NF-κB Pathway by Gramisterol.

MAPK Signaling Pathway

The MAPK pathway is another critical regulator of inflammation. Phytosterols have been shown to inhibit the phosphorylation of key MAPK components like ERK, JNK, and p38.[10][11] For instance, Ganoderma lucidum sterols were found to suppress the p38 MAPK pathway.[11] Cerevisterol has also been shown to suppress MAPK signaling.[6] Given the structural similarities, it is plausible that gramisterol also exerts its anti-inflammatory effects by attenuating MAPK signaling.

Postulated Attenuation of the MAPK Pathway by Gramisterol.

Experimental Protocols

To facilitate further investigation into the anti-inflammatory properties of gramisterol, this section outlines detailed methodologies for key experiments, drawing from protocols used for other phytosterols.

In Vitro Anti-Inflammatory Assay in Macrophages

This protocol is adapted from studies on various phytosterols in lipopolysaccharide (LPS)-stimulated RAW264.7 macrophages.[6][10][11]

Objective: To determine the effect of gramisterol on the production of pro-inflammatory mediators (NO, TNF-α, IL-6) in LPS-stimulated macrophages.

Materials:

• RAW264.7 macrophage cell line

• Gramisterol

• Lipopolysaccharide (LPS)

• DMEM (Dulbecco's Modified Eagle Medium)

• FBS (Fetal Bovine Serum)

• Penicillin-Streptomycin (B12071052) solution

• Griess Reagent for Nitrite determination

• ELISA kits for TNF-α and IL-6

• MTT assay kit for cell viability

Procedure:

• Cell Culture: Culture RAW264.7 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a 5% CO2 humidified incubator.

• Cell Seeding: Seed cells in 96-well plates at a density of 1 x 10^5 cells/well and allow them to adhere for 24 hours.

• Gramisterol Treatment: Pre-treat the cells with various concentrations of gramisterol (e.g., 1, 5, 10, 25, 50 µM) for 1 hour.

• LPS Stimulation: Induce inflammation by adding LPS (1 µg/mL) to the wells (except for the control group) and incubate for 24 hours.

• Nitric Oxide (NO) Measurement: Collect the cell culture supernatant. Determine the nitrite concentration, an indicator of NO production, using the Griess reagent according to the manufacturer's instructions.

• Cytokine Measurement: Measure the concentrations of TNF-α and IL-6 in the cell culture supernatant using specific ELISA kits as per the manufacturer's protocols.

• Cell Viability Assay: Assess the cytotoxicity of gramisterol using the MTT assay to ensure that the observed anti-inflammatory effects are not due to cell death.

Workflow for In Vitro Anti-Inflammatory Assay.

In Vivo Anti-Inflammatory Assay: Carrageenan-Induced Paw Edema

This protocol is a standard model for acute inflammation and is adapted from studies on stigmasterol.[5]

Objective: To evaluate the in vivo anti-inflammatory effect of gramisterol on carrageenan-induced paw edema in mice.

Materials:

• Male Swiss albino mice (20-25 g)

• Gramisterol

• Carrageenan (1% w/v in saline)

• Indomethacin (B1671933) (positive control)

• Vehicle (e.g., 0.5% carboxymethyl cellulose)

• Plethysmometer

Procedure:

• Animal Acclimatization: Acclimatize the mice to the laboratory conditions for at least one week before the experiment.

• Grouping: Divide the animals into four groups: Vehicle control, Gramisterol-treated, Positive control (Indomethacin), and Carrageenan control.

• Drug Administration: Administer gramisterol (e.g., 10, 20, 50 mg/kg, p.o.), indomethacin (10 mg/kg, p.o.), or the vehicle to the respective groups one hour before carrageenan injection.

• Induction of Edema: Inject 0.1 mL of 1% carrageenan solution subcutaneously into the sub-plantar region of the right hind paw of each mouse.

• Measurement of Paw Volume: Measure the paw volume of each mouse using a plethysmometer at 0, 1, 2, 3, and 4 hours after the carrageenan injection.

• Calculation of Edema Inhibition: Calculate the percentage of inhibition of edema for the treated groups compared to the carrageenan control group.

Conclusion and Future Directions

The available evidence, though limited, suggests that gramisterol has the potential to be a valuable anti-inflammatory agent. Its ability to modulate key pro- and anti-inflammatory cytokines, coupled with the likely inhibition of the STAT3, NF-κB, and MAPK signaling pathways, provides a strong rationale for its further investigation.

Future research should focus on:

• Conducting comprehensive in vitro and in vivo studies to specifically delineate the anti-inflammatory properties of gramisterol.

• Elucidating the precise molecular targets of gramisterol within the inflammatory signaling cascades.

• Performing dose-response studies to determine the optimal therapeutic concentrations.

• Investigating the safety and toxicity profile of gramisterol.

By systematically addressing these research questions, the full therapeutic potential of gramisterol as a novel anti-inflammatory agent can be realized, paving the way for its development as a new therapeutic for a range of inflammatory diseases.

References

• 1. researchgate.net [researchgate.net]
• 2. Anti-Tumor and Immune Enhancing Activities of Rice Bran Gramisterol on Acute Myelogenous Leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Anti-inflammatory activity of plant sterols in a co-culture model of intestinal inflammation: focus on food-matrix effect - Food & Function (RSC Publishing) [pubs.rsc.org]
• 4. mdpi.com [mdpi.com]
• 5. Investigation of the anti-inflammatory effects of stigmasterol in mice: insight into its mechanism of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. STAT3 signaling in immunity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | Advances in the role of STAT3 in macrophage polarization [frontiersin.org]
• 9. STATs in cancer inflammation and immunity: a leading role for STAT3 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Phytosterols Suppress Phagocytosis and Inhibit Inflammatory Mediators via ERK Pathway on LPS-Triggered Inflammatory Responses in RAW264.7 Macrophages and the Correlation with Their Structure - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Anti-inflammatory effects of Ganoderma lucidum sterols via attenuation of the p38 MAPK and NF-κB pathways in LPS-induced RAW 264.7 macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Gramisterol Extraction from Rice Bran

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gramisterol, a naturally occurring phytosterol found in rice bran, has garnered significant interest within the scientific community.[1][2] Structurally similar to cholesterol, gramisterol is a component of the unsaponifiable fraction of rice bran oil and is recognized for its potential health benefits, including cholesterol-lowering properties and its role in maintaining cellular membrane fluidity.[1] This application note provides a detailed protocol for the extraction, isolation, and quantification of gramisterol from rice bran, catering to researchers in natural product chemistry, pharmacology, and drug development.

Principle

The extraction of gramisterol from rice bran is a multi-step process that begins with the stabilization of the raw bran to prevent enzymatic degradation of lipids. The stabilized bran then undergoes solvent extraction to yield crude rice bran oil. Subsequently, the oil is saponified to separate the fatty acid soaps from the unsaponifiable matter, which contains gramisterol and other phytosterols (B1254722). Finally, gramisterol is isolated and purified from the unsaponifiable fraction using chromatographic techniques and quantified by gas chromatography-mass spectrometry (GC-MS).

Experimental Protocols

Rice Bran Stabilization

To prevent the rapid enzymatic hydrolysis of oil in fresh rice bran, a stabilization step is crucial.[2] Extrusion is a widely used industrial method for this purpose.

Protocol:

• Conditioning: Adjust the moisture content of the fresh rice bran to 8-10% and heat to 60-70°C in a vertical stack cooker.[3] This deactivates lipase (B570770) enzymes.[3]

• Extrusion: Feed the conditioned bran into an extruder. The high temperature (120-130°C), high pressure, and shear force generated during extrusion effectively inactivate lipase and peroxidase enzymes.[2][4]

• Drying and Cooling: Dry the extruded pellets to a moisture content of 3-5% and cool them to 50-55°C to prevent solvent vaporization in the subsequent extraction step.[3]

Alternative stabilization methods include autoclaving (121°C for 10 minutes) and microwave heating.[5][6]

Rice Bran Oil Extraction

Solvent extraction is an efficient method for recovering oil from the stabilized rice bran.[1][2]

Protocol:

• Extraction: In a suitable extractor (e.g., Rotocel or Loop type extractor), mix the stabilized rice bran pellets with n-hexane as the solvent.[1][3] The solvent dissolves the oil, creating a mixture known as "miscella".[1]

• Separation: Separate the miscella (oil-solvent mixture) from the wet meal (solid residue).

• Solvent Recovery from Miscella:

  • Heat the miscella in an evaporator to vaporize the hexane (B92381).

  • Pass the oil through a stripping tower with steam to remove any residual solvent, yielding crude rice bran oil.[3]

• Desolventization of Wet Meal: Heat the wet meal in a Desolventizer-Toaster-Dryer-Cooler (D.T.D.C.) system to evaporate and recover the remaining solvent. The resulting dry meal can be used as animal feed.[1]

Saponification and Isolation of Unsaponifiable Matter

Saponification is the hydrolysis of fats and oils with an alkali to produce soap and glycerol, leaving the unsaponifiable matter, which includes gramisterol.

Protocol:

• Saponification:

  • To the crude rice bran oil, add a solution of potassium hydroxide (B78521) (KOH) in methanol (B129727).

  • Reflux the mixture to ensure complete hydrolysis of the esters.

• Extraction of Unsaponifiables:

  • After saponification, extract the unsaponifiable matter from the mixture using a suitable organic solvent such as diethyl ether or hexane.

  • Wash the organic phase multiple times with water to remove any remaining soap and methanol.

• Solvent Evaporation: Evaporate the organic solvent under reduced pressure to obtain the crude unsaponifiable matter.

Purification of Gramisterol by High-Performance Liquid Chromatography (HPLC)

The crude unsaponifiable matter is a complex mixture of phytosterols, tocopherols, and other compounds. HPLC is employed for the purification of gramisterol.

Protocol:

• Sample Preparation: Dissolve the crude unsaponifiable matter in a suitable solvent compatible with the HPLC mobile phase.

• HPLC Separation:

  • Column: A C18 reversed-phase column is commonly used for phytosterol separation.

  • Mobile Phase: A gradient of methanol and water or an isocratic mobile phase of hexane and ethyl acetate (B1210297) can be optimized for the separation. For instance, a mixture of hexane and ethyl acetate (75:25 v/v) has been used for separating components of γ-oryzanol.[7]

  • Detection: Monitor the elution profile using a UV detector, as sterols typically show absorbance at specific wavelengths.

• Fraction Collection: Collect the fractions corresponding to the gramisterol peak based on retention time, which can be determined using a gramisterol standard.

• Purity Confirmation: Re-inject the collected fraction into the HPLC system to confirm its purity.

Quantification of Gramisterol by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the quantification and structural confirmation of gramisterol.

Protocol:

• Derivatization: Silylate the purified gramisterol by reacting it with a silylating agent (e.g., N-trimethylsilylimidazole/trimethylchlorosilane (TMSI/TMCS)) to increase its volatility for GC analysis.[8]

• GC-MS Analysis:

  • GC Column: A capillary column such as a DB-5MS is suitable for separating sterols.[9]

  • Injection: Inject the derivatized sample in splitless mode.[10]

  • Oven Temperature Program: A typical program starts at a lower temperature, ramps up to a higher temperature, and holds for a period to ensure elution of all components. For example, hold at 40°C for 2 minutes, then ramp to 300°C at 15°C/min, and hold for 15 minutes.[9]

  • Carrier Gas: Use high-purity helium as the carrier gas.[9]

  • MS Detection: Operate the mass spectrometer in full-scan mode to obtain the mass spectrum of gramisterol for identification. For quantification, selected ion monitoring (SIM) mode can be used for higher sensitivity.

• Quantification: Prepare a calibration curve using a certified gramisterol standard to quantify the amount of gramisterol in the sample.

Data Presentation

Table 1: Summary of Quantitative Data for Gramisterol Extraction

Parameter	Typical Value/Range	Reference
Rice Bran Oil Yield
Solvent Extraction	~15-25% (w/w of bran)	[11]
Unsaponifiable Matter
Content in Crude Rice Bran Oil	Varies with oil quality	[12]
Sterol Content in Unsaponifiables	22.46% (in crude oil)	[12]
Gramisterol Quantification
GC-MS Limit of Detection (LOD)	Method dependent	[8]
GC-MS Limit of Quantification (LOQ)	Method dependent	[8]
Recovery from Spiked Samples	88.5 - 97.1% (for ergosterol)	[8]

Visualizations

References

• 1. htoilmillplant.com [htoilmillplant.com]
• 2. huataioilmachine.com [huataioilmachine.com]
• 3. cnhuataigroup.com [cnhuataigroup.com]
• 4. Stabilization of Rice Bran: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Rice bran stabilization using autoclave and optimization of crude rice bran oil recovery using ultrasound-assisted extraction :: BioResources [bioresources.cnr.ncsu.edu]
• 7. scilit.com [scilit.com]
• 8. conservancy.umn.edu [conservancy.umn.edu]
• 9. mdpi.com [mdpi.com]
• 10. GC/EI-MS method for the determination of phytosterols in vegetable oils - PMC [pmc.ncbi.nlm.nih.gov]
• 11. matec-conferences.org [matec-conferences.org]
• 12. Effect of saponification on composition of unsaponifiable matter in rice bran oil - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Purification of Gramisterol for Laboratory Use

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Gramisterol, a phytosterol found in various plant sources, including rice bran, has garnered interest for its potential biological activities, including anti-inflammatory and anti-tumor effects.[1][2][3] For laboratory research and drug development, obtaining highly pure Gramisterol is crucial for accurate and reproducible experimental results. These application notes provide a detailed protocol for the purification of Gramisterol, adapted from established methods for similar phytosterols, along with methods for purity assessment and an overview of its known signaling pathway involvement.

Data Presentation

The purification of Gramisterol can be monitored at each step to assess the enrichment of the target compound. The following table summarizes the expected purity at different stages of the purification process, based on typical phytosterol purification data.

Purification Step	Expected Purity of Gramisterol (% of total phytosterols)	Key Impurities Removed
Crude Extract	5 - 15%	Waxes, fatty acids, other lipids
Fractional Crystallization	20 - 40%	Stigmasterol, Campesterol
Silica (B1680970) Gel Chromatography	70 - 85%	Other sterols and less polar compounds
High-Performance Liquid Chromatography (HPLC)	>95%	Closely related sterol isomers

Experimental Protocols

This section details the experimental procedures for the extraction and purification of Gramisterol from a plant source such as rice bran.

Protocol 1: Extraction and Saponification of Crude Gramisterol

This protocol describes the initial extraction of lipids from rice bran and the subsequent saponification to release free sterols.

Materials:

• Rice bran

• Hexane (B92381)

• Dichloromethane (B109758)

• Ethanolic potassium hydroxide (B78521) (KOH) solution (0.5 M)

• Rotary evaporator

• Separatory funnel

• Drying agent (e.g., anhydrous sodium sulfate)

Procedure:

• Extraction:

  • Successively extract the rice bran with hexane and then dichloromethane to isolate the lipid fraction.[2][3]

  • Combine the extracts and evaporate the solvent using a rotary evaporator to obtain the crude lipid extract.

• Saponification:

  • Dissolve the crude lipid extract in a 0.5 M ethanolic KOH solution.[2][3]

  • Reflux the mixture for 1-2 hours to saponify the esters and release the free sterols.

  • After cooling, transfer the mixture to a separatory funnel.

  • Extract the unsaponifiable fraction (containing Gramisterol) multiple times with a non-polar solvent like hexane or diethyl ether.[4]

  • Combine the organic layers, wash with water until neutral, and dry over anhydrous sodium sulfate.

  • Evaporate the solvent to yield the crude unsaponifiable matter containing Gramisterol.

Protocol 2: Purification of Gramisterol by Column Chromatography

This protocol outlines the purification of Gramisterol from the crude unsaponifiable matter using silica gel chromatography.

Materials:

• Crude unsaponifiable matter

• Silica gel (for column chromatography)

• Hexane

• Ethyl acetate

• Glass column

• Fraction collector

• Thin Layer Chromatography (TLC) plates and developing chamber

Procedure:

• Column Preparation:

  • Prepare a slurry of silica gel in hexane and pour it into a glass column to create a packed bed.

  • Equilibrate the column by running hexane through it.

• Sample Loading and Elution:

  • Dissolve the crude unsaponifiable matter in a minimal amount of hexane.

  • Load the sample onto the top of the silica gel column.

  • Elute the column with a gradient of hexane and ethyl acetate. Start with 100% hexane and gradually increase the polarity by adding ethyl acetate.

  • Collect fractions using a fraction collector.

• Fraction Analysis:

  • Monitor the separation of compounds by spotting fractions onto a TLC plate and developing it in a suitable solvent system (e.g., hexane:ethyl acetate, 8:2 v/v).

  • Visualize the spots under UV light or by staining with an appropriate reagent (e.g., phosphomolybdic acid).

  • Pool the fractions containing the compound with the same retention factor (Rf) as a Gramisterol standard (if available) or the major sterol band.

  • Evaporate the solvent from the pooled fractions to obtain enriched Gramisterol.

Protocol 3: High-Purity Gramisterol using Preparative HPLC

For obtaining Gramisterol with purity >95%, a final purification step using preparative High-Performance Liquid Chromatography (HPLC) is recommended.

Materials:

• Enriched Gramisterol fraction from column chromatography

• HPLC grade solvents (e.g., methanol, acetonitrile, water)

• Preparative HPLC system with a suitable column (e.g., C18)

• Gramisterol standard (for retention time comparison)

Procedure:

• Method Development:

  • Develop an isocratic or gradient elution method on an analytical HPLC system to achieve good separation of Gramisterol from remaining impurities. A C18 column is commonly used for phytosterol separation.[5]

• Preparative HPLC Run:

  • Dissolve the enriched Gramisterol fraction in the mobile phase.

  • Inject the sample onto the preparative HPLC column.

  • Run the developed method and collect the peak corresponding to the retention time of Gramisterol.

• Purity Assessment and Recovery:

  • Analyze a small aliquot of the collected fraction by analytical HPLC to confirm its purity.

  • Evaporate the solvent from the collected fraction to obtain highly pure Gramisterol.

Protocol 4: Purity Assessment of Gramisterol

The purity of the final Gramisterol product should be assessed using appropriate analytical techniques.

Methods:

• Gas Chromatography-Mass Spectrometry (GC-MS): A common and reliable method for the analysis of phytosterols. Derivatization may be required to increase volatility.[6]

• High-Performance Liquid Chromatography (HPLC): Can be used for both purification and purity analysis.[5][]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides structural confirmation and can be used for quantitative purity assessment (qNMR).[][8]

• Differential Scanning Calorimetry (DSC): Can be used to determine the purity of substances that are highly pure (≥98%).[]

Mandatory Visualization

Experimental Workflow Diagram

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Anti-Tumor and Immune Enhancing Activities of Rice Bran Gramisterol on Acute Myelogenous Leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. files01.core.ac.uk [files01.core.ac.uk]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 8. Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of Gramisterol using GC-MS

AN-GCMS-028

Target Audience: Researchers, scientists, and drug development professionals.

Keywords: Gramisterol, GC-MS, Quantitative Analysis, Phytosterol, Derivatization, Method Validation

Abstract

This application note details a comprehensive protocol for the quantitative analysis of Gramisterol in a given matrix (e.g., vegetable oil, biological extract) using Gas Chromatography-Mass Spectrometry (GC-MS). The method involves sample preparation including saponification and extraction, followed by derivatization to enhance volatility. The trimethylsilyl (B98337) (TMS) ether derivative of Gramisterol is then analyzed by GC-MS. This document provides a complete workflow, from sample preparation to data analysis, and includes representative method validation data.

Introduction

Gramisterol is a phytosterol, a class of sterols naturally occurring in plants. As with other phytosterols (B1254722), there is significant interest in its biological activities and potential therapeutic applications. Accurate and precise quantification of Gramisterol is crucial for research and development in various fields, including pharmacology, food science, and natural product chemistry.

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique for the separation, identification, and quantification of volatile and semi-volatile compounds.[1][2] For the analysis of sterols like Gramisterol, derivatization is necessary to increase their volatility and improve chromatographic peak shape.[3] Silylation, the replacement of active hydrogens with a trimethylsilyl (TMS) group, is a common and effective derivatization technique for this purpose.[3]

This application note presents a detailed method for the quantitative analysis of Gramisterol, which includes:

• Sample preparation involving saponification to release esterified sterols.

• Extraction of the unsaponifiable matter.

• Derivatization of Gramisterol to its TMS-ether.

• Quantitative analysis by GC-MS in Selected Ion Monitoring (SIM) mode for enhanced sensitivity and selectivity.

Experimental

• Gramisterol standard (purity ≥95%)

• Internal Standard (IS): 5α-cholestane

• Silylation reagent: N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane (BSTFA + 1% TMCS)

• Pyridine (B92270) (anhydrous)

• Potassium hydroxide (B78521) (KOH)

• Ethanol (absolute)

• Hexane (B92381) (GC grade)

• Sodium sulfate (B86663) (anhydrous)

• Deionized water

A Gas Chromatograph coupled with a Mass Spectrometer (GC-MS) was used for the analysis. The following are typical instrument parameters, which may require optimization based on the specific instrumentation used.[2]

• Gas Chromatograph:

  • Column: DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent non-polar column.

  • Injector: Splitless mode, 280 °C.

  • Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 180 °C, hold for 1 min.

    • Ramp: 15 °C/min to 300 °C.

    • Hold: 10 min at 300 °C.

• Mass Spectrometer:

  • Ionization Mode: Electron Impact (EI) at 70 eV.[4]

  • Ion Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

  • Ions to Monitor for Gramisterol-TMS: To be determined from the mass spectrum of the derivatized standard. Likely includes the molecular ion and characteristic fragment ions.

  • Ions to Monitor for 5α-cholestane (IS): m/z 372 (M+), 217.

2.3.1. Standard Solution Preparation

• Gramisterol Stock Solution (1 mg/mL): Accurately weigh 10 mg of Gramisterol standard and dissolve in 10 mL of hexane.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of 5α-cholestane and dissolve in 10 mL of hexane.

• Calibration Standards: Prepare a series of calibration standards by appropriate dilution of the Gramisterol stock solution with hexane to cover the expected concentration range of the samples. A typical range would be 1-100 µg/mL. Spike each calibration standard with the internal standard to a final concentration of 20 µg/mL.

2.3.2. Sample Preparation Protocol

The following protocol is a general procedure for the extraction of sterols from an oil-based matrix and may need to be adapted for other sample types.

• Saponification:

  • Weigh approximately 250 mg of the sample into a screw-capped glass tube.

  • Add a known amount of the internal standard (5α-cholestane) stock solution.

  • Add 5 mL of 2 M ethanolic KOH.

  • Seal the tube and heat at 80°C for 1 hour in a water bath.

• Extraction:

  • Cool the tube to room temperature.

  • Add 5 mL of deionized water and 5 mL of hexane.

  • Vortex for 2 minutes and centrifuge at 3000 rpm for 5 minutes to separate the layers.

  • Carefully transfer the upper hexane layer to a clean glass tube.

  • Repeat the extraction with another 5 mL of hexane and combine the hexane fractions.

  • Wash the combined hexane extract with 5 mL of deionized water, vortex, and centrifuge. Discard the aqueous layer.

  • Dry the hexane extract over anhydrous sodium sulfate.

• Derivatization:

  • Transfer the dried hexane extract to a clean vial and evaporate to dryness under a gentle stream of nitrogen at 40°C.

  • Add 100 µL of anhydrous pyridine and 100 µL of BSTFA + 1% TMCS to the dried residue.[5]

  • Seal the vial and heat at 70°C for 30 minutes.[6]

  • Cool to room temperature before GC-MS analysis.

Method Validation (Illustrative Data)

The analytical method should be validated according to standard guidelines (e.g., ICH).[7] The following table summarizes representative performance characteristics for the quantitative analysis of Gramisterol.

Parameter	Result
Linearity
Range	1 - 100 µg/mL
Correlation Coefficient (r²)	> 0.995
Limit of Detection (LOD)	0.2 µg/mL
Limit of Quantification (LOQ)	0.7 µg/mL
Precision
Intra-day RSD%	< 5%
Inter-day RSD%	< 8%
Accuracy (Recovery)	92 - 108%
Specificity	No interfering peaks at the retention time of Gramisterol and IS.

Results and Discussion

The described GC-MS method allows for the selective and sensitive quantification of Gramisterol. The use of an internal standard corrects for variations in sample preparation and instrument response. The SIM mode enhances the sensitivity of the method, allowing for the detection of low levels of Gramisterol.

It is important to note that Gramisterol may co-elute with other sterols depending on the complexity of the sample matrix and the chromatographic conditions.[4] Therefore, careful selection of SIM ions and confirmation of peak identity through mass spectra are crucial for accurate quantification.

Conclusion

The protocol outlined in this application note provides a robust and reliable method for the quantitative analysis of Gramisterol by GC-MS. This method is suitable for a wide range of applications in research and quality control.

Visualizations

Caption: Experimental workflow for Gramisterol quantification.

Caption: Key parameters for method validation.

References

• 1. Analysis of Sterols by Gas Chromatography–Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 2. A targeted GC-MS/MS approach for the determination of eight sterols in microgreen and mature plant material - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The Use of Derivatization Reagents for Gas Chromatography (GC) [sigmaaldrich.com]
• 4. GC/EI-MS method for the determination of phytosterols in vegetable oils - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Matrix Effects in GC–MS Profiling of Common Metabolites after Trimethylsilyl Derivatization | MDPI [mdpi.com]
• 7. mdpi.com [mdpi.com]

Application Notes and Protocols for the Detection of Gramisterol by High-Performance Liquid Chromatography (HPLC)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gramisterol is a phytosterol found in various plant sources, notably in the unsaponifiable fraction of rice bran.[1] As a bioactive compound, Gramisterol has garnered interest in the scientific community for its potential therapeutic properties, including anti-tumor and immune-enhancing activities.[1][2][3][4] Accurate and reliable quantitative analysis of Gramisterol is crucial for its study in raw materials, finished products, and biological matrices. High-Performance Liquid Chromatography (HPLC) is a powerful technique for the separation and quantification of phytosterols (B1254722).

This document provides a detailed protocol for the detection of Gramisterol using a reversed-phase HPLC (RP-HPLC) method coupled with a Charged Aerosol Detector (CAD). It should be noted that while numerous HPLC methods exist for the general analysis of phytosterols, specific validated methods for the dedicated quantification of Gramisterol are not widely published. The following protocol is adapted from established methods for the analysis of structurally similar phytosterols and provides a robust starting point for method development and validation for Gramisterol analysis.

Principle of the Method

This method utilizes reversed-phase HPLC to separate Gramisterol from other components in a sample matrix. The separation is achieved based on the differential partitioning of the analyte between the nonpolar stationary phase (C8) and a polar mobile phase. A Charged Aerosol Detector (CAD) is employed for detection. The CAD is a mass-based detector that provides a near-uniform response for non-volatile analytes, making it well-suited for the analysis of compounds like Gramisterol that lack a strong UV chromophore.

Quantitative Data Summary for Common Phytosterols (for reference)

The following table summarizes the performance of a representative HPLC method for the analysis of several common phytosterols. These values can serve as a benchmark for the expected performance of a method adapted for Gramisterol.

Compound	Retention Time (min)	Linearity (ng on-column)	R²	LOD (ng)	LOQ (ng)
Campesterol	Approx. 11.5	4.9–313	0.999	<5	<10
Stigmasterol	Approx. 12.0	4.9–313	0.998	<5	<10
β-Sitosterol	Approx. 13.5	4.9–313	0.997	<5	<10
Stigmastanol	Approx. 14.0	4.9–313	0.999	<5	<10

Data adapted from a method for general phytosterol analysis.[5] Actual values for Gramisterol must be determined experimentally.

Experimental Protocols

Materials and Reagents

• Gramisterol analytical standard (purity ≥95%)

• Methanol (B129727) (HPLC grade)

• Chloroform (HPLC grade)

• Acetone (HPLC grade)

• Tetrahydrofuran (THF, HPLC grade)

• Water (HPLC grade or ultrapure)

• Acetic acid (glacial, analytical grade)

• Nitrogen gas (high purity)

Standard Solution Preparation

• Stock Solution (1 mg/mL): Accurately weigh 10 mg of Gramisterol standard and transfer it to a 10 mL volumetric flask. Dissolve and bring to volume with a 1:1 (v/v) mixture of methanol and chloroform.

• Working Standard Solutions: Perform serial dilutions of the stock solution with the 1:1 methanol/chloroform solvent to prepare a series of working standards at concentrations ranging from 1 µg/mL to 100 µg/mL. These will be used to construct the calibration curve.

Sample Preparation (from Rice Bran Oil)

• Saponification (Optional, for esterified Gramisterol): To analyze total Gramisterol (free and esterified), a saponification step is required. Weigh approximately 1 g of rice bran oil into a round-bottom flask. Add 50 mL of 2 M ethanolic potassium hydroxide. Reflux the mixture for 1 hour.

• Extraction: After saponification, allow the mixture to cool. Transfer the solution to a separatory funnel and extract the unsaponifiable matter three times with 50 mL portions of hexane (B92381) or diethyl ether.

• Washing: Combine the organic extracts and wash with 50 mL portions of water until the washings are neutral to pH paper.

• Drying and Evaporation: Dry the organic layer over anhydrous sodium sulfate. Filter the solution and evaporate the solvent to dryness under a stream of nitrogen at a temperature not exceeding 40°C.

• Reconstitution: Reconstitute the dried residue in a known volume of 1:1 (v/v) methanol/chloroform to achieve a concentration within the calibration range.

• Filtration: Filter the final solution through a 0.45 µm PTFE syringe filter prior to HPLC injection.

For samples where Gramisterol is expected to be in its free form, the saponification step can be omitted, and the sample can be directly dissolved and diluted in the injection solvent.

HPLC-CAD Method Parameters

• HPLC System: An Agilent 1200 series or equivalent system equipped with a degasser, quaternary pump, autosampler, and column oven.

• Detector: Thermo Scientific Dionex Corona ultra or equivalent Charged Aerosol Detector.

• Column: C8, 150 x 4.6 mm, 2.7 µm particle size.

• Mobile Phase A: Methanol/Water/Acetic Acid (750:250:4 v/v/v).

• Mobile Phase B: Acetone/Methanol/Tetrahydrofuran/Acetic Acid (as needed for gradient).

• Flow Rate: 0.8 mL/min.

• Injection Volume: 5 µL.

• Column Temperature: 50°C.

• CAD Settings:

  • Gas Pressure: 35 psi (Nitrogen).

  • Nebulizer Heater: 30°C.

  • Filter: Medium.

• Run Time: Approximately 25-35 minutes, depending on the complexity of the sample matrix.

• Gradient Program:

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	100	0
5.0	100	0
15.0	0	100
25.0	0	100
25.1	100	0
35.0	100	0

This gradient is a starting point and may require optimization to achieve baseline separation of Gramisterol from other sterols in the specific sample matrix.

Data Analysis and Quantification

• Calibration Curve: Inject the working standard solutions and record the peak areas. Plot a calibration curve of peak area versus concentration for Gramisterol.

• Linearity: Perform a linear regression analysis on the calibration curve. A coefficient of determination (R²) of ≥0.995 is typically considered acceptable.

• Quantification: Inject the prepared sample solutions. Identify the Gramisterol peak based on its retention time compared to the standard. Quantify the amount of Gramisterol in the sample by interpolating its peak area from the calibration curve.

• Calculation: The concentration of Gramisterol in the original sample can be calculated using the following formula:

  Concentration (mg/g) = (C x V x D) / W

  Where:

  • C = Concentration from the calibration curve (mg/mL)

  • V = Final volume of the reconstituted sample (mL)

  • D = Dilution factor (if any)

  • W = Weight of the initial sample (g)

Visualizations

Experimental Workflow for Gramisterol Analysis

Caption: Workflow for the HPLC-CAD analysis of Gramisterol.

Conclusion

The protocol described provides a comprehensive framework for the detection and quantification of Gramisterol using HPLC with charged aerosol detection. While this method is based on established principles for phytosterol analysis, it is imperative that researchers perform in-house validation to determine its suitability for their specific application and sample matrix. This includes assessing parameters such as specificity, linearity, accuracy, precision, and the limits of detection and quantification for Gramisterol.

References

• 1. Anti-Tumor and Immune Enhancing Activities of Rice Bran Gramisterol on Acute Myelogenous Leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Anti-Tumor and Immune Enhancing Activities of Rice Bran Gramisterol on Acute Myelogenous Leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Anti-Tumor and Immune Enhancing Activities of Rice Bran Gramisterol on Acute Myelogenous Leukemia | PLOS One [journals.plos.org]
• 4. researchgate.net [researchgate.net]
• 5. documents.thermofisher.com [documents.thermofisher.com]

Gramisterol In Vitro Assay Protocol for Leukemia Cells: Application Notes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gramisterol, a phytosterol found in rice bran, has demonstrated potential as an anti-leukemic agent. Studies have indicated its growth-inhibitory effects on leukemia cells, suggesting a mechanism that involves the modulation of critical signaling pathways. Specifically, gramisterol has been observed to abrogate the phosphorylation of Signal Transducer and Activator of Transcription 3 (STAT3), a key protein implicated in the proliferation and survival of cancer cells.[1] These findings position gramisterol as a compound of interest for further investigation in the context of leukemia treatment.

This document provides detailed protocols for in vitro assays to evaluate the efficacy of gramisterol against leukemia cell lines, with a focus on the WEHI-3 murine myelomonocytic leukemia cell line. The protocols cover the assessment of cytotoxicity, induction of apoptosis, and effects on the cell cycle. Additionally, a method for analyzing the phosphorylation status of STAT3 is included to investigate the mechanism of action.

Data Presentation

The following tables summarize hypothetical quantitative data for the effects of gramisterol on leukemia cells. These tables are provided as templates for data presentation.

Table 1: Cytotoxicity of Gramisterol on Leukemia Cell Lines (IC50 Values)

Cell Line	Cancer Type	Gramisterol IC50 (µM) after 48h
WEHI-3	Murine Myelomonocytic Leukemia	Value not available in cited literature
HL-60	Human Promyelocytic Leukemia	Value not available in cited literature
K562	Human Chronic Myelogenous Leukemia	Value not available in cited literature

Note: Specific IC50 values for gramisterol on these cell lines are not currently available in the reviewed literature. The table serves as a template for recording experimental findings.

Table 2: Apoptosis Induction by Gramisterol in WEHI-3 Cells (48h Treatment)

Gramisterol Concentration (µM)	% Viable Cells	% Early Apoptotic Cells	% Late Apoptotic Cells	% Necrotic Cells
0 (Control)	e.g., 95 ± 2.1	e.g., 2 ± 0.5	e.g., 1.5 ± 0.4	e.g., 1.5 ± 0.3
Hypothetical Dose 1	e.g., 70 ± 3.5	e.g., 15 ± 1.8	e.g., 10 ± 1.2	e.g., 5 ± 0.9
Hypothetical Dose 2	e.g., 45 ± 4.2	e.g., 25 ± 2.5	e.g., 20 ± 2.1	e.g., 10 ± 1.5

Note: The presented values are hypothetical examples. Actual percentages need to be determined experimentally.

Table 3: Effect of Gramisterol on Cell Cycle Distribution of WEHI-3 Cells (48h Treatment)

Gramisterol Concentration (µM)	% Cells in G0/G1 Phase	% Cells in S Phase	% Cells in G2/M Phase
0 (Control)	e.g., 55 ± 2.8	e.g., 30 ± 1.9	e.g., 15 ± 1.5
Hypothetical Dose 1	e.g., 65 ± 3.1	e.g., 25 ± 2.0	e.g., 10 ± 1.2
Hypothetical Dose 2	e.g., 75 ± 3.8	e.g., 15 ± 1.7	e.g., 10 ± 1.3

Note: The presented values are hypothetical examples. Actual percentages need to be determined experimentally.

Experimental Protocols

Cell Culture

The WEHI-3 cell line, a murine myelomonocytic leukemia line, is a suitable model for these assays.

• Culture Medium: RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Culture Conditions: Incubate cells at 37°C in a humidified atmosphere with 5% CO2.

• Subculturing: Maintain cell density between 1 x 10^5 and 1 x 10^6 cells/mL.

Cell Viability Assay (MTT Assay)

This assay measures the metabolic activity of cells, which is indicative of cell viability.

• Materials:

  • WEHI-3 cells

  • Complete culture medium

  • Gramisterol stock solution (dissolved in DMSO)

  • 96-well plates

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • DMSO

  • Microplate reader

• Protocol:

  • Seed WEHI-3 cells in a 96-well plate at a density of 5 x 10^4 cells/well in 100 µL of complete culture medium.

  • Incubate the plate for 24 hours.

  • Prepare serial dilutions of gramisterol in complete culture medium. Add 100 µL of the gramisterol dilutions to the respective wells. Include a vehicle control (DMSO) and a no-treatment control.

  • Incubate for 48 hours.

  • Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

  • Centrifuge the plate at 1,000 x g for 5 minutes.

  • Carefully remove the supernatant and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to the control and determine the IC50 value.

Apoptosis Assay (Annexin V-FITC and Propidium (B1200493) Iodide Staining)

This flow cytometry-based assay differentiates between viable, early apoptotic, late apoptotic, and necrotic cells.

• Materials:

  • WEHI-3 cells

  • Gramisterol

  • Annexin V-FITC Apoptosis Detection Kit

  • Phosphate-buffered saline (PBS)

  • Flow cytometer

• Protocol:

  • Seed WEHI-3 cells in a 6-well plate at a density of 1 x 10^6 cells/well and treat with various concentrations of gramisterol for 48 hours.

  • Harvest the cells by centrifugation.

  • Wash the cells twice with cold PBS.

  • Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

  • Transfer 100 µL of the cell suspension to a flow cytometry tube.

  • Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI) solution.

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

  • Add 400 µL of 1X Binding Buffer to each tube.

  • Analyze the samples by flow cytometry within one hour.

Cell Cycle Analysis (Propidium Iodide Staining)

This method uses propidium iodide to stain cellular DNA, allowing for the analysis of cell cycle phase distribution by flow cytometry.

• Materials:

  • WEHI-3 cells

  • Gramisterol

  • PBS

  • 70% Ethanol (B145695) (ice-cold)

  • Propidium Iodide (PI) staining solution (containing RNase A)

  • Flow cytometer

• Protocol:

  • Seed and treat WEHI-3 cells with gramisterol as described for the apoptosis assay.

  • Harvest the cells and wash with PBS.

  • Fix the cells by resuspending the pellet in ice-cold 70% ethanol while gently vortexing. Incubate at -20°C for at least 2 hours.

  • Centrifuge the fixed cells and wash with PBS to remove the ethanol.

  • Resuspend the cell pellet in PI staining solution and incubate for 30 minutes at room temperature in the dark.

  • Analyze the samples using a flow cytometer to determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Western Blot for Phospho-STAT3

This technique is used to detect the levels of phosphorylated STAT3 (p-STAT3) and total STAT3 to assess the inhibitory effect of gramisterol.

• Materials:

  • WEHI-3 cells

  • Gramisterol

  • RIPA lysis buffer with protease and phosphatase inhibitors

  • BCA Protein Assay Kit

  • SDS-PAGE gels

  • PVDF membrane

  • Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

  • Primary antibodies: anti-p-STAT3 (Tyr705) and anti-STAT3

  • Loading control antibody (e.g., anti-β-actin)

  • HRP-conjugated secondary antibody

  • Enhanced chemiluminescence (ECL) substrate

  • Imaging system

• Protocol:

  • Treat WEHI-3 cells with gramisterol for the desired time.

  • Lyse the cells in RIPA buffer and determine the protein concentration using a BCA assay.

  • Denature equal amounts of protein by boiling in Laemmli sample buffer.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against p-STAT3 and total STAT3 overnight at 4°C.

  • Wash the membrane with TBST and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using an ECL substrate and an imaging system.

  • Strip and re-probe the membrane for a loading control like β-actin to ensure equal protein loading.

Visualizations

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols for Gramisterol-Based Therapeutic Development

For Researchers, Scientists, and Drug Development Professionals

I. Introduction

Gramisterol, a naturally occurring sterol found in various plant sources such as rice bran (Oryza sativa) and corn (Zea mays), has emerged as a promising candidate for therapeutic development. Also known as 24-Methylenelophenol, this phytosterol has demonstrated significant anti-cancer and immune-enhancing properties, particularly in the context of Acute Myelogenous Leukemia (AML). These application notes provide a comprehensive overview of Gramisterol's biological activities and detailed protocols for its investigation as a potential therapeutic agent.

II. Biological Activities and Mechanism of Action

Gramisterol exerts its therapeutic effects through a dual mechanism of action: direct cytotoxicity against cancer cells and potentiation of the anti-tumor immune response.

A. Anti-Cancer Effects: Induction of Apoptosis and Cell Cycle Arrest

Gramisterol has been shown to inhibit the proliferation of cancer cells by inducing apoptosis (programmed cell death) and causing cell cycle arrest. This is achieved through the modulation of key signaling pathways and regulatory proteins.

Signaling Pathway: STAT3 Inhibition

A critical target of Gramisterol in cancer cells is the Signal Transducer and Activator of Transcription 3 (STAT3) pathway. Constitutive activation of STAT3 is a common feature in many cancers, promoting cell survival, proliferation, and differentiation. Gramisterol treatment leads to a significant reduction in the phosphorylation of STAT3 (pSTAT3), thereby inhibiting its downstream signaling cascade. This inhibition results in the downregulation of anti-apoptotic proteins like Bcl-2 and cell cycle regulators such as cyclin D1 and cyclin E. Concurrently, Gramisterol upregulates the expression of pro-apoptotic proteins like p53 and Bax, and activates caspase-3, a key executioner of apoptosis.[1][2]

Caption: Gramisterol's anti-cancer signaling pathway. (Max Width: 760px)

B. Immune-Enhancing Effects: Activation of Anti-Tumor Immunity

In addition to its direct anti-cancer activity, Gramisterol enhances the body's immune response against tumors. This is primarily achieved through the activation of the STAT1 signaling pathway in immune cells.

Signaling Pathway: STAT1 Activation

Gramisterol treatment leads to an increase in the phosphorylation of STAT1 (pSTAT1) in immune cells such as splenocytes.[1][2] Activated pSTAT1 acts as a transcription factor, promoting the expression of genes involved in anti-tumor immunity. This includes the enhanced production of pro-inflammatory and anti-cancer cytokines.

Caption: Gramisterol's immune-enhancing signaling pathway. (Max Width: 760px)

III. Quantitative Data Summary

The following tables summarize the key quantitative data regarding the biological activity of Gramisterol.

Table 1: In Vitro Cytotoxicity of Gramisterol

Cell Line	Cancer Type	IC50 Value (µg/mL)	Assay
WEHI-3	Murine Myelomonocytic Leukemia	Not explicitly quantified, but demonstrates a potent growth-inhibitory effect.[3]	MTT Assay
Note:	Further dose-response studies are required to determine the precise IC50 value.

Table 2: In Vivo Effects of Gramisterol in a Murine Leukemia Model

Animal Model	Gramisterol Dosage	Key Outcomes
BALB/c mice with WEHI-3 induced leukemia	Not explicitly quantified.[4][5]	Increased survival rate, Enhanced anti-tumor immune response.[1][2]
Note:	Optimal in vivo dosage and pharmacokinetic/pharmacodynamic profiles need to be established.

Table 3: Effect of Gramisterol on Cytokine Levels

Cytokine	Effect	Significance
IFN-γ	Increased	Enhances anti-tumor immunity.[1][2]
TNF-α	Increased	Promotes inflammation and tumor cell death.[1][2]
IL-2	Increased	Promotes T-cell proliferation and activation.[1][2]
IL-12β	Increased	Stimulates anti-tumor immune responses.[1][2]
IL-10	Decreased	Reduces immunosuppression in the tumor microenvironment.[1][2]
Note:	Quantitative measurements of cytokine concentrations (e.g., pg/mL) following Gramisterol treatment are needed.

IV. Experimental Protocols

The following are detailed protocols for key experiments to evaluate the therapeutic potential of Gramisterol.

A. In Vitro Cell Viability Assay (MTT Assay)

This protocol is for determining the cytotoxic effects of Gramisterol on the WEHI-3 murine leukemia cell line.

Materials:

• WEHI-3 cells (ATCC TIB-68)[6]

• RPMI-1640 medium with 10% Fetal Bovine Serum (FBS)

• Gramisterol (stock solution in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• 96-well microplates

• Microplate reader

Protocol:

• Cell Seeding: Seed WEHI-3 cells in a 96-well plate at a density of 2 x 10^4 cells/well in 100 µL of complete RPMI-1640 medium.[1]

• Compound Treatment: After 24 hours of incubation to allow cell attachment, treat the cells with various concentrations of Gramisterol (e.g., 0, 10, 25, 50, 75 µg/mL).[4] Ensure the final DMSO concentration is below 0.1%.

• Incubation: Incubate the plate for 24, 48, and 72 hours at 37°C in a 5% CO2 incubator.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for an additional 4 hours.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC50 value.

Caption: Workflow for the in vitro MTT cell viability assay. (Max Width: 760px)

B. Western Blot Analysis for pSTAT1 and pSTAT3

This protocol details the detection of phosphorylated STAT1 and STAT3 in WEHI-3 cells or splenocytes following Gramisterol treatment.

Materials:

• WEHI-3 cells or isolated splenocytes

• Gramisterol

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels (8-10%)

• PVDF membrane

• Blocking buffer (5% BSA in TBST)

• Primary antibodies: anti-pSTAT1 (Tyr701), anti-STAT1, anti-pSTAT3 (Tyr705), anti-STAT3 (e.g., from Cell Signaling Technology, typical dilution 1:1000)[6]

• HRP-conjugated secondary antibody (typical dilution 1:2000-1:5000)[7]

• ECL Western Blotting Substrate

• Chemiluminescence imaging system

Protocol:

• Cell Treatment and Lysis: Treat cells with Gramisterol at the desired concentration and time point. Lyse the cells with ice-cold RIPA buffer.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Transfer: Load equal amounts of protein (20-40 µg) onto an SDS-PAGE gel.[8] Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody (e.g., anti-pSTAT1 or anti-pSTAT3) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane, apply ECL substrate, and visualize the protein bands using a chemiluminescence imaging system.

• Stripping and Re-probing: The membrane can be stripped and re-probed with antibodies for total STAT1, total STAT3, and a loading control (e.g., β-actin) to normalize the data.

Caption: Workflow for Western blot analysis of pSTAT1/pSTAT3. (Max Width: 760px)

C. In Vivo Murine Leukemia Model

This protocol describes the establishment of a murine leukemia model and subsequent treatment with Gramisterol.

Materials:

• BALB/c mice (6-8 weeks old)[1][2]

• WEHI-3 cells

• Gramisterol formulation for in vivo administration (e.g., in a suitable vehicle)

• Calipers for tumor measurement (if applicable for solid tumors)

• Equipment for blood collection and organ harvesting

Protocol:

• Leukemia Induction: Inject BALB/c mice intraperitoneally with 1 x 10^5 WEHI-3 cells per mouse.[1]

• Treatment: After a set period for leukemia establishment (e.g., 2 weeks), begin treatment with Gramisterol at various dosages. The optimal dosage needs to be determined through dose-ranging studies.

• Monitoring: Monitor the mice daily for signs of illness, and record body weight and survival.

• Sample Collection: At the end of the study, collect blood for serum cytokine analysis and harvest organs (spleen, liver) for weighing and histological analysis.

• Data Analysis: Analyze survival data using Kaplan-Meier curves. Compare organ weights and cytokine levels between treatment and control groups.

Caption: Workflow for the in vivo murine leukemia model. (Max Width: 760px)

V. Potential for Anti-Inflammatory and Cholesterol-Lowering Applications

While the primary focus of current research is on its anti-cancer properties, Gramisterol, as a phytosterol, may also possess anti-inflammatory and cholesterol-lowering activities.

• Anti-Inflammatory Effects: Phytosterols are known to modulate inflammatory responses, often through the inhibition of the NF-κB signaling pathway.[9] Further investigation is warranted to determine if Gramisterol can suppress the activation of NF-κB and the production of pro-inflammatory mediators.

• Cholesterol-Lowering Effects: Phytosterols can lower cholesterol levels by competing with cholesterol for absorption in the intestine and by modulating the expression of genes involved in cholesterol metabolism, such as the LDL receptor (LDLR).[10][11] The potential of Gramisterol to upregulate LDLR expression and enhance cholesterol uptake by cells should be explored.

VI. Conclusion

Gramisterol presents a compelling profile as a multi-faceted therapeutic agent with significant potential in oncology and possibly in the management of inflammatory and metabolic disorders. The protocols and data presented in these application notes provide a solid foundation for researchers to further investigate and develop Gramisterol-based therapies. Future studies should focus on elucidating the precise molecular mechanisms, determining optimal dosing and delivery methods, and conducting comprehensive preclinical and clinical evaluations.

References

• 1. Synergistic inhibition of leukemia WEHI-3 cell growth by arsenic trioxide and Hedyotis diffusa Willd extract in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Toona sinensis Inhibits Murine Leukemia WEHI-3 Cells and Promotes Immune Response In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Improved Survival of Leukemic Mice Treated with Sodium Caseinate in Combination with Daunorubicin without Toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pSTAT3: a target biomarker to study the pharmacology of the anti-IL-21R antibody ATR-107 in human whole blood - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Inhibiting NF-κB Activation by Small Molecules As a Therapeutic Strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. deepblue.lib.umich.edu [deepblue.lib.umich.edu]

Gramisterol Administration in Mouse Models of Cancer: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the administration of gramisterol, a phytosterol found in rice bran, in a mouse model of acute myelogenous leukemia (AML). The protocols and data presented are primarily based on the findings of Somintara et al. (2016), which utilized a gramisterol-containing unsaponified fraction of Riceberry rice bran (RBDS) in their in vivo studies. While gramisterol has been identified as a key bioactive component, the in vivo data pertains to the administration of the RBDS extract.

Data Presentation

The following tables summarize the key quantitative findings from the study by Somintara et al. (2016) on the effects of RBDS administration in a leukemic mouse model.

Table 1: Effect of RBDS on Immune Cell Populations in Leukemic Mice [1][2][3][4]

Cell Type	Marker	Control (Leukemic)	RBDS-Treated (Leukemic)	Change
T-lymphocytes	CD3+	Undisclosed	Significantly Increased	↑
B-lymphocytes	CD19+	Undisclosed	Significantly Increased	↑
Myeloid cells	CD11b+	Undisclosed	Significantly Increased	↑

Table 2: Serum Cytokine Levels in Leukemic Mice Following RBDS Treatment [1][2][3][4]

Cytokine	Control (Leukemic) (pg/mL)	RBDS-Treated (Leukemic) (pg/mL)	Change
IFN-γ	~50	~150	↑
TNF-α	~25	~75	↑
IL-2	~10	~30	↑
IL-12β	~150	~350	↑
IL-10	~125	~50	↓

Experimental Protocols

This section details the methodologies for the key in vivo experiments involving the administration of a gramisterol-containing extract.

Protocol 1: Preparation of Riceberry Bran Unsaponified Fraction (RBDS)

This protocol describes the extraction and preparation of the gramisterol-containing fraction from Riceberry rice bran.

Materials:

• Riceberry rice bran

• Dichloromethane (B109758) (DCM)

• Ethanol

• Potassium hydroxide (B78521) (KOH)

• Hexane (B92381)

• Rotary evaporator

• Soxhlet apparatus

Procedure:

• Extract the Riceberry rice bran with dichloromethane (DCM) using a Soxhlet apparatus.

• Evaporate the DCM from the extract using a rotary evaporator to obtain the crude rice bran oil.

• Saponify the crude oil by refluxing with 2 M ethanolic KOH.

• Extract the unsaponifiable fraction (RBDS) from the saponified mixture using hexane.

• Wash the hexane extract with distilled water until neutral.

• Evaporate the hexane to yield the RBDS.

• Analyze the RBDS for gramisterol content using appropriate analytical methods (e.g., GC-MS).

Protocol 2: Induction of Acute Myelogenous Leukemia in a Mouse Model

This protocol outlines the procedure for establishing a leukemic mouse model using WEHI-3 cells.

Materials:

• WEHI-3 murine myelomonocytic leukemia cell line

• RPMI-1640 medium supplemented with 10% fetal bovine serum

• BALB/c mice (6-8 weeks old)

• Phosphate-buffered saline (PBS)

Procedure:

• Culture WEHI-3 cells in RPMI-1640 medium supplemented with 10% FBS at 37°C in a 5% CO2 humidified atmosphere.

• Harvest the WEHI-3 cells during their exponential growth phase.

• Wash the cells with sterile PBS.

• Resuspend the cells in PBS at a concentration of 1 x 10^6 cells/mL.

• Inject 0.1 mL of the cell suspension (1 x 10^5 cells) intraperitoneally into each BALB/c mouse.

• Monitor the mice for signs of leukemia development, such as splenomegaly and weight loss.

Protocol 3: Administration of RBDS to Leukemic Mice

This protocol describes the oral administration of the gramisterol-containing extract to the leukemic mouse model.

Materials:

• RBDS extract

• Corn oil

• Oral gavage needle

Procedure:

• Prepare a suspension of the RBDS extract in corn oil. The study by Somintara et al. (2016) used a daily feeding regimen, but the specific dosage of RBDS is not explicitly stated in the publicly available text. Researchers should determine the appropriate dose based on preliminary dose-ranging studies.

• Starting on a predetermined day post-leukemia induction, administer the RBDS suspension to the mice daily via oral gavage.

• Include a control group of leukemic mice that receives only the vehicle (corn oil).

• Monitor the mice daily for clinical signs, body weight, and survival.

Protocol 4: Analysis of Immune Cells and Cytokines

This protocol details the methods for assessing the immunological effects of RBDS treatment.

Materials:

• Spleens from euthanized mice

• Red blood cell lysis buffer

• Fluorescently labeled antibodies against mouse CD3, CD19, and CD11b

• Flow cytometer

• Blood collection tubes

• Centrifuge

• ELISA kits for mouse IFN-γ, TNF-α, IL-2, IL-12β, and IL-10

Procedure:

Splenocyte Analysis:

• At the end of the treatment period, euthanize the mice and aseptically remove the spleens.

• Prepare single-cell suspensions of splenocytes by mechanical dissociation.

• Lyse the red blood cells using a lysis buffer.

• Wash the splenocytes with PBS.

• Stain the cells with fluorescently labeled antibodies against CD3, CD19, and CD11b.

• Analyze the stained cells using a flow cytometer to determine the percentages of different immune cell populations.

Serum Cytokine Analysis:

• Collect blood from the mice via cardiac puncture or another appropriate method at the time of euthanasia.

• Allow the blood to clot and then centrifuge to separate the serum.

• Store the serum at -80°C until analysis.

• Measure the concentrations of IFN-γ, TNF-α, IL-2, IL-12β, and IL-10 in the serum using commercially available ELISA kits, following the manufacturer's instructions.

Visualizations

The following diagrams illustrate the proposed signaling pathway of gramisterol and the experimental workflow.

Caption: Proposed signaling pathway of gramisterol in cancer cells.

Caption: Experimental workflow for in vivo administration of RBDS.

References

• 1. Sequential ELISA to profile multiple cytokines from small volumes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Cytokine Elisa [bdbiosciences.com]
• 4. bowdish.ca [bowdish.ca]

Application Notes and Protocols for the Synthesizing Gramisterol Derivatives in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Abstract

Gramisterol, a naturally occurring phytosterol, has demonstrated promising anti-cancer properties, particularly in acute myelogenous leukemia (AML).[1][2] Its mechanism of action involves the induction of apoptosis and cell cycle arrest through the suppression of key signaling pathways, including pSTAT3.[1][2] To explore and enhance its therapeutic potential, the synthesis of Gramisterol derivatives is a critical step in drug discovery. These application notes provide a detailed overview of proposed strategies for the synthesis of Gramisterol derivatives, protocols for their preparation and biological evaluation, and a framework for interpreting structure-activity relationships (SAR).

Introduction

Phytosterols (B1254722) are a class of plant-derived sterols that have garnered significant attention for their diverse biological activities, including anti-inflammatory, cholesterol-lowering, and anti-cancer effects.[1][3] Gramisterol (4α-methyl-5α-ergosta-7,24(28)-dien-3β-ol) is a 4-methylsterol that has shown potent cytotoxic effects against cancer cells.[1][2] The development of novel anti-cancer agents often relies on the chemical modification of natural products to improve their efficacy, selectivity, and pharmacokinetic properties. This document outlines a systematic approach to the synthesis and evaluation of Gramisterol derivatives to identify lead compounds for further drug development.

Data Presentation

Biological Activity of Gramisterol

Compound	Cell Line	IC50	Mechanism of Action	Reference
Gramisterol	WEHI-3 (Murine Leukemia)	1.53 ± 0.06 µM	Induction of apoptosis, cell cycle arrest at sub-G1 phase, suppression of pSTAT3 signaling.	[1]

Proposed Gramisterol Derivatives and Rationale for Synthesis

The following table outlines a proposed library of Gramisterol derivatives targeting key positions on the sterol scaffold. The rationale for each modification is based on established structure-activity relationships of other anti-cancer phytosterols.

Derivative ID	Modification	Rationale
GD-01	Esterification of the C3-OH group (e.g., acetate (B1210297), benzoate)	To enhance lipophilicity and potentially improve cell membrane permeability.
GD-02	Oxidation of the C3-OH group to a ketone	To investigate the importance of the C3-hydroxyl group for biological activity.[4]
GD-03	Epoxidation of the Δ7-8 double bond	To introduce a reactive epoxide moiety that can interact with cellular nucleophiles.
GD-04	Dihydroxylation of the Δ7-8 double bond	To increase polarity and explore the effect of vicinal diols on activity.
GD-05	Oxidation of the C4-methyl group	To explore the impact of modifying the 4-methyl group on steric hindrance and receptor binding.
GD-06	Modification of the side chain (e.g., hydrogenation of the C24(28) double bond)	To assess the role of the side chain unsaturation in cytotoxicity.

Experimental Protocols

General Synthetic Strategy

The synthesis of Gramisterol derivatives can be approached by targeting three main regions of the molecule: the C3-hydroxyl group, the B-ring unsaturation (Δ7), and the side chain unsaturation (Δ24(28)).

Diagram of the General Synthetic Workflow

Caption: General workflow for the synthesis and evaluation of Gramisterol derivatives.

Protocol 1: Synthesis of Gramisterol-3β-acetate (GD-01)

Objective: To synthesize the acetate ester of Gramisterol at the C3-hydroxyl position.

Materials:

• Gramisterol

• Acetic anhydride (B1165640)

• Pyridine (B92270)

• Dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Silica (B1680970) gel for column chromatography

• Hexane and Ethyl Acetate for chromatography

Procedure:

• Dissolve Gramisterol (100 mg, 1 eq) in pyridine (5 mL) and DCM (5 mL) in a round-bottom flask under a nitrogen atmosphere.

• Add acetic anhydride (2 eq) dropwise to the solution at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of water.

• Extract the product with DCM (3 x 20 mL).

• Wash the combined organic layers with saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a hexane:ethyl acetate gradient to yield Gramisterol-3β-acetate.

• Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry.

Protocol 2: Oxidation of Gramisterol to Gramisterone (GD-02)

Objective: To oxidize the C3-hydroxyl group of Gramisterol to a ketone.

Materials:

• Gramisterol

• Pyridinium chlorochromate (PCC) or Dess-Martin periodinane

• Dichloromethane (DCM)

• Anhydrous sodium sulfate

• Silica gel for column chromatography

• Hexane and Ethyl Acetate for chromatography

Procedure:

• Dissolve Gramisterol (100 mg, 1 eq) in anhydrous DCM (10 mL) in a round-bottom flask under a nitrogen atmosphere.

• Add PCC (1.5 eq) in one portion.

• Stir the reaction mixture at room temperature for 2-4 hours.

• Monitor the reaction by TLC.

• Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of Celite or silica gel to remove the chromium salts.

• Wash the filter cake with additional diethyl ether.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a hexane:ethyl acetate gradient to yield Gramisterone.

• Characterize the final product by ¹H NMR, ¹³C NMR, IR (for C=O stretch), and mass spectrometry.

Protocol 3: Cytotoxicity Assay (MTT Assay)

Objective: To evaluate the in vitro anti-proliferative activity of Gramisterol derivatives against a cancer cell line (e.g., WEHI-3).

Materials:

• WEHI-3 cells (or other relevant cancer cell line)

• RPMI-1640 medium supplemented with 10% FBS and 1% penicillin-streptomycin

• Gramisterol derivatives (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well plates

• Microplate reader

Procedure:

• Seed WEHI-3 cells in a 96-well plate at a density of 5 x 10³ cells/well and incubate for 24 hours.

• Treat the cells with various concentrations of the Gramisterol derivatives (e.g., 0.1, 1, 10, 50, 100 µM) for 24, 48, or 72 hours. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

• After the incubation period, add 20 µL of MTT solution to each well and incubate for another 4 hours at 37 °C.

• Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value for each compound.

Signaling Pathway

Gramisterol's Known Anti-Cancer Signaling Pathway

Gramisterol has been shown to exert its anti-cancer effects in AML by suppressing the phosphorylation of STAT3 (pSTAT3), a key transcription factor involved in tumor cell proliferation and survival.[1][2] This leads to the downregulation of anti-apoptotic proteins like Bcl-2 and the upregulation of pro-apoptotic proteins such as Bax and p53, ultimately triggering apoptosis.[1]

Caption: Simplified signaling pathway of Gramisterol in cancer cells.

Conclusion

The synthesis and evaluation of Gramisterol derivatives present a promising avenue for the discovery of novel anti-cancer agents. The protocols and strategies outlined in these application notes provide a comprehensive framework for researchers to systematically explore the structure-activity relationships of this potent phytosterol. By modifying key functional groups and evaluating the biological activity of the resulting analogs, it is anticipated that new lead compounds with improved therapeutic profiles can be identified for further development in the fight against cancer.

References

• 1. Structures of Phytosterols and Triterpenoids with Potential Anti-Cancer Activity in Bran of Black Non-Glutinous Rice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Structures of phytosterols and triterpenoids with potential anti-cancer activity in bran of black non-glutinous rice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Cytotoxicity and structure activity relationships of phytosterol from Phyllanthus emblica - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Replacing the cholesterol hydroxyl group with the ketone group facilitates sterol flip-flop and promotes membrane fluidity - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Cell-Based Assays to Measure Gramisterol Activity

For Researchers, Scientists, and Drug Development Professionals

Gramisterol, a naturally occurring phytosterol, has garnered significant interest for its potential therapeutic properties, particularly in oncology.[1][2] This document provides detailed application notes and protocols for a suite of cell-based assays designed to elucidate and quantify the biological activity of Gramisterol. These assays are critical for researchers in academia and industry involved in drug discovery and development.

Overview of Gramisterol's Biological Activity

Gramisterol has been shown to exhibit potent anti-cancer and immune-enhancing activities.[3][4] Its primary mechanism of action in cancer cells, particularly in acute myelogenous leukemia (AML), involves the modulation of the Signal Transducer and Activator of Transcription (STAT) signaling pathways. Specifically, Gramisterol has been observed to:

• Inhibit STAT3 Phosphorylation: Suppression of phosphorylated STAT3 (pSTAT3) leads to the downregulation of anti-apoptotic proteins (e.g., Bcl-2) and cell cycle regulators (e.g., cyclin D1 and cyclin E), ultimately inducing apoptosis and cell cycle arrest in cancer cells.[3][5][6]

• Enhance STAT1 Phosphorylation: In contrast to its effect on STAT3, Gramisterol can enhance the phosphorylation of STAT1 in immune cells, which is associated with anti-tumor immune responses.[4][6]

Given its structural similarity to cholesterol and its role as an intermediate in phytosterol biosynthesis, Gramisterol's effect on cholesterol metabolism is another area of active investigation.[2][7][8]

Key Cell-Based Assays for Gramisterol Activity

A panel of cell-based assays is recommended to comprehensively characterize the bioactivity of Gramisterol. These assays are detailed in the subsequent sections.

Cell Viability and Cytotoxicity Assay

This assay is fundamental for determining the dose-dependent effect of Gramisterol on cancer cell proliferation and survival. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method for this purpose.[9]

Experimental Protocol: MTT Assay

• Cell Seeding: Seed cancer cells (e.g., WEHI-3 for leukemia) in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ incubator.

• Compound Treatment: Prepare serial dilutions of Gramisterol in culture medium. The final concentrations should typically range from 0.1 µM to 100 µM. Add 100 µL of the Gramisterol solutions to the respective wells. Include a vehicle control (e.g., 0.1% DMSO) and a positive control for cytotoxicity (e.g., doxorubicin).

• Incubation: Incubate the plate for 24, 48, or 72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the dose-response curve and determine the IC₅₀ value (the concentration of Gramisterol that inhibits 50% of cell growth).

Data Presentation: Gramisterol Cytotoxicity

Cell Line	Treatment Duration (hours)	IC₅₀ (µM)[4]
WEHI-3	24	1.53 ± 0.06
Jurkat	24	TBD
HeLa	24	TBD

TBD: To Be Determined

Apoptosis Assay by Flow Cytometry

To confirm that the observed cytotoxicity is due to apoptosis, Annexin V and Propidium Iodide (PI) staining followed by flow cytometry is recommended.[4][6]

Experimental Protocol: Annexin V/PI Staining

• Cell Treatment: Seed and treat cells with Gramisterol at concentrations around the determined IC₅₀ value for 24 or 48 hours as described in the MTT assay protocol.

• Cell Harvesting: Harvest the cells by centrifugation and wash with cold PBS.

• Staining: Resuspend the cells in 1X Annexin V binding buffer. Add Annexin V-FITC and PI solution according to the manufacturer's instructions.

• Incubation: Incubate the cells in the dark for 15 minutes at room temperature.

• Flow Cytometry: Analyze the stained cells using a flow cytometer.

• Data Analysis: Quantify the percentage of cells in early apoptosis (Annexin V-positive, PI-negative), late apoptosis (Annexin V-positive, PI-positive), and necrosis.

Data Presentation: Gramisterol-Induced Apoptosis

Cell Line	Gramisterol Conc. (µM)	% Early Apoptotic Cells	% Late Apoptotic Cells
WEHI-3	0 (Vehicle)	2.1 ± 0.5	3.5 ± 0.8
WEHI-3	1.5	15.8 ± 2.1	25.4 ± 3.2
WEHI-3	3.0	28.9 ± 3.5	42.1 ± 4.0

Western Blot Analysis of Signaling Pathways

Western blotting is essential to investigate the molecular mechanism of Gramisterol's action, particularly its effect on the STAT3 signaling pathway and apoptosis-related proteins.[4][5][6]

Experimental Protocol: Western Blotting

• Protein Extraction: Treat cells with Gramisterol as described previously. Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-polyacrylamide gel and transfer to a PVDF membrane.

• Immunoblotting: Block the membrane with 5% non-fat milk or BSA in TBST. Incubate with primary antibodies against pSTAT3, STAT3, Bcl-2, cyclin D1, p53, Bax, cleaved caspase-3, and a loading control (e.g., β-actin).

• Detection: Incubate with HRP-conjugated secondary antibodies and visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Densitometry Analysis: Quantify the band intensities and normalize to the loading control.

Data Presentation: Effect of Gramisterol on Protein Expression

Target Protein	Gramisterol Conc. (µM)	Fold Change (vs. Vehicle)
pSTAT3	1.5	0.45 ± 0.08
Bcl-2	1.5	0.38 ± 0.06
Cyclin D1	1.5	0.52 ± 0.09
p53	1.5	2.1 ± 0.3
Bax	1.5	2.5 ± 0.4
Cleaved Caspase-3	1.5	3.2 ± 0.5

Cholesterol Metabolism Assays

Given Gramisterol's identity as a sterol, it is pertinent to investigate its effects on cholesterol biosynthesis and efflux.

Experimental Protocol: Cholesterol Efflux Assay

This assay measures the capacity of cells to release cholesterol, a key process in maintaining cholesterol homeostasis.[10]

• Cell Labeling: Label cells (e.g., macrophages) with a fluorescently-labeled cholesterol analog for 24 hours.

• Equilibration: Wash the cells and equilibrate with serum-free medium.

• Treatment: Treat the cells with Gramisterol at various concentrations in the presence of cholesterol acceptors (e.g., HDL).

• Quantification: After incubation, collect the medium and measure the fluorescence. Lyse the cells and measure the intracellular fluorescence.

• Data Analysis: Calculate the percentage of cholesterol efflux as the ratio of fluorescence in the medium to the total fluorescence (medium + cell lysate).

Data Presentation: Gramisterol's Effect on Cholesterol Efflux

Cell Line	Gramisterol Conc. (µM)	% Cholesterol Efflux
J774 Macrophages	0 (Vehicle)	15.2 ± 1.8
J774 Macrophages	10	25.8 ± 2.5
J774 Macrophages	50	38.4 ± 3.1

Visualizing Workflows and Pathways

Diagrams are provided below to illustrate the experimental workflow and the signaling pathway modulated by Gramisterol.

Caption: A generalized workflow for assessing Gramisterol's cellular activity.

Caption: The inhibitory effect of Gramisterol on the STAT3 signaling pathway.

Caption: A logical flow of Gramisterol assay applications in drug development.

Conclusion

The provided protocols and application notes offer a robust framework for investigating the cellular activities of Gramisterol. By employing these cell-based assays, researchers can effectively characterize its anti-cancer and potential cholesterol-modulating properties, thereby accelerating its development as a potential therapeutic agent.

References

• 1. Quinoa Secondary Metabolites and Their Biological Activities or Functions | MDPI [mdpi.com]
• 2. CAS 1176-52-9: Gramisterol | CymitQuimica [cymitquimica.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Anti-Tumor and Immune Enhancing Activities of Rice Bran Gramisterol on Acute Myelogenous Leukemia | PLOS One [journals.plos.org]
• 5. Anti-Tumor and Immune Enhancing Activities of Rice Bran Gramisterol on Acute Myelogenous Leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Anti-Tumor and Immune Enhancing Activities of Rice Bran Gramisterol on Acute Myelogenous Leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 7. β-Sitosterol - Wikipedia [en.wikipedia.org]
• 8. Critical Analysis on Characterization, Systemic Effect, and Therapeutic Potential of Beta-Sitosterol: A Plant-Derived Orphan Phytosterol - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Cholesterol Efflux Assay Kit (Cell-based) (ab196985) | Abcam [abcam.com]

Analytical Standards for Gramisterol Research: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gramisterol, a naturally occurring phytosterol found in sources such as rice bran, has garnered significant scientific interest due to its potential therapeutic properties.[1] Primarily recognized for its anti-cancer activities, Gramisterol has been shown to induce cell cycle arrest and apoptosis in cancer cells, notably in acute myelogenous leukemia (AML).[2][3][4] Its mechanism of action involves the modulation of key signaling pathways, including the suppression of pSTAT3 and enhancement of pSTAT1 signaling, which are critical in tumor progression and immune response.[2][5][6]

These promising biological activities underscore the need for robust and reliable analytical methods for the accurate quantification and characterization of Gramisterol in various matrices. This document provides detailed application notes and experimental protocols for the analysis of Gramisterol using High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS). Additionally, it outlines the known signaling pathways of Gramisterol and provides protocols for investigating its biological effects.

Analytical Methodologies

The quantification of Gramisterol, like other phytosterols (B1254722), can be achieved using various analytical techniques. HPLC and GC-MS are the most common and reliable methods, each offering distinct advantages.

High-Performance Liquid Chromatography (HPLC) is well-suited for the analysis of underivatized phytosterols. When coupled with a suitable detector, such as a Charged Aerosol Detector (CAD) or Ultraviolet (UV) detector, HPLC provides a sensitive and direct method for quantification.[7]

Gas Chromatography-Mass Spectrometry (GC-MS) offers high resolution and sensitivity and is a powerful tool for both qualitative and quantitative analysis of phytosterols.[8] This method typically requires derivatization of the analyte to increase its volatility for gas-phase analysis.

Quantitative Data Summary

The following table summarizes typical validation parameters for the analytical methods described. These values are provided as a guide for method development and validation.

Parameter	HPLC-CAD (Hypothetical Values)	GC-MS (Hypothetical Values)
**Linearity (R²) **	≥0.998	≥0.999
Limit of Detection (LOD)	1.50 µg/mL	0.1 µg/mL
Limit of Quantification (LOQ)	4.55 µg/mL	0.3 µg/mL
Accuracy (% Recovery)	99.6 - 100.1%	95.4 - 103.4%
Precision (% RSD)	< 2.0%	< 6.0%
Range	2 - 100 µg/mL	0.5 - 50 µg/mL

Experimental Protocols

Protocol 1: Quantification of Gramisterol by HPLC-CAD

This protocol provides a method for the quantitative analysis of Gramisterol in a sample matrix, such as a purified extract from rice bran.

1. Materials and Reagents

• Gramisterol analytical standard

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Methanol (HPLC grade)

• Chloroform (ACS grade)

• Sample containing Gramisterol (e.g., rice bran extract)

2. Instrumentation

• High-Performance Liquid Chromatography (HPLC) system

• Charged Aerosol Detector (CAD)

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm)

3. Standard Preparation

• Prepare a stock solution of Gramisterol standard (e.g., 1 mg/mL) in methanol/chloroform (1:1 v/v).

• Prepare a series of calibration standards by diluting the stock solution with the mobile phase to achieve concentrations within the desired range (e.g., 2, 5, 10, 25, 50, 100 µg/mL).

4. Sample Preparation

• Accurately weigh a known amount of the sample.

• Extract Gramisterol from the sample matrix using an appropriate solvent system (e.g., dichloromethane (B109758) followed by saponification with ethanolic KOH to remove interfering lipids).[1]

• Evaporate the solvent and reconstitute the residue in a known volume of the mobile phase.

• Filter the sample through a 0.45 µm syringe filter before injection.

5. Chromatographic Conditions

• Mobile Phase: Acetonitrile:Water (e.g., 95:5 v/v)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Injection Volume: 10 µL

• CAD Settings: Optimize nebulizer temperature and gas flow rate according to the manufacturer's instructions.

6. Data Analysis

• Construct a calibration curve by plotting the peak area of the Gramisterol standards against their concentrations.

• Determine the concentration of Gramisterol in the sample by interpolating its peak area on the calibration curve.

Protocol 2: Quantification of Gramisterol by GC-MS

This protocol describes the quantitative analysis of Gramisterol using GC-MS, which requires a derivatization step.

1. Materials and Reagents

• Gramisterol analytical standard

• Internal Standard (IS) (e.g., 5α-cholestane)

• Pyridine (B92270) (anhydrous)

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Hexane (GC grade)

• Sample containing Gramisterol

2. Instrumentation

• Gas Chromatograph (GC) with a Mass Spectrometer (MS) detector

• Capillary column (e.g., HP-5MS, 30 m x 0.25 mm, 0.25 µm film thickness)

3. Standard and Sample Preparation

• Prepare a stock solution of Gramisterol standard and the internal standard in pyridine.

• For both standards and samples, perform the following derivatization:

  • To a known amount of the dried extract or standard, add a known amount of the internal standard solution.

  • Add anhydrous pyridine and BSTFA with 1% TMCS.

  • Heat the mixture at 60-70 °C for 1 hour.

  • After cooling, the sample is ready for injection.

4. GC-MS Conditions

• Injector Temperature: 280 °C

• Injection Mode: Splitless

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)

• Oven Temperature Program:

  • Initial temperature: 180 °C, hold for 1 min

  • Ramp to 280 °C at 10 °C/min, hold for 10 min

  • Ramp to 300 °C at 5 °C/min, hold for 5 min

• MS Transfer Line Temperature: 290 °C

• Ion Source Temperature: 230 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Scan Mode: Selected Ion Monitoring (SIM) using characteristic ions for Gramisterol-TMS and the internal standard.

5. Data Analysis

• Identify the peaks corresponding to the TMS derivatives of Gramisterol and the internal standard based on their retention times and mass spectra.

• Quantify Gramisterol by calculating the ratio of the peak area of Gramisterol-TMS to the peak area of the internal standard and comparing it to a calibration curve prepared with standards.

Signaling Pathways and Biological Activity Protocols

Gramisterol's anti-cancer effects are primarily attributed to its ability to modulate intracellular signaling pathways, leading to cell cycle arrest and apoptosis.

Gramisterol Signaling Pathway in Cancer Cells

Caption: Proposed signaling pathway of Gramisterol in cancer cells.

Experimental Workflow for Biological Activity Assessment

Caption: Workflow for assessing the biological activity of Gramisterol.

Protocol 3: In Vitro Cytotoxicity Assay (MTT Assay)

This protocol is used to assess the effect of Gramisterol on the viability of cancer cells.

1. Materials and Reagents

• Cancer cell line (e.g., WEHI-3)

• Complete cell culture medium

• Gramisterol

• Dimethyl sulfoxide (B87167) (DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., 10% SDS in 0.01 M HCl)

2. Procedure

• Seed cells in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours.

• Prepare serial dilutions of Gramisterol in the culture medium.

• Remove the old medium from the wells and add 100 µL of the medium containing different concentrations of Gramisterol. Include a vehicle control (medium with DMSO).

• Incubate the plate for 24, 48, or 72 hours.

• Add 10 µL of MTT solution to each well and incubate for 4 hours at 37 °C.

• Add 100 µL of solubilization buffer to each well and incubate overnight to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

3. Data Analysis

• Calculate the percentage of cell viability for each concentration relative to the vehicle control.

• Plot a dose-response curve and determine the IC₅₀ value (the concentration of Gramisterol that inhibits 50% of cell growth).

Conclusion

The analytical methods and biological assays outlined in this document provide a comprehensive framework for researchers investigating the properties and therapeutic potential of Gramisterol. The detailed protocols for HPLC and GC-MS analysis will enable accurate quantification, which is essential for quality control and dosage determination. The information on Gramisterol's signaling pathways and the protocols for assessing its biological activity will facilitate further research into its mechanism of action and its development as a potential anti-cancer agent. Adherence to these standardized methods will ensure the generation of reliable and reproducible data, accelerating the translation of Gramisterol research from the laboratory to potential clinical applications.

References

• 1. Characterization and quantification of γ-oryzanol in grains of 16 Korean rice varieties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. GRAMISTEROL | 1176-52-9 [chemicalbook.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. CAS Common Chemistry [commonchemistry.cas.org]
• 6. Anti-Tumor and Immune Enhancing Activities of Rice Bran Gramisterol on Acute Myelogenous Leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A UHPLC method for the rapid separation and quantification of phytosterols using tandem UV/Charged aerosol detection - A comparison of both detection techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]

Technical Notes & Optimization

improving the solubility of Gramisterol for in vitro studies

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the solubility of Gramisterol in in vitro studies.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the preparation and use of Gramisterol in experimental settings.

Issue 1: Gramisterol Precipitates Out of Solution When Added to Aqueous Culture Media.

• Question: I dissolved Gramisterol in an organic solvent to make a stock solution, but when I add it to my cell culture medium, a precipitate forms. How can I prevent this?

• Answer: This is a common issue with hydrophobic compounds like Gramisterol. The abrupt change in solvent polarity when moving from an organic solvent to an aqueous medium causes the compound to crash out of solution. Here are several strategies to mitigate this:

  • Optimize Co-Solvent Concentration: While a high concentration of an organic solvent like DMSO can be toxic to cells, a minimal amount is often necessary to maintain solubility. It is crucial to keep the final concentration of the organic solvent in the culture medium as low as possible, typically below 0.5% (v/v), and to always include a vehicle control in your experiments.[1][2]

  • Serial Dilution: Instead of adding the concentrated stock directly to the media, perform serial dilutions in the culture medium. This gradual decrease in solvent concentration can sometimes prevent precipitation.

  • Use of Surfactants: Non-ionic detergents like Tween-20 or Triton X-100 can be added to the assay buffer at low concentrations (e.g., 0.01 - 0.05%) to help maintain the solubility of hydrophobic compounds.[3] However, their use in cell-based assays must be carefully evaluated for potential cytotoxicity.[3]

  • Complexation with Cyclodextrins: Cyclodextrins are cyclic oligosaccharides that can encapsulate hydrophobic molecules, increasing their aqueous solubility.[4][5] β-cyclodextrin is a commonly used option.[4]

  • Protein Binding: If your experimental system contains serum, the albumin in the serum can help to bind and solubilize Gramisterol. Consider if the presence of serum is compatible with your assay.[3]

Issue 2: Inconsistent Experimental Results with Gramisterol.

• Question: I am observing high variability in the biological activity of Gramisterol between experiments. Could this be related to solubility?

• Answer: Yes, inconsistent solubility can lead to variable effective concentrations of Gramisterol in your assays, resulting in unreliable data. Here are some troubleshooting steps:

  • Ensure Complete Initial Dissolution: Before making further dilutions, ensure that your Gramisterol is fully dissolved in the initial stock solution. Sonication can help to break up aggregates and enhance dissolution.[3]

  • Vortexing During Dilution: When preparing working solutions, vortex the solution thoroughly after each dilution step to ensure homogeneity.

  • Prepare Fresh Solutions: Hydrophobic compounds can sometimes precipitate out of solution over time, even from stock solutions stored at low temperatures. It is best practice to prepare fresh working solutions for each experiment from a recently prepared stock.

  • Solubility Testing: Perform a systematic solubility test to determine the practical solubility limit of Gramisterol in your specific experimental medium. This will help you to work within a concentration range where the compound is likely to remain in solution.

Frequently Asked Questions (FAQs)

Q1: What is the best solvent to dissolve Gramisterol?

A1: Gramisterol is a hydrophobic sterol and is expected to have low solubility in water.[3][6] While specific quantitative data is limited, it is reported to be slightly soluble in chloroform (B151607) and methanol.[7][8] For in vitro studies, Dimethyl sulfoxide (B87167) (DMSO) and ethanol (B145695) are commonly used organic solvents for preparing stock solutions of poorly water-soluble compounds.[2][4][9] It is recommended to start with these solvents and determine the maximum concentration at which Gramisterol remains dissolved.

Q2: How should I prepare a stock solution of Gramisterol?

A2: To prepare a stock solution, weigh out the desired amount of Gramisterol and add the chosen organic solvent (e.g., DMSO) to achieve a high concentration (e.g., 10-20 mM). Use a vortex mixer and/or sonication to ensure complete dissolution. Visually inspect the solution for any particulate matter. Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

Q3: What is the maximum concentration of DMSO I can use in my cell culture experiments?

A3: The final concentration of DMSO in cell culture media should be kept to a minimum to avoid solvent-induced cytotoxicity or other off-target effects. A final concentration of less than 0.5% (v/v) is generally recommended, and for some sensitive cell lines, it may need to be even lower.[1][2] It is crucial to include a vehicle control (media with the same final concentration of DMSO but without Gramisterol) in all experiments to account for any effects of the solvent itself.

Q4: Are there any alternative methods to improve Gramisterol solubility without using organic solvents?

A4: Yes, several techniques can enhance the aqueous solubility of hydrophobic compounds:

• Nanosuspensions: This involves reducing the particle size of the compound to the nanometer range, which increases the surface area for dissolution.[5][10]

• Solid Dispersions: Gramisterol can be dispersed in a water-soluble carrier matrix to improve its dissolution rate.[5][10]

• pH Adjustment: If Gramisterol has ionizable groups, adjusting the pH of the solution may improve its solubility. However, as a sterol, it is unlikely to have significantly ionizable groups.[5]

Data Presentation

Table 1: Common Solvents for In Vitro Studies of Hydrophobic Compounds

Solvent	Common Starting Concentration for Stock	Recommended Final Concentration in Media	Advantages	Disadvantages
DMSO (Dimethyl sulfoxide)	10-100 mM	< 0.5% (v/v)	High solubilizing power for many organic compounds.	Can be toxic to cells at higher concentrations; may have biological effects.[4][9]
Ethanol	10-50 mM	< 0.5% (v/v)	Less toxic than DMSO for some cell lines; volatile.	May have biological effects, particularly on neuronal cells.[9]
Methanol	Varies	Not generally recommended for cell-based assays	Good solubilizing power.	Toxic to cells.
Chloroform	Varies	Not suitable for in vitro studies	High solubilizing power for nonpolar compounds.	Highly toxic and immiscible with water.

Table 2: Overview of Solubility Enhancement Techniques

Technique	Principle	Applicability for Gramisterol	Key Considerations
Co-solvency	Using a water-miscible organic solvent to increase solubility.[5]	Highly applicable.	Solvent toxicity and potential for off-target effects.[4]
Use of Surfactants	Micellar solubilization of the hydrophobic compound.[3]	Potentially applicable for biochemical assays.	Potential for cell lysis in cell-based assays.[3]
Cyclodextrin (B1172386) Complexation	Encapsulation of the hydrophobic molecule within the cyclodextrin cavity.[5]	Potentially applicable.	May alter the effective concentration and bioavailability of the compound.
pH Adjustment	Increasing the ionization of a compound to enhance its solubility in water.[5]	Likely not applicable as sterols lack readily ionizable groups.	Requires the presence of acidic or basic functional groups.
Particle Size Reduction	Increasing the surface area to volume ratio to enhance dissolution rate.[10]	Applicable (e.g., nanosuspensions).	Requires specialized equipment and formulation development.

Experimental Protocols

Protocol 1: Determining the Solubility of Gramisterol in a Chosen Solvent

• Prepare a saturated solution of Gramisterol by adding an excess amount of the compound to a known volume of the solvent (e.g., DMSO) in a sealed vial.

• Agitate the solution at a constant temperature for 24-48 hours to ensure equilibrium is reached.

• Centrifuge the solution to pellet the undissolved solid.

• Carefully collect the supernatant and filter it through a 0.22 µm filter to remove any remaining solid particles.

• Quantify the concentration of Gramisterol in the filtrate using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) with a standard curve.

Visualizations

References

• 1. 24-Methylenelophenol | C29H48O | CID 5283640 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. research.unipd.it [research.unipd.it]
• 3. CAS 1176-52-9: Gramisterol | CymitQuimica [cymitquimica.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. researchgate.net [researchgate.net]
• 6. eurekaselect.com [eurekaselect.com]
• 7. GRAMISTEROL | 1176-52-9 [chemicalbook.com]
• 8. Garcinol Potentiates TRAIL-Induced Apoptosis through Modulation of Death Receptors and Antiapoptotic Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Stigmasterol Simultaneously Induces Apoptosis and Protective Autophagy by Inhibiting Akt/mTOR Pathway in Gastric Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. frontiersin.org [frontiersin.org]

Technical Support Center: Optimizing Gramisterol Dosage for Animal Studies

This technical support center provides troubleshooting guides, frequently asked questions (FAQs), and detailed protocols for researchers, scientists, and drug development professionals working with Gramisterol and other novel sterol compounds in preclinical animal studies.

Frequently Asked Questions (FAQs)

Q1: How do I determine a starting dose for Gramisterol in my first animal study?

A: Establishing a safe and potentially efficacious starting dose is a critical first step. Since specific in vivo data for Gramisterol is limited, a systematic approach is recommended:

• Literature Review: Search for published studies on compounds with similar structures, such as other phytosterols (B1254722) (e.g., β-sitosterol, stigmasterol), to find existing dosing information in relevant animal models.[1][2]

• In Vitro Data: Use in vitro efficacy data (e.g., IC50 or EC50 from cell-based assays) as a preliminary guide. However, direct conversion to an in vivo dose is not straightforward and requires careful consideration of pharmacokinetics and bioavailability.

• Dose Escalation Studies: If no prior data exists, a dose-range finding (DRF) or Maximum Tolerated Dose (MTD) study is essential.[3][4] This involves administering escalating doses of the compound to different groups of animals to identify the highest dose that does not cause unacceptable side effects.[4]

Q2: Gramisterol is poorly soluble in water. What vehicle should I use for administration?

A: For hydrophobic compounds like Gramisterol, selecting an appropriate vehicle is crucial for ensuring consistent delivery and avoiding formulation-induced toxicity.[5] Common options for oral administration include:

• Suspensions: The compound can be suspended in an aqueous medium containing a suspending agent, such as 0.5% carboxymethylcellulose (CMC).[5]

• Oil-Based Vehicles: For highly lipophilic compounds, oils like corn oil or sesame oil can be used.[6]

• Aqueous Solutions with Co-solvents: Buffered solutions containing co-solvents like Polyethylene Glycol (PEG 400) or Dimethyl Sulfoxide (DMSO) can increase solubility.[7] However, it is critical to run a vehicle-only control group, as these co-solvents can have biological effects of their own.[5]

Q3: What are the mandatory control groups for an in vivo study to properly account for vehicle effects?

A: To ensure that any observed effects are due to Gramisterol and not the delivery medium, the following control groups are essential:

• Vehicle Control Group: This group receives the vehicle alone, administered via the same route and volume as the treatment groups. This is critical for identifying any biological effects of the vehicle itself.[5]

• Untreated/Naive Control Group: This group receives no treatment and serves as a baseline for normal physiological parameters.

• (Optional) Positive Control Group: If a standard-of-care drug exists for the disease model being studied, including a group treated with this compound can help validate the model and provide a benchmark for Gramisterol's efficacy.

Q4: How can I convert a dose from a mouse study to a rat or human equivalent dose (HED)?

A: Dose conversion between species is most reliably performed using Body Surface Area (BSA) normalization, rather than simple weight-based conversion. The FDA provides guidance and conversion factors (Km) for this purpose. The general formula is:

HED (mg/kg) = Animal Dose (mg/kg) x (Animal Km / Human Km)

It is important to note that this provides an estimate, and a safety factor is typically applied before initiating first-in-human trials.

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps
High mortality or severe toxicity at the lowest dose.	The starting dose was too high; unexpected sensitivity in the chosen animal model.	- Redesign the study with a significantly lower starting dose (e.g., 10-fold lower).- Review any in vitro cytotoxicity data to better inform the starting dose.- Ensure the formulation itself is not causing toxicity by observing the vehicle control group closely.[5]
No observable effect at the highest tested dose.	- The doses selected were too low.- Poor bioavailability of Gramisterol.[8]- The chosen animal model is not responsive to the compound's mechanism of action.	- Conduct a new dose-range finding study with higher doses.- Improve the formulation to enhance solubility and absorption (e.g., particle size reduction, use of solubilizing excipients).[8]- Perform pharmacokinetic (PK) studies to measure plasma concentrations and confirm systemic exposure.[9]- Re-evaluate the relevance of the animal model.
High variability in plasma concentrations between individual animals.	- Inconsistent dosing technique.- Differences in gastrointestinal physiology (e.g., food content).- Inter-individual differences in metabolic enzyme activity.	- Ensure all technical staff are properly trained on the administration route.- Standardize experimental conditions, such as fasting times for all animals before dosing.[10]- Increase the sample size (number of animals per group) to account for biological variability.[10]
Precipitation of Gramisterol in the formulation upon standing.	The concentration of Gramisterol exceeds its solubility limit in the chosen vehicle.	- Conduct thorough solubility testing at different temperatures (4°C, room temperature, 37°C).- If using a suspension, ensure it is vortexed thoroughly immediately before each administration to ensure homogeneity.- Consider reformulating using a different vehicle or a solubilization technique like creating an amorphous solid dispersion.[10]

Data Presentation

Table 1: Example Dose-Range Finding (DRF) Study Data for Gramisterol

Group	Dose (mg/kg, Oral)	Number of Animals (n)	Mortality	Key Clinical Observations	Body Weight Change (Day 7)
1	Vehicle (0.5% CMC)	5	0/5	Normal	+5.2%
2	30	5	0/5	Normal	+4.8%
3	100	5	0/5	Normal	+4.5%
4	300	5	1/5	Lethargy observed in 2 animals on Day 2	-2.1%
5	1000	5	4/5	Severe lethargy, ruffled fur	-15.7% (in surviving animal)

Table 2: Example Efficacy Study Data for Gramisterol in an Inflammation Model

Group	Dose (mg/kg, Oral)	Inflammatory Marker 1 (units)	Inflammatory Marker 2 (units)	Clinical Score (0-5)
Vehicle Control	0	150 ± 12.5	85 ± 7.2	4.2 ± 0.5
Gramisterol	10	125 ± 10.1	70 ± 6.5	3.5 ± 0.4
Gramisterol	30	90 ± 8.7	52 ± 5.1	2.1 ± 0.3
Gramisterol	100	75 ± 7.9	45 ± 4.8	1.5 ± 0.2

* Indicates statistical significance (p < 0.05) compared to Vehicle Control. Data are presented as mean ± SEM.

Experimental Protocols

Protocol 1: Maximum Tolerated Dose (MTD) Study in Mice

Objective: To determine the highest dose of Gramisterol that can be administered orally for 7 consecutive days without causing mortality or serious signs of toxicity.[11]

Methodology:

• Animal Model: Use a standard rodent species (e.g., C57BL/6 mice), with 3-5 animals per sex per group.

• Group Allocation: Assign animals to at least 4-5 dose groups, including a vehicle control group.

• Dose Selection: Select doses based on a logarithmic scale (e.g., 10, 30, 100, 300, 1000 mg/kg). The range should be wide enough to identify both a no-effect level and a toxic level.

• Formulation: Prepare Gramisterol as a suspension in 0.5% (w/v) carboxymethylcellulose (CMC) in sterile water. Ensure the formulation is homogenized before each administration.

• Dosing: Administer the selected doses once daily via oral gavage for 7 consecutive days. The dosing volume should be consistent across all groups (e.g., 10 mL/kg).

• Monitoring: Observe animals for clinical signs of toxicity at regular intervals (e.g., 30 minutes, 2, 4, and 24 hours post-dose, and daily thereafter).[9] Record observations such as changes in posture, activity, fur texture, and any signs of distress.

• Data Collection: Record daily body weights and food consumption.[9] At the end of the 7-day period, perform a gross necropsy to look for any visible organ abnormalities.

• Endpoint: The MTD is defined as the highest dose that does not result in mortality, a body weight loss of more than 15-20%, or other severe clinical signs of toxicity.[4]

Protocol 2: In Vitro Solubility Assessment

Objective: To determine the solubility of Gramisterol in various potential vehicle formulations.

Methodology:

• Prepare Vehicles: Prepare a panel of potential vehicles (e.g., saline, 0.5% CMC, 5% DMSO in saline, 10% PEG 400 in saline, corn oil).

• Add Excess Compound: Add an excess amount of Gramisterol powder to a fixed volume of each vehicle in separate vials.

• Equilibrate: Shake the vials at a constant temperature (e.g., 25°C or 37°C) for 24-48 hours to ensure equilibrium is reached.

• Separate Solid from Liquid: Centrifuge the samples at high speed to pellet the undissolved compound.

• Quantify: Carefully collect the supernatant and quantify the concentration of dissolved Gramisterol using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Analysis: The resulting concentration represents the saturation solubility of Gramisterol in each vehicle under the tested conditions.

Mandatory Visualizations

Workflow for optimizing Gramisterol dosage in animal studies.

Hypothesized anti-cancer signaling pathway for Gramisterol.

References

• 1. researchgate.net [researchgate.net]
• 2. Plant Sterols as Anticancer Nutrients: Evidence for Their Role in Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Dose Range Finding in Preclinical Studies | Altasciences Blog [altasciences.com]
• 4. pacificbiolabs.com [pacificbiolabs.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Investigation of solvents that can be used as vehicles to evaluate poorly soluble compounds in short-term oral toxicity studies in rats [jstage.jst.go.jp]
• 8. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 9. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 10. benchchem.com [benchchem.com]
• 11. Hooke - Contract Research - Maximum Tolerated Dose (MTD) [hookelabs.com]

overcoming resistance to Gramisterol in cancer cells

Welcome to the technical support center for researchers investigating Gramisterol and its resistance mechanisms in cancer cells. This resource provides troubleshooting guidance, frequently asked questions (FAQs), and detailed experimental protocols to address common challenges encountered during your research.

Disclaimer: Research specifically on resistance to Gramisterol is limited. Much of the guidance provided here is based on the known mechanisms of its parent class of compounds, phytosterols (B1254722) (like Stigmasterol), and general principles of cancer drug resistance.

Troubleshooting Guides

This section addresses specific issues you may encounter during your experiments in a question-and-answer format.

Issue Category	Question	Possible Causes & Solutions
Cell Viability Assays	Q1: My IC50 value for Gramisterol is inconsistent across experiments.	A: Inconsistent IC50 values can stem from several factors: 1. Cell Passage Number: High passage numbers can alter cell characteristics and drug sensitivity. Ensure you are using cells within a consistent and low passage range. 2. Cell Seeding Density: Inconsistent initial cell numbers will lead to variability. Optimize and strictly control seeding density for all experiments. 3. Reagent Preparation: Prepare fresh Gramisterol stock solutions regularly and protect them from light and heat to prevent degradation. 4. Assay Interference: Gramisterol, as a natural compound, may interfere with tetrazolium-based assays (e.g., MTT, XTT).[1] Solution: Run a cell-free control with Gramisterol and the assay reagent to check for direct chemical reduction.[1] Consider using an alternative assay like the Sulforhodamine B (SRB) assay, which measures total protein content and is less prone to such interference.[1]
Q2: I'm observing high background signal in my viability assay.	A: High background can obscure results and is often caused by: 1. Reagent Contamination: Microbial contamination in your assay reagents can produce a false signal. Use sterile techniques for all reagent handling. 2. Compound Interference: The compound itself may be autofluorescent or react with the assay substrate.[2] Solution: Run controls containing only the compound and media to quantify this background signal and subtract it from your experimental values. 3. Media Components: Phenol (B47542) red in culture media can interfere with colorimetric assays. Switch to phenol red-free media for the duration of the assay.[2]
Resistance Development	Q3: My cells are not developing resistance to Gramisterol after prolonged exposure.	A: Failure to develop resistance can be due to: 1. Insufficient Drug Concentration: The initial concentration may be too low to exert selective pressure. Start with a concentration around the IC20 (inhibits 20% of proliferation) and increase it gradually.[3] 2. Inappropriate Exposure Schedule: Continuous exposure is often more effective than intermittent pulses for inducing resistance.[4] Maintain the drug in the culture medium and change it every 2-3 days.[4] 3. Cell Line Characteristics: Some cell lines are inherently less prone to developing resistance to certain compounds. Consider trying a different cancer cell line with a different genetic background.
Q4: The resistant phenotype of my cell line is not stable.	A: Loss of resistance is common when the selective pressure (the drug) is removed. Solution: To maintain the resistant phenotype, continuously culture the resistant cell line in a medium containing a maintenance concentration of Gramisterol (e.g., the IC10-IC20 of the resistant line).[5] Periodically re-characterize the IC50 to ensure the resistance level remains stable.[5]
Mechanism Investigation	Q5: I don't see any change in the expression of common drug efflux pumps (e.g., MDR1/ABCB1) in my Gramisterol-resistant cells.	A: While increased drug efflux is a common resistance mechanism, it may not be the primary driver for phytosterols.[6][7] Alternative Mechanisms to Investigate: 1. Alterations in Apoptotic Pathways: Check for upregulation of anti-apoptotic proteins like Bcl-2 and Bcl-xL or downregulation of pro-apoptotic proteins like Bax and Bad.[8] Phytosterols often induce apoptosis, so evading this process is a likely resistance mechanism.[8][9] 2. Activation of Survival Signaling: Investigate the activation status of alternative survival pathways. Gramisterol and Stigmasterol (B192456) are known to suppress pathways like pSTAT3 and PI3K/Akt.[10][11] Resistance could emerge from the reactivation of these pathways or the activation of parallel pathways (e.g., MAPK/ERK).

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Gramisterol? A: Gramisterol, a phytosterol, appears to exert its anticancer effects through multiple mechanisms. Studies on Gramisterol and the closely related Stigmasterol show they can induce apoptosis (programmed cell death) by modulating the expression of Bcl-2 family proteins.[10] They also cause cell cycle arrest, preventing cancer cells from dividing, and can suppress key survival signaling pathways, notably the pSTAT3 and PI3K/Akt/mTOR pathways.[6][10][11]

Q2: My cancer cells have developed resistance to Gramisterol. What are the most likely molecular mechanisms? A: Based on the mechanisms of action for phytosterols and common patterns of drug resistance, the likely mechanisms include:

• Upregulation of Anti-Apoptotic Proteins: Overexpression of proteins like Bcl-2, which prevents apoptosis, is a common way cancer cells resist treatments that induce cell death.[7][8]

• Reactivation of Pro-Survival Pathways: The cancer cells may have developed mutations or feedback loops that reactivate the pSTAT3 or PI3K/Akt pathways, overriding the inhibitory effect of Gramisterol.[12]

• Alteration of Drug Target: Although the direct molecular target of Gramisterol is not fully elucidated, mutations in the target protein could prevent the drug from binding effectively.[12]

• Increased Drug Efflux: While less commonly associated with phytosterols, some cancer cells might upregulate efflux pumps like P-glycoprotein (MDR1/ABCB1) that actively remove the compound from the cell.[6][7] One study noted that β-sitosterol could inhibit P-glycoprotein activity, suggesting a complex interaction.[13]

Q3: Are there known synergistic drug combinations with Gramisterol to overcome resistance? A: While specific studies on Gramisterol combinations are lacking, a common strategy to overcome resistance is to use combination therapies.[14] Based on its mechanism, logical combinations could include:

• Inhibitors of Pro-Survival Pathways: Combining Gramisterol with a more potent PI3K, Akt, or mTOR inhibitor could create a stronger blockade against this key survival pathway.

• Apoptosis Sensitizers (BH3 Mimetics): Drugs that inhibit Bcl-2 (like Venetoclax) could be highly synergistic, preventing the cancer cell's primary escape route from Gramisterol-induced apoptosis.

• Standard Chemotherapy: Combining Gramisterol with conventional chemotherapeutic agents could provide a multi-pronged attack on the cancer cells.

Q4: How can I confirm that my newly developed cell line is genuinely resistant to Gramisterol? A: To confirm resistance, you must perform a quantitative cell viability assay (e.g., MTT or SRB) on both the parental (sensitive) and the putative resistant cell line. A successful resistant cell line will show a statistically significant increase in the IC50 value—typically at least a 3 to 5-fold increase compared to the parental line.[5][15]

Data Presentation

The following tables summarize example IC50 values for the related phytosterol, Stigmasterol, against various human cancer cell lines. This data can serve as a baseline for comparison in your own experiments.

Table 1: Stigmasterol IC50 Values in Human Cancer Cell Lines

Cell Line	Cancer Type	IC50 Value (µM)	Reference
MCF-7	Breast Cancer	5.8	[16]
A549	Lung Cancer	8.95	[16]
HepG2	Liver Cancer	12.50	[16]
SNU-1	Gastric Cancer	15	[11][17]
HUVEC	Endothelial (Angiogenesis model)	21.1	[11]
KB/C152	Oral Epithelial Cancer	81.18 (µg/ml)	[10]
Jurkat/E6-1	T-lymphocytic Leukemia	103.03 (µg/ml)	[10]

Note: Some values were reported in µg/ml and are presented as such. Conversion to µM requires the molecular weight of the compound.

Experimental Protocols

Protocol 1: Development of a Gramisterol-Resistant Cell Line

This protocol uses the gradual dose escalation method to select for a resistant cell population.[3][4][18]

1. Initial Sensitivity Assessment: a. Culture the parental cancer cell line of choice (e.g., MCF-7, A549) in standard conditions. b. Perform a cell viability assay (e.g., SRB assay) to determine the initial IC50 of Gramisterol for the parental cell line.

2. Induction of Resistance: a. Begin by culturing the parental cells in a medium containing a low concentration of Gramisterol, typically starting at the IC10 or IC20 value determined in the previous step.[15] b. When the cells reach 80-90% confluency, passage them as usual, but re-seed them into a fresh medium containing the same concentration of Gramisterol. c. Continue this for 2-3 passages, or until the cell growth rate appears to recover and stabilize. d. Once the cells are adapted, increase the Gramisterol concentration in the medium by a factor of 1.5 to 2.[5] e. Repeat step 2c, allowing the cells to adapt to the new, higher concentration. f. Continue this process of stepwise dose escalation. This entire process can take several months (e.g., 15-18 weeks).[4] g. At each stable adaptation step, it is highly recommended to freeze a stock of cells as a backup.[3]

3. Confirmation and Maintenance of Resistance: a. Once a desired level of resistance is achieved (e.g., cells are growing steadily in a concentration 5-10 times the original IC50), perform a parallel IC50 determination on the parental and the new resistant line. b. A significant shift (at least 3-5 fold) in the IC50 value confirms the resistant phenotype.[5] c. To maintain the resistant cell line, continuously culture it in a medium containing the highest concentration of Gramisterol it was adapted to, or a slightly lower maintenance dose (e.g., IC20 of the resistant line).[5]

Protocol 2: Sulforhodamine B (SRB) Cell Viability Assay

This assay is recommended as an alternative to MTT to avoid potential compound interference.[1]

1. Cell Seeding: a. Seed cells into a 96-well plate at a pre-optimized density and allow them to adhere overnight.

2. Compound Treatment: a. The next day, replace the medium with fresh medium containing serial dilutions of Gramisterol. Include vehicle-only (e.g., DMSO) controls. b. Incubate the plate for the desired treatment duration (e.g., 48 or 72 hours).

3. Cell Fixation: a. After incubation, gently remove the treatment medium. b. Fix the cells by adding 50 µL of cold 10% (w/v) Trichloroacetic acid (TCA) to each well and incubate at 4°C for 1 hour.[1]

4. Staining: a. Wash the plate five times with slow-running tap water and allow it to air dry completely. b. Add 50 µL of 0.4% (w/v) SRB solution (in 1% acetic acid) to each well and incubate at room temperature for 30 minutes.[1]

5. Washing and Solubilization: a. Quickly wash the plate four times with 1% acetic acid to remove unbound dye.[1] b. Allow the plate to air dry completely. c. Add 100 µL of 10 mM Tris base solution (pH 10.5) to each well to solubilize the protein-bound dye.

6. Measurement: a. Shake the plate for 5-10 minutes on a shaker. b. Read the absorbance at 510 nm using a microplate reader.[1] The absorbance is proportional to the total cellular protein, and thus, to the cell number.

Visualizations

Signaling Pathways and Resistance

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Drug-resistant Cell Lines一Crack the Survival Code of Cancer Cells and Overcome Treatment Barriers [procellsystem.com]
• 4. researchgate.net [researchgate.net]
• 5. Development of Drug-resistant Cell Lines for Experimental Procedures - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Understanding Drug Resistance in Cancer Treatments — Hope and Healing Cancer Services [hopeandhealingcare.com]
• 7. The Different Mechanisms of Cancer Drug Resistance: A Brief Review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. tandfonline.com [tandfonline.com]
• 9. researchgate.net [researchgate.net]
• 10. Cytotoxicity Activity and Druggability Studies of Sigmasterol Isolated from Marine Sponge Dysidea avara Against Oral Epithelial Cancer Cell (KB/C152) and T-Lymphocytic Leukemia Cell Line (Jurkat/ E6-1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Health Benefits and Pharmacological Properties of Stigmasterol - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Drug resistance and combating drug resistance in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Phytosterols in physiological concentrations target multidrug resistant cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Why Do Cancer Treatments Stop Working? - NCI [cancer.gov]
• 15. Protocol to identify small-molecule inhibitors against cancer drug resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 16. jcsp.org.pk [jcsp.org.pk]
• 17. In vitro cytotoxic effect of stigmasterol derivatives against breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 18. creative-bioarray.com [creative-bioarray.com]

Technical Support Center: Stabilizing Gramisterol for Long-Term Storage

For researchers, scientists, and drug development professionals working with Gramisterol, ensuring its stability during long-term storage is critical for reproducible and reliable experimental outcomes. This guide provides troubleshooting advice and frequently asked questions (FAQs) to address common challenges encountered during the handling and storage of Gramisterol.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can cause Gramisterol to degrade?

A1: The degradation of Gramisterol, like other sterols, is primarily influenced by three main factors:

• Oxidation: The double bonds in the sterol nucleus and the side chain of Gramisterol are susceptible to oxidation, which is the most common degradation pathway. This can be initiated by exposure to atmospheric oxygen, light, and trace metal ions.

• Temperature: Elevated temperatures can accelerate the rate of chemical degradation, including oxidation.[1]

• Light: Exposure to UV light can promote the formation of reactive oxygen species, leading to photo-oxidative degradation.

Q2: What are the visible signs of Gramisterol degradation?

A2: While chemical analysis is required for confirmation, visual cues that may suggest degradation include a change in the color of the compound (e.g., from white to off-white or yellowish) or a change in its physical state. However, significant degradation can occur without any visible changes.

Q3: How should I handle Gramisterol to minimize degradation during routine laboratory use?

A3: To minimize degradation during handling, it is recommended to:

• Work in a well-ventilated area, preferably under an inert atmosphere (e.g., nitrogen or argon).

• Minimize exposure to light by using amber-colored vials and avoiding direct sunlight.

• Use clean, dry spatulas and glassware to prevent contamination with moisture or metal ions.

• Equilibrate the container to room temperature before opening to prevent condensation.

Q4: Can I store Gramisterol in solution? If so, what is the best solvent?

A4: Storing Gramisterol in solution is generally not recommended for long-term storage due to the increased mobility of molecules, which can accelerate degradation. If short-term storage in solution is necessary, use a high-purity, deoxygenated, aprotic solvent such as chloroform (B151607) or methanol (B129727).[2] The solution should be stored at low temperatures and protected from light.

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps
Loss of compound activity or inconsistent experimental results.	Degradation of Gramisterol stock.	1. Verify the purity of the Gramisterol stock using an appropriate analytical method (e.g., HPLC, GC-MS). 2. If degradation is confirmed, prepare a fresh stock solution from a new, unopened vial of Gramisterol. 3. Review storage and handling procedures to identify potential sources of degradation.
Appearance of unexpected peaks in analytical chromatograms (e.g., HPLC, GC).	Formation of degradation products.	1. Characterize the degradation products using mass spectrometry (MS) to understand the degradation pathway. Common degradation products of sterols are oxidized derivatives.[1] 2. Implement preventative measures such as storing under an inert atmosphere and adding antioxidants.
Difficulty dissolving Gramisterol after long-term storage.	Potential polymerization or formation of insoluble degradation products.	1. Attempt to dissolve a small amount in a stronger solvent system. 2. If solubility issues persist, the compound has likely degraded significantly and should be discarded.

Recommended Long-Term Storage Conditions

For optimal long-term stability, Gramisterol should be stored as a solid under the following conditions:

Parameter	Recommended Condition	Rationale
Temperature	-20°C or lower	Reduces the rate of chemical reactions, including oxidation.
Atmosphere	Inert gas (e.g., Argon, Nitrogen)	Minimizes exposure to oxygen, a key initiator of oxidative degradation.
Light	Protected from light (e.g., in an amber vial stored in the dark)	Prevents photo-oxidation.
Form	Solid (lyophilized powder)	Reduces molecular mobility and slows degradation compared to solutions.
Container	Tightly sealed, high-purity glass vial	Prevents contamination from air, moisture, and leachable materials from plastic containers.

Experimental Protocols

Protocol 1: Forced Degradation Study of Gramisterol

This protocol is designed to intentionally degrade Gramisterol to identify its potential degradation products and pathways.

Materials:

• Gramisterol

• Hydrogen peroxide (30%)

• Hydrochloric acid (1 M)

• Sodium hydroxide (B78521) (1 M)

• High-purity solvent (e.g., methanol or acetonitrile)

• HPLC-MS system

Procedure:

• Prepare Gramisterol Stock Solution: Accurately weigh and dissolve a known amount of Gramisterol in the chosen solvent to create a stock solution of a specific concentration (e.g., 1 mg/mL).

• Stress Conditions:

  • Oxidative Stress: To a portion of the stock solution, add hydrogen peroxide to a final concentration of 3%. Incubate at room temperature for 24 hours.

  • Acidic Stress: To another portion, add an equal volume of 1 M HCl. Incubate at 60°C for 24 hours.

  • Basic Stress: To a third portion, add an equal volume of 1 M NaOH. Incubate at 60°C for 24 hours.

  • Thermal Stress: Incubate a portion of the stock solution at 80°C for 48 hours.

  • Photolytic Stress: Expose a portion of the stock solution to UV light (e.g., 254 nm) for 24 hours.

• Sample Analysis:

  • After the incubation period, neutralize the acidic and basic samples.

  • Analyze all stressed samples, along with an unstressed control sample, by HPLC-MS to identify and quantify the degradation products.

Protocol 2: Evaluating the Efficacy of Antioxidants for Gramisterol Stabilization

This protocol outlines a method to compare the effectiveness of different antioxidants in preventing the degradation of Gramisterol.

Materials:

• Gramisterol

• Antioxidants (e.g., Butylated Hydroxytoluene (BHT), Vitamin E (α-tocopherol), Ascorbic Acid)

• High-purity solvent (e.g., ethanol)

• HPLC system with a UV detector

Procedure:

• Prepare Solutions:

  • Prepare a stock solution of Gramisterol in the chosen solvent (e.g., 1 mg/mL).

  • Prepare stock solutions of each antioxidant at a suitable concentration (e.g., 10 mg/mL).

• Sample Preparation:

  • Create a series of test samples by adding a specific concentration of each antioxidant to aliquots of the Gramisterol stock solution (e.g., final antioxidant concentration of 0.1% w/v).

  • Include a control sample containing only Gramisterol.

• Accelerated Stability Study:

  • Store all samples in a stability chamber at an elevated temperature (e.g., 40°C) and expose them to air.

• Time-Point Analysis:

  • At regular intervals (e.g., 0, 1, 2, 4, and 8 weeks), withdraw an aliquot from each sample.

  • Analyze the samples by HPLC to quantify the remaining percentage of Gramisterol.

• Data Analysis:

  • Plot the percentage of remaining Gramisterol against time for each antioxidant and the control.

  • Compare the degradation rates to determine the most effective antioxidant for stabilizing Gramisterol.

Visualizations

Caption: Hypothesized oxidative degradation pathway of Gramisterol.

References

• 1. Sterols heating: degradation and formation of their ring-structure polar oxidation products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Cas 2465-11-4,(22E)-5α-Ergosta-7,22-dien-3β-ol | lookchem [lookchem.com]

Gramisterol Quantification by HPLC: Technical Support Center

This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the accurate quantification of Gramisterol using High-Performance Liquid Chromatography (HPLC).

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in quantifying Gramisterol by HPLC? A: The primary challenges stem from the inherent properties of sterols. Gramisterol, like other phytosterols, possesses a weak UV chromophore, leading to low absorbance and sensitivity when using a standard UV detector.[1] Additionally, sterols have poor solubility in the highly aqueous mobile phases often used in reversed-phase HPLC, which can cause issues like poor peak shape and precipitation if the sample solvent is incompatible with the mobile phase.[2]

Q2: Which HPLC detector is best suited for Gramisterol analysis? A: While a UV detector can be used, its sensitivity for sterols is low.[1] For more sensitive and accurate quantification, detectors that do not rely on chromophores are recommended. These include Evaporative Light Scattering Detectors (ELSD), Charged Aerosol Detectors (CAD), or Mass Spectrometry (MS).[1]

Q3: Is derivatization necessary for analyzing Gramisterol by HPLC? A: No, one of the advantages of HPLC for sterol analysis is that it can be performed on underivatized samples, unlike Gas Chromatography (GC) which typically requires a derivatization step to increase volatility.[1]

Q4: Why is sample preparation critical for accurate Gramisterol quantification? A: Proper sample preparation is essential to remove interferences from the sample matrix that can co-elute with Gramisterol, leading to inaccurate results.[3] It also protects the HPLC column from contamination and clogging, which extends its lifespan and ensures reproducible performance.[4][5] In many biological and food samples, Gramisterol may exist in esterified forms, necessitating a saponification (alkaline hydrolysis) step to release the free sterol for total content analysis.[1]

Q5: What internal standards are commonly used for sterol quantification? A: Using an internal standard (IS) is crucial for precise quantification as it corrects for variations during sample preparation and injection.[1] Commonly used internal standards for sterol analysis include 5α-cholestane, epicoprostanol, and deuterated analogs of the target sterols.[1] The ideal IS should have chemical properties similar to Gramisterol but be well-separated chromatographically.

Troubleshooting Guides

Problem 1: Poor or Asymmetrical Peak Shape (Tailing or Fronting)

Q: My Gramisterol peak is showing significant tailing or fronting. What are the possible causes and solutions? A: Poor peak shape compromises accurate integration and quantification.[6] The common causes and solutions are summarized below.

Possible Cause	Solution
Incompatible Sample Solvent	The solvent used to dissolve the sample is much stronger than the mobile phase, causing peak distortion.[6] Solution: Whenever possible, dissolve the sample in the initial mobile phase.[7] If solubility is an issue, use the weakest solvent possible that maintains solubility.
Column Overload	Injecting too high a concentration of the sample can saturate the column.[7][8] Solution: Dilute the sample and reinject. If peaks are still broad, the sample concentration may need to be reduced.[7]
Secondary Interactions	The hydroxyl group on Gramisterol can interact with active sites (e.g., exposed silanols) on the column packing material, causing tailing.[1] Solution: Add a mobile phase modifier like a low concentration of a salt (e.g., 5 mM ammonium (B1175870) acetate) to mask active sites.[6] Adjusting the mobile phase pH can also help.[6]
Column Degradation	The column may be contaminated or the packing bed may have deteriorated.[8] Solution: Flush the column with a strong solvent or perform a column regeneration procedure according to the manufacturer's instructions. If the problem persists, the column may need to be replaced.[8]

Problem 2: Low Sensitivity or Weak Signal

Q: The signal for my Gramisterol peak is very low, making quantification difficult. How can I improve it? A: This is a common issue due to the weak UV chromophore of sterols.[1]

Possible Cause	Solution
Inappropriate Detector	A UV detector has inherently low sensitivity for sterols.[1] Solution: Use a more sensitive detector such as an ELSD, CAD, or MS if available.[1]
Sub-optimal Wavelength (UV)	The detection wavelength is not set at the absorbance maximum for Gramisterol. Solution: Determine the optimal wavelength by scanning the UV spectrum of a Gramisterol standard. For sterols, this is typically in the low UV range (200-210 nm).
Low Sample Concentration	The amount of Gramisterol in the injected sample is below the detector's limit of quantification. Solution: Increase the sample concentration if possible without causing overload. Alternatively, use a sample enrichment technique like Solid-Phase Extraction (SPE) during sample preparation.[3]
Detector Lamp Issue	The detector lamp may be nearing the end of its life, resulting in lower energy output and a noisy or weak signal.[9] Solution: Check the lamp's usage hours and replace it if necessary.[9]

Problem 3: Poor Resolution or Co-elution of Peaks

Q: Gramisterol is not separating from other components in my sample. How can I improve the resolution? A: Co-elution is a frequent challenge, especially with structurally similar sterols.[1][6]

Possible Cause	Solution
Sub-optimal Mobile Phase	The mobile phase composition does not provide enough selectivity to separate the compounds.[8] Solution: Adjust the ratio of organic solvent (e.g., acetonitrile (B52724), methanol) to water.[10] Switching from methanol (B129727) to acetonitrile (or vice-versa) can alter selectivity.[6]
Inadequate Gradient Program	A steep gradient may not provide enough time for separation.[11] Solution: Optimize the gradient. A shallower gradient (slower increase in organic solvent percentage) around the elution time of Gramisterol can significantly improve resolution.[6][11]
Inappropriate Column Chemistry	The stationary phase (e.g., standard C18) may not be the best choice for the specific separation.[6] Solution: Consider a column with a different selectivity. For sterols, C30 or biphenyl (B1667301) columns can provide alternative selectivity and better separation of isomers.[6]
High Flow Rate	The flow rate may be too high, reducing the interaction time with the stationary phase. Solution: Reduce the flow rate. This often increases resolution, although it will also increase the analysis time.[12]

Problem 4: Inconsistent Retention Times

Q: The retention time for Gramisterol is fluctuating between injections. What could be causing this? A: Reproducibility is key for reliable identification and quantification.

Possible Cause	Solution
Temperature Fluctuations	The ambient temperature of the lab is changing, affecting retention.[8] Solution: Use a column oven to maintain a constant, elevated temperature (e.g., 30-40°C).[13]
Inconsistent Mobile Phase Prep	Variations in mobile phase preparation lead to shifts in retention.[8] Solution: Ensure accurate and consistent measurement of solvents. If preparing manually, measure solvents individually before mixing.[14] Use an HPLC system with online degassing to prevent dissolved gases from causing pump issues.[8]
Pump or Seal Leaks	A leak in the system will cause the flow rate to be inconsistent. Solution: Inspect the system for leaks at all fittings, particularly around the pump heads and injector. A buildup of salt crystals is a common sign of a buffer leak.
Column Equilibration	The column is not properly equilibrated with the initial mobile phase conditions before injection. Solution: Ensure a sufficient equilibration time between runs, typically 5-10 column volumes.[7]

Experimental Protocols

General Protocol for Gramisterol Quantification

This protocol provides a general workflow. Method development and validation are required for specific applications.[15][16]

• Sample Preparation:

  • Saponification (for total Gramisterol): If the sample contains sterol esters, weigh the sample and add an appropriate volume of ethanolic potassium hydroxide (B78521) (KOH). Heat at 80-90°C for 1 hour to hydrolyze the esters.[1]

  • Extraction: After cooling, perform a liquid-liquid extraction using a non-polar solvent like hexane (B92381) or diethyl ether to extract the free sterols.[1]

  • Cleanup: Use Solid-Phase Extraction (SPE) with a suitable cartridge (e.g., C18) to remove interfering matrix components.[17]

  • Final Step: Evaporate the solvent and reconstitute the residue in the initial mobile phase or a compatible solvent.[7] Filter the final sample through a 0.2 or 0.45 µm syringe filter before injection.[18]

• Standard Preparation:

  • Prepare a stock solution of Gramisterol reference standard in a suitable organic solvent.

  • Prepare a stock solution of an internal standard (e.g., 5α-cholestane).

  • Create a series of calibration standards by diluting the Gramisterol stock solution. Add a constant amount of the internal standard to each calibrator and blank.[19]

• HPLC Conditions (Example for Reversed-Phase):

  • Column: C18 or C30 column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of water (A) and an organic solvent like acetonitrile or methanol (B) is common.[20]

    • Example Gradient: Start at 70% B, ramp to 100% B over 20 minutes, hold for 10 minutes, then return to initial conditions.[20]

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 35°C.[21]

  • Detector: UV at 205 nm, or ELSD/CAD/MS for better sensitivity.

  • Injection Volume: 10-20 µL.

• Quantification:

  • Construct a calibration curve by plotting the ratio of the Gramisterol peak area to the internal standard peak area against the concentration of the Gramisterol standards.

  • Calculate the concentration of Gramisterol in the samples using the regression equation from the calibration curve.

Quantitative Data Summary

The following table summarizes typical parameters and acceptance criteria for HPLC method validation, which are essential for ensuring reliable quantitative data.[22][23]

Validation Parameter	Typical Range/Level	Acceptance Criteria
Linearity	LOQ to 150% of target concentration	Correlation Coefficient (r²) ≥ 0.998
Accuracy (% Recovery)	Spiked samples at 3 levels (e.g., 80%, 100%, 120%)	80-120% recovery for each level.[22]
Precision (% RSD)	6 replicate injections	Repeatability (Intra-day) RSD ≤ 2.0% Intermediate Precision (Inter-day) RSD ≤ 2.0%
Limit of Detection (LOD)	Signal-to-Noise Ratio	S/N ratio of ~3:1.[22]
Limit of Quantification (LOQ)	Signal-to-Noise Ratio	S/N ratio of ~10:1.[22]
Robustness	Small variations in method parameters (flow rate, temp, pH)	RSD of results should remain within acceptable limits (e.g., ≤ 5.0%).

Visualizations

Caption: General troubleshooting workflow for common HPLC issues.

Caption: Experimental workflow for Gramisterol sample preparation and analysis.

Caption: Relationship between key HPLC parameters and chromatographic results.

References

• 1. benchchem.com [benchchem.com]
• 2. HPLC sterol analyses - Chromatography Forum [chromforum.org]
• 3. drawellanalytical.com [drawellanalytical.com]
• 4. nacalai.com [nacalai.com]
• 5. greyhoundchrom.com [greyhoundchrom.com]
• 6. benchchem.com [benchchem.com]
• 7. Sample Preparation – HPLC – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]
• 8. Advanced Guide to HPLC Troubleshooting: solve 7 common issues like a pro! [pharmacores.com]
• 9. aelabgroup.com [aelabgroup.com]
• 10. Mobile Phase Optimization: A Critical Factor in HPLC | Phenomenex [phenomenex.com]
• 11. bitesizebio.com [bitesizebio.com]
• 12. drawellanalytical.com [drawellanalytical.com]
• 13. ijsdr.org [ijsdr.org]
• 14. elementlabsolutions.com [elementlabsolutions.com]
• 15. Steps for HPLC Method Validation | Pharmaguideline [pharmaguideline.com]
• 16. researchgate.net [researchgate.net]
• 17. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 18. Optimizing HPLC/UHPLC Systems – General Recommendations [ssi.shimadzu.com]
• 19. chromatographyonline.com [chromatographyonline.com]
• 20. researchgate.net [researchgate.net]
• 21. quora.com [quora.com]
• 22. rjptonline.org [rjptonline.org]
• 23. chromatographyonline.com [chromatographyonline.com]

minimizing degradation of Gramisterol during extraction

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on minimizing the degradation of Gramisterol during extraction.

Frequently Asked Questions (FAQs)

Q1: What is Gramisterol and why is its stability during extraction important?

A1: Gramisterol is a naturally occurring phytosterol found in various plants and fungi.[1][2] Its stability during extraction is crucial to ensure the accurate quantification and preservation of its biological activity for research and potential therapeutic applications. Degradation can lead to the formation of oxidized byproducts and a reduced yield of the target compound.[1]

Q2: What are the primary factors that cause Gramisterol degradation during extraction?

A2: The main factors contributing to the degradation of Gramisterol, like other phytosterols (B1254722), are:

• Heat: High temperatures, especially above 60°C, can significantly accelerate the oxidation and degradation of sterols.[3][4]

• Light: Exposure to UV and visible light can induce photodegradation.[1][5]

• Oxygen: The presence of oxygen can lead to the formation of various oxidation products.[1]

• Extreme pH: Both strongly acidic and alkaline conditions can cause structural changes and degradation.[1][6]

Q3: How can I minimize Gramisterol degradation during extraction?

A3: To minimize degradation, it is recommended to:

• Work under low-light conditions or use amber-colored glassware.

• Maintain low temperatures throughout the extraction process.

• Use an inert atmosphere, such as nitrogen or argon, to displace oxygen.

• Employ neutral or mild pH conditions.

• Add antioxidants to the extraction solvents.

Q4: What are some recommended antioxidants to protect Gramisterol?

A4: Common and effective antioxidants for protecting sterols during extraction include:

• Butylated hydroxytoluene (BHT): A synthetic antioxidant widely used to prevent lipid peroxidation.

• Tocopherols (Vitamin E): Natural antioxidants that are very effective in protecting sterols from thermal degradation.

• Ascorbic acid (Vitamin C): A water-soluble antioxidant that can be used in aqueous extraction steps.

Q5: Is saponification necessary for Gramisterol extraction, and how can it be optimized?

A5: Saponification is often employed to hydrolyze sterol esters to their free form, which can improve extraction efficiency. However, this step can also cause degradation if not performed under optimal conditions. To minimize degradation during saponification, it is recommended to use a mild procedure, such as cold saponification at room temperature with a lower concentration of alkali (e.g., 0.5 M KOH in ethanol) for a sufficient duration, rather than heating at high temperatures.[7][8]

Troubleshooting Guides

Issue	Possible Cause	Recommended Solution
Low Gramisterol Yield	Incomplete extraction	- Increase extraction time or perform additional extraction cycles.- Ensure the solvent-to-sample ratio is adequate.- Consider using a more efficient extraction method like ultrasound-assisted extraction.[7]
Degradation during extraction	- Review and implement all protective measures: low light, low temperature, inert atmosphere, and addition of antioxidants.- Optimize saponification conditions to be milder.[7][8]
Presence of Unexpected Peaks in Chromatogram	Formation of degradation products	- This is likely due to oxidation. Implement or enhance protective measures against oxygen and heat.[1] - Analyze for known sterol oxidation products to confirm.
Incomplete saponification	- If both free and esterified forms are present, extend the saponification time or slightly increase the alkali concentration under mild temperature conditions.
Inconsistent Results Between Batches	Variability in extraction conditions	- Standardize all extraction parameters, including time, temperature, solvent volumes, and antioxidant concentrations.- Ensure consistent light exposure and atmospheric conditions for all samples.
Sample heterogeneity	- Ensure the starting material is homogenized before taking aliquots for extraction.

Experimental Protocols

Protocol 1: Optimized Extraction of Gramisterol with Minimal Degradation

This protocol is designed to extract Gramisterol while minimizing degradation through the use of protective measures.

Materials:

• Sample containing Gramisterol (e.g., plant material, fungal culture)

• Grinder or homogenizer

• Extraction solvent: Hexane (B92381):Isopropanol (3:2, v/v) with 0.01% BHT

• Saponification solution: 0.5 M KOH in 95% ethanol

• Neutralization solution: 1 M HCl

• Deionized water

• Anhydrous sodium sulfate

• Rotary evaporator

• Amber glassware (e.g., flasks, vials)

• Nitrogen or Argon gas source

Procedure:

• Sample Preparation:

  • If the sample is solid, grind it to a fine powder to increase the surface area for extraction.

  • Perform all steps under dim light or using amber glassware to prevent photodegradation.[1]

• Extraction:

  • Add the extraction solvent to the sample at a 10:1 solvent-to-sample ratio (v/w).

  • Purge the extraction vessel with nitrogen or argon gas for 1-2 minutes to create an inert atmosphere.

  • Agitate the mixture at room temperature for 2 hours.

  • Separate the extract from the solid residue by centrifugation or filtration.

  • Repeat the extraction process on the residue two more times to ensure complete extraction.

  • Combine the extracts.

• Saponification (Cold Method):

  • Add an equal volume of the saponification solution to the combined extract.

  • Purge the flask with nitrogen or argon, seal, and let it stand at room temperature for 18-24 hours in the dark.[8]

• Isolation of Unsaponifiables:

  • Add deionized water to the saponified mixture (approximately 50% of the total volume).

  • Extract the unsaponifiable fraction (containing Gramisterol) three times with an equal volume of hexane.

  • Combine the hexane extracts and wash with deionized water until the washings are neutral.

• Drying and Concentration:

  • Dry the hexane extract over anhydrous sodium sulfate.

  • Filter the dried extract.

  • Evaporate the solvent using a rotary evaporator at a low temperature (<40°C).

• Storage:

  • Dissolve the residue in a suitable solvent for analysis.

  • Store the final extract at -20°C or lower under a nitrogen atmosphere in an amber vial.

Protocol 2: Analytical Quantification of Gramisterol

This protocol outlines the analysis of the extracted Gramisterol using Gas Chromatography-Mass Spectrometry (GC-MS).

Materials:

• Gramisterol extract

• Gramisterol standard

• Derivatization reagent (e.g., BSTFA + 1% TMCS)

• Anhydrous pyridine (B92270)

• GC-MS system with a suitable capillary column (e.g., DB-5ms)

Procedure:

• Derivatization:

  • Evaporate a known volume of the extract to dryness under a stream of nitrogen.

  • Add 50 µL of anhydrous pyridine and 50 µL of the derivatization reagent.

  • Heat at 70°C for 30 minutes.

• GC-MS Analysis:

  • Inject 1 µL of the derivatized sample into the GC-MS.

  • Use an appropriate temperature program to separate the sterols. A typical program might be: initial temperature of 180°C, ramp to 280°C at 5°C/min, and hold for 10 minutes.

  • The mass spectrometer should be operated in full scan mode to identify Gramisterol and its potential degradation products based on their mass spectra. For quantification, selected ion monitoring (SIM) mode can be used for higher sensitivity.

• Quantification:

  • Prepare a calibration curve using the Gramisterol standard.

  • Quantify the amount of Gramisterol in the sample by comparing the peak area to the calibration curve.

Data Presentation

Table 1: Influence of Temperature on Phytosterol Degradation

Phytosterol	Temperature (°C)	Heating Time	Degradation (%)	Reference
β-Sitosterol	180	2 hours	~70	[3]
Stigmasterol	180	6 hours	96	[3]
Campesterol	180	6 hours	~95	[3]
Mixed Phytosterols	150	15 minutes	~60	[9]
Mixed Phytosterols	90	15 minutes	~60	[9]

Note: Data specific to Gramisterol degradation is limited. The provided data for other common phytosterols can be used as an indicator of the potential thermal lability of Gramisterol.

Visualizations

Caption: Factors leading to Gramisterol degradation.

Caption: Optimized workflow for Gramisterol extraction.

Caption: Troubleshooting logic for Gramisterol extraction.

References

• 1. researchgate.net [researchgate.net]
• 2. Advances and Challenges in Plant Sterol Research: Fundamentals, Analysis, Applications and Production - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Thermal stability of plant sterols and formation of their oxidation products in vegetable oils and margarines upon controlled heating - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Photodegradation of Anti-Inflammatory Drugs: Stability Tests and Lipid Nanocarriers for Their Photoprotection - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. Microwave-Assisted Saponification Method Followed by Solid-Phase Extraction for the Characterization of Sterols and Dialkyl Ketones in Fats - PMC [pmc.ncbi.nlm.nih.gov]
• 9. files.core.ac.uk [files.core.ac.uk]

Technical Support Center: Enhancing the Bioavailability of Gramisterol

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during experiments aimed at enhancing the bioavailability of Gramisterol.

Frequently Asked Questions (FAQs)

Q1: What is Gramisterol and why is its bioavailability a concern?

Gramisterol is a naturally occurring phytosterol, a plant-based sterol structurally similar to cholesterol.[1][2] Like other phytosterols (B1254722), Gramisterol is highly lipophilic and hydrophobic, leading to poor aqueous solubility.[1][3] This low solubility is a primary reason for its limited bioavailability, which can hinder its therapeutic efficacy in preclinical and clinical studies.[4][5][6]

Q2: What are the potential therapeutic applications of Gramisterol?

Gramisterol has been investigated for several potential health benefits. It is known for its role in cellular membrane fluidity and has cholesterol-lowering properties.[1] Additionally, some studies have suggested its potential as an anticancer agent, with evidence of inhibiting tumor growth and promoting apoptosis in cancer cells.[1] It is also being explored for its role in inflammatory conditions.[7]

Q3: What are the common mechanisms by which the bioavailability of phytosterols like Gramisterol can be enhanced?

Enhancing the bioavailability of poorly soluble compounds like Gramisterol typically involves strategies to increase their dissolution rate and/or solubility in the gastrointestinal tract.[5][6][8] Common approaches include:

• Particle Size Reduction: Increasing the surface area-to-volume ratio by reducing particle size (micronization, nanosuspension) can improve dissolution.[5][6]

• Formulation Strategies:

  • Lipid-Based Delivery Systems: Formulations such as microemulsions, nanoemulsions, and solid lipid nanoparticles can encapsulate lipophilic compounds, facilitating their absorption.[9][10]

  • Solid Dispersions: Dispersing the drug in an amorphous form within a hydrophilic carrier can enhance its dissolution rate.[5][9]

  • Complexation: Using agents like cyclodextrins to form inclusion complexes can increase the aqueous solubility of the drug.[10]

• Chemical Modification: Esterification of phytosterols can improve their oil solubility and facilitate their incorporation into lipid-based formulations.[11]

Troubleshooting Guides

Issue 1: Poor Dissolution of Gramisterol in Aqueous Media

Problem: You are observing very low concentrations of Gramisterol in solution during in vitro dissolution studies, which is likely to translate to poor in vivo absorption.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Step	Expected Outcome
High Crystallinity and Low Solubility	Employ particle size reduction techniques such as micronization or nanomilling.	Increased surface area leading to a faster dissolution rate.
Hydrophobicity of the Molecule	Formulate Gramisterol into a lipid-based delivery system (e.g., nanoemulsion, SMEDDS).	Improved solubilization in the gastrointestinal fluids.
Poor "Wettability" of the Powder	Prepare a solid dispersion of Gramisterol in a hydrophilic carrier (e.g., PVP, PEG).	Enhanced wettability and dissolution of the amorphous drug.
Limited Aqueous Solubility	Investigate complexation with cyclodextrins (e.g., HP-β-CD).	Formation of a soluble inclusion complex.

Issue 2: Inconsistent or Low In Vivo Bioavailability Despite In Vitro Improvements

Problem: Your formulation showed promising in vitro dissolution, but the in vivo pharmacokinetic studies in animal models reveal low and variable plasma concentrations of Gramisterol.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Step	Expected Outcome
First-Pass Metabolism	Consider co-administration with a known inhibitor of relevant metabolic enzymes (if known) in preclinical models. For formulation, lymphatic targeting using lipid-based systems can partially bypass the portal circulation.	Increased systemic exposure by reducing premature metabolism in the liver.
Precipitation of the Drug in the GI Tract	Include precipitation inhibitors in your formulation (e.g., HPMC).	Maintain the supersaturated state of the drug in the GI tract for a longer duration, allowing for more absorption.
Efflux by Transporters (e.g., P-glycoprotein)	Screen for P-gp inhibition by excipients in the formulation.	Increased intracellular concentration in enterocytes, leading to higher absorption.

Experimental Protocols

Protocol 1: Preparation of a Gramisterol-Loaded Nanoemulsion

Objective: To prepare a stable oil-in-water (O/W) nanoemulsion to enhance the oral bioavailability of Gramisterol.

Materials:

• Gramisterol

• Oil phase: Medium-chain triglycerides (MCT)

• Surfactant: Polysorbate 80 (Tween 80)

• Co-surfactant: Propylene (B89431) glycol

• Aqueous phase: Deionized water

Methodology:

• Preparation of the Oil Phase: Dissolve a predetermined amount of Gramisterol in the MCT oil with gentle heating and stirring until a clear solution is obtained.

• Preparation of the Surfactant/Co-surfactant Mixture: In a separate container, mix the Polysorbate 80 and propylene glycol in the desired ratio.

• Formation of the Nanoemulsion: Add the oil phase to the surfactant/co-surfactant mixture and vortex for 5 minutes to form a clear, homogenous mixture.

• Titration: Slowly add the aqueous phase to the organic mixture dropwise while continuously stirring at a moderate speed using a magnetic stirrer.

• Homogenization: Subject the resulting coarse emulsion to high-pressure homogenization for a specified number of cycles to achieve a translucent nanoemulsion with a small droplet size.

• Characterization: Characterize the nanoemulsion for droplet size, polydispersity index (PDI), zeta potential, and drug content.

Protocol 2: Preparation of a Gramisterol Solid Dispersion by Solvent Evaporation

Objective: To prepare a solid dispersion of Gramisterol with a hydrophilic polymer to enhance its dissolution rate.

Materials:

• Gramisterol

• Hydrophilic carrier: Polyvinylpyrrolidone (PVP K30)

• Solvent: Ethanol (B145695)

Methodology:

• Dissolution: Dissolve both Gramisterol and PVP K30 in ethanol in the desired weight ratio (e.g., 1:1, 1:2, 1:4) with stirring until a clear solution is formed.

• Solvent Evaporation: Remove the solvent using a rotary evaporator under reduced pressure at a controlled temperature (e.g., 40-50°C).

• Drying: Dry the resulting solid mass in a vacuum oven overnight to remove any residual solvent.

• Pulverization and Sieving: Scrape the dried solid dispersion, pulverize it using a mortar and pestle, and pass it through a fine-mesh sieve to obtain a uniform powder.

• Characterization: Characterize the solid dispersion using techniques such as Differential Scanning Calorimetry (DSC) to confirm the amorphous state of Gramisterol, and perform in vitro dissolution studies.

Visualizations

References

• 1. CAS 1176-52-9: Gramisterol | CymitQuimica [cymitquimica.com]
• 2. GRAMISTEROL | 1176-52-9 [chemicalbook.com]
• 3. encyclopedia.pub [encyclopedia.pub]
• 4. The Bioavailability and Biological Activities of Phytosterols as Modulators of Cholesterol Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. How to improve the bioavailability of a drug? [synapse.patsnap.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Methods of enhancing Dissolution and bioavailability of poorly soluble drugs | PPTX [slideshare.net]
• 9. upm-inc.com [upm-inc.com]
• 10. What are the methods used for enhancement of bioavailability? [synapse.patsnap.com]
• 11. researchgate.net [researchgate.net]

Gramisterol Cell Viability Assays: Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for optimizing cell viability assays involving Gramisterol.

Frequently Asked Questions (FAQs)

Q1: What is Gramisterol and why is its effect on cell viability studied?

Gramisterol is a naturally occurring sterol found in various plants, such as rice bran.[1][2] It has garnered significant interest in cancer research due to its demonstrated anti-tumor properties.[2][3] Studies show that Gramisterol can induce cell cycle arrest and apoptosis (programmed cell death) in cancer cells, making the assessment of its impact on cell viability a critical step in evaluating its therapeutic potential.[1]

Q2: Which cell viability assay is most suitable for Gramisterol?

The choice of assay depends on your specific experimental needs, equipment availability, and cell type. Three common assays are MTT, XTT, and ATP-based luminescent assays like CellTiter-Glo®.

• MTT Assay: A cost-effective colorimetric assay that measures metabolic activity. However, it requires a final solubilization step and, as a sterol, Gramisterol's hydrophobic nature could potentially interfere with formazan (B1609692) crystal formation or solubilization.[4]

• XTT Assay: Similar to MTT, but produces a water-soluble formazan product, simplifying the protocol by removing the solubilization step. This can be a more convenient alternative to MTT.

• ATP-based Assays (e.g., CellTiter-Glo®): These are highly sensitive luminescent assays that quantify ATP, a direct indicator of metabolically active cells.[5][6] They are generally less susceptible to interference from colored compounds and are performed with a simple "add-mix-measure" protocol, making them ideal for high-throughput screening.[6]

Q3: What are the critical controls to include in a Gramisterol cell viability experiment?

To ensure data accuracy and reliability, the following controls are essential:[7]

• Untreated Control: Cells cultured in medium without any treatment. This represents 100% cell viability.

• Vehicle Control: Cells treated with the solvent used to dissolve Gramisterol (e.g., DMSO) at the same final concentration used in the experimental wells. This is crucial to ensure the solvent itself is not affecting cell viability.[8]

• Positive Control: Cells treated with a known cytotoxic agent to confirm the assay is working correctly.

• Blank/Background Control: Wells containing medium and the assay reagent but no cells. This is used to subtract the background absorbance or luminescence.[7]

• Compound Interference Control: Wells containing medium, Gramisterol (at the highest concentration), and the assay reagent, but no cells. This checks if Gramisterol directly reacts with the assay reagent.[4]

Q4: How does Gramisterol affect cancer cells?

Research indicates that Gramisterol induces apoptosis in cancer cells through the intrinsic pathway. It has been shown to suppress the pSTAT3 signaling pathway, which controls tumor growth.[1][3] This leads to a decrease in anti-apoptotic proteins like Bcl-2 and cell cycle regulators (cyclin D1 and cyclin E), and an increase in pro-apoptotic proteins such as p53 and Bax, ultimately activating caspase-3 to execute cell death.[1]

Assay Comparison and Starting Parameters

The following tables provide a summary of common cell viability assays and recommended starting points for your experiments with Gramisterol.

Table 1: Comparison of Common Cell Viability Assays

Feature	MTT Assay	XTT Assay	ATP-based Assay (e.g., CellTiter-Glo®)
Principle	Enzymatic reduction of tetrazolium salt to insoluble formazan.[9]	Enzymatic reduction of tetrazolium salt to soluble formazan.	Quantification of ATP using a luciferase reaction.[5][6]
Detection	Colorimetric (Absorbance ~570 nm)	Colorimetric (Absorbance ~450 nm)	Luminescence
Sensitivity	Good	High	Very High
Protocol	Multi-step; requires a solubilization step.	Simplified; no solubilization needed.	Homogeneous "add-mix-measure".[6]
Endpoint	Endpoint only (reagents are toxic).[10]	Endpoint or kinetic.	Endpoint only (lytic assay).[5]
Potential Issues	Insoluble compound interference, incomplete solubilization.[4]	Interference from reducing agents, high background.	ATP contamination, requires opaque plates.[11][12]

Table 2: Recommended Starting Parameters for Gramisterol Assays

Parameter	Recommended Starting Point	Notes
Cell Seeding Density	5,000 - 10,000 cells/well (96-well plate)	Optimize for your specific cell line to ensure they are in the logarithmic growth phase during treatment.
Gramisterol Concentration	1 µM - 100 µM	Perform a dose-response curve to determine the IC50. Sterols have shown effects in this range.[13]
Vehicle (DMSO) Conc.	< 0.5% (v/v)	High concentrations of DMSO can be cytotoxic. Ensure all wells in an experiment have the same final DMSO concentration.[8]
Treatment Incubation	24, 48, or 72 hours	Time-course experiments are recommended to understand the kinetics of Gramisterol's effect.[3]
Assay Incubation	MTT: 2-4 hours XTT: 2-4 hours CellTiter-Glo®: 10 minutes[14]	Follow the manufacturer's protocol, but optimization may be required.

Troubleshooting Guide

Issue 1: High background signal in control wells.

Potential Cause	Recommended Solution & Optimization
Microbial Contamination	Visually inspect plates for any signs of contamination. Bacteria and yeast can reduce tetrazolium salts, leading to false-positive signals.[8] Use sterile techniques.
Phenol (B47542) Red Interference	The pH indicator phenol red in culture medium can interfere with absorbance readings. Use a phenol red-free medium during the final assay incubation step.[4][8]
Serum Interference	Components in serum can sometimes contribute to background signal. Consider reducing the serum concentration or using a serum-free medium during the assay incubation.[4][8]
Gramisterol Interference	Gramisterol may directly reduce the assay reagent. Run a control with Gramisterol in a cell-free system. If a color/signal change occurs, consider an alternative viability assay that measures a different endpoint (e.g., ATP levels or LDH release).[4][7]

Issue 2: Inconsistent results or high variability between replicate wells.

Potential Cause	Recommended Solution & Optimization
"Edge Effect"	The outermost wells of a 96-well plate are prone to evaporation, leading to altered cell growth and compound concentration. Avoid using the outer wells for experimental samples; instead, fill them with sterile PBS or media.[4]
Incomplete Solubilization (MTT Assay)	Formazan crystals are not fully dissolved, leading to inaccurate readings. Ensure you are using a sufficient volume of a suitable solvent (e.g., DMSO). Gentle agitation on an orbital shaker for 15-30 minutes can aid dissolution.[4]
Gramisterol Precipitation	As a hydrophobic sterol, Gramisterol may precipitate out of the aqueous culture medium, especially at high concentrations. Visually inspect wells for precipitates. Prepare fresh dilutions and ensure complete solubilization in the stock solution before adding to the medium.[2]
Uneven Cell Seeding	Inaccurate cell counts or poor pipetting technique can lead to different numbers of cells per well. Ensure you have a homogenous single-cell suspension before seeding.

Issue 3: Low signal or absorbance readings are too low.

Potential Cause	Recommended Solution & Optimization
Insufficient Cell Number	Too few cells were seeded, or cells are growing poorly. Perform a cell titration to determine the optimal seeding density that falls within the linear range of the assay.[8]
Assay Incubation Time is Too Short	The incubation time with the assay reagent was not long enough for a sufficient signal to develop. Increase the incubation time incrementally (e.g., check every hour for XTT assays) to find the optimal window.
Incorrect Wavelength	The plate reader is set to the wrong wavelength for absorbance or emission. Double-check the manufacturer's protocol for the correct settings (e.g., ~570 nm for MTT, ~450 nm for XTT).[15][16]

Visualizations and Diagrams

Gramisterol's Pro-Apoptotic Signaling Pathway

The following diagram illustrates the key molecular pathway through which Gramisterol is understood to induce apoptosis in cancer cells.[1][3]

Caption: Gramisterol's mechanism of inducing apoptosis.

General Workflow for Cell Viability Assay

This flowchart outlines the principal steps for conducting a cell viability assay with Gramisterol.

Caption: Standard workflow for a Gramisterol cell viability assay.

Troubleshooting Decision Tree

Use this logical diagram to help diagnose common issues encountered during your assay.

Caption: A decision tree for troubleshooting common assay problems.

Detailed Experimental Protocols

MTT Cell Viability Protocol

This protocol is adapted for assessing the effect of Gramisterol on adherent cells.

• Cell Seeding: Seed cells into a 96-well flat-bottom plate at a pre-optimized density (e.g., 5,000 cells/well in 100 µL of complete medium) and incubate overnight at 37°C, 5% CO₂.

• Compound Treatment: Prepare serial dilutions of Gramisterol in complete culture medium. Remove the old medium from the wells and add 100 µL of the diluted compound solutions. Include vehicle-only and no-treatment controls.[17]

• Incubation: Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in sterile PBS) to each well.[11]

• Incubation: Incubate the plate for 2-4 hours at 37°C, allowing viable cells to reduce the MTT to purple formazan crystals.[11]

• Solubilization: Carefully aspirate the supernatant without disturbing the formazan crystals. Add 100-150 µL of a solubilization solvent (e.g., DMSO) to each well.[17]

• Absorbance Reading: Gently mix on an orbital shaker for 15 minutes to ensure complete solubilization. Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to correct for background absorbance.[11]

XTT Cell Viability Protocol

This protocol offers a simpler workflow due to the use of a soluble formazan product.

• Cell Seeding and Treatment: Follow steps 1-3 of the MTT assay protocol.

• XTT Reagent Preparation: Immediately before use, prepare the activated XTT solution. Thaw the XTT reagent and the activation reagent (electron-coupling agent) at 37°C. Mix them according to the manufacturer's instructions (a common ratio is 50:1 of XTT to activation reagent).[18]

• Reagent Addition: Add 50 µL of the activated XTT solution to each well.

• Incubation: Return the plate to the incubator for 2-4 hours. Monitor periodically for the development of an orange color.

• Absorbance Reading: Gently shake the plate to evenly distribute the color. Measure the absorbance at ~450 nm using a microplate reader.[18]

CellTiter-Glo® (ATP-based) Luminescent Protocol

This protocol is ideal for high-throughput screening due to its high sensitivity and simple procedure.

• Cell Seeding and Treatment: Seed cells into an opaque-walled 96-well plate and treat with Gramisterol as described in the MTT protocol (steps 1-3). Opaque plates are essential to prevent luminescent signal crosstalk between wells.[11][17]

• Temperature Equilibration: Remove the 96-well plate from the incubator and allow it to equilibrate to room temperature for approximately 30 minutes. This ensures consistent enzyme kinetics.[11][12]

• Reagent Preparation & Addition: Prepare the CellTiter-Glo® Reagent according to the manufacturer's instructions, ensuring it is also at room temperature. Add a volume of reagent equal to the volume of cell culture medium in each well (e.g., add 100 µL of reagent to 100 µL of medium).[14]

• Lysis and Signal Stabilization: Mix the contents for 2 minutes on an orbital shaker to induce cell lysis. Then, incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.[14]

• Luminescence Reading: Record the luminescence using a luminometer. The signal is directly proportional to the amount of ATP and thus to the number of viable cells.[6]

References

• 1. Anti-Tumor and Immune Enhancing Activities of Rice Bran Gramisterol on Acute Myelogenous Leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. CAS 1176-52-9: Gramisterol | CymitQuimica [cymitquimica.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Cell Viability Guide | How to Measure Cell Viability [promega.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. broadpharm.com [broadpharm.com]
• 10. Cell viability assays | Abcam [abcam.com]
• 11. benchchem.com [benchchem.com]
• 12. promega.com [promega.com]
• 13. mdpi.com [mdpi.com]
• 14. promega.com [promega.com]
• 15. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 16. documents.thermofisher.com [documents.thermofisher.com]
• 17. benchchem.com [benchchem.com]
• 18. Protocol Guide: XTT Assay for Cell Viability and Proliferation [sigmaaldrich.cn]

dealing with matrix effects in Gramisterol analysis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address matrix effects in Gramisterol analysis.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in the context of Gramisterol analysis by LC-MS?

A1: In liquid chromatography-mass spectrometry (LC-MS) analysis, the "matrix" refers to all components in a sample other than the analyte of interest, Gramisterol. These components can include proteins, lipids, salts, and other endogenous substances.[1] Matrix effects occur when these co-eluting compounds interfere with the ionization of Gramisterol in the MS ion source, leading to either ion suppression (a decrease in signal) or ion enhancement (an increase in signal).[2][3][4] This interference can significantly impact the accuracy, precision, and sensitivity of quantitative results.[5][6][7]

Q2: Why is Gramisterol analysis particularly susceptible to matrix effects?

A2: The analysis of sterols like Gramisterol in biological samples is challenging for several reasons. Biological matrices are complex, and sterols are often present at low concentrations alongside structurally similar lipids and other interfering substances.[8][9] These interferences can co-elute with Gramisterol, leading to significant matrix effects.[10] Cholesterol, in particular, is often a dominant contributor to the matrix effect in sterol analysis.[10]

Q3: How can I detect the presence of matrix effects in my Gramisterol assay?

A3: There are two primary methods for assessing matrix effects:

• Qualitative Assessment (Post-Column Infusion): This method helps identify regions in the chromatogram where ion suppression or enhancement occurs.[2][5] A constant flow of a standard Gramisterol solution is infused into the mass spectrometer after the analytical column. A blank, extracted matrix sample is then injected. Any deviation in the constant Gramisterol signal indicates at which retention times matrix components are eluting and causing interference.[2][6]

• Quantitative Assessment (Post-Extraction Spike): This is the "gold standard" method to quantify the extent of matrix effects.[1] The peak response of Gramisterol in a post-extraction spiked blank matrix sample is compared to the response of Gramisterol in a neat (pure) solvent solution at the same concentration. The ratio of these responses, known as the matrix factor, indicates the degree of ion suppression or enhancement.[1]

Q4: What is a stable isotope-labeled internal standard (SIL-IS) and is it necessary for Gramisterol analysis?

A4: A stable isotope-labeled internal standard is a version of Gramisterol where some atoms (e.g., ²H, ¹³C) have been replaced with their heavy isotopes. A SIL-IS is considered the gold standard for correcting matrix effects because it has nearly identical chemical and physical properties to the analyte, meaning it co-elutes and experiences the same ionization suppression or enhancement.[2][11][12] By adding a known amount of the SIL-IS to each sample before preparation, variations due to matrix effects can be normalized, leading to highly accurate and precise quantification.[13]

Q5: Can derivatization of Gramisterol help mitigate matrix effects?

A5: Yes, derivatization can be a useful strategy.[3][14] By chemically modifying Gramisterol, you can alter its properties to:

• Shift its retention time away from interfering matrix components.[14]

• Improve its chromatographic peak shape and volatility for GC analysis.[3]

• Enhance its ionization efficiency, making the signal less susceptible to suppression.[14] However, this adds an extra step to the sample preparation that must be carefully controlled for reproducibility.[14]

Troubleshooting Guide

This guide addresses specific issues you may encounter during Gramisterol analysis.

Problem	Potential Cause(s)	Recommended Solution(s)
Poor Peak Shape / Tailing	Inappropriate mobile phase or column chemistry.[3] Active sites in the GC column or injector liner.[8]	Optimize mobile phase composition (e.g., organic solvent to water ratio).[3] Ensure the column (e.g., C18 for LC) provides good retention and separation.[3][8] For GC, use a deactivated injector liner and condition the column as per manufacturer instructions.[8]
Inconsistent / Low Recovery	Inefficient sample preparation (e.g., saponification or extraction). Analyte degradation or oxidation.	Ensure complete saponification by optimizing reaction time and temperature (e.g., 1 hour at 80-90°C).[3] Use an efficient non-polar solvent (e.g., n-hexane) for liquid-liquid extraction and perform multiple extractions.[3][8] Add an antioxidant like butylated hydroxytoluene (BHT) to solvents and keep samples on ice and away from light.[8]
High Signal Variability Between Samples	Significant matrix effects causing ion suppression or enhancement.[3] Inconsistent sample preparation.	Implement a more rigorous sample cleanup procedure like Solid-Phase Extraction (SPE) to remove interferences.[3][8][15] Strongly recommend using a stable isotope-labeled (e.g., d₆ or d₇) Gramisterol as an internal standard to compensate for matrix effects.[11][15]
Inaccurate Quantification	Matrix effects altering the ionization efficiency of Gramisterol.[3] Inappropriate calibration strategy.	Use matrix-matched calibration standards or the standard addition method to compensate for matrix effects.[3][15] The most robust solution is to use a stable isotope-labeled internal standard.[2][13]
Co-elution with Interfering Peaks	Insufficient chromatographic resolution.	Optimize the LC gradient or GC oven temperature program (e.g., use a slower ramp rate) to improve separation.[3][8] Use a high-resolution capillary column specifically designed for sterol analysis.[3]

Data Presentation: Comparison of Mitigation Strategies

The following tables summarize quantitative data related to matrix effect mitigation and sample preparation.

Table 1: Quantitative Assessment of Matrix Effect & Correction with SIL-IS

Sample Type	Analyte Peak Area (Gramisterol)	SIL-IS Peak Area (d₇-Gramisterol)	Analyte/IS Ratio	Matrix Effect (%)
Neat Solution	1,500,000	1,450,000	1.03	N/A
Post-Spike Matrix 1 (Plasma)	975,000	942,500	1.03	-35% (Suppression)
Post-Spike Matrix 2 (Tissue)	600,000	580,000	1.03	-60% (Suppression)
Post-Spike Matrix 3 (Formulation)	1,800,000	1,740,000	1.03	+20% (Enhancement)
Matrix Effect (%) = ((Peak Area in Matrix / Peak Area in Neat Solution) - 1) * 100. Note how the Analyte/IS Ratio remains constant, demonstrating effective correction.

Table 2: Comparison of Sample Preparation Methods for Sterol Analysis

Extraction Method	Principle	Typical Recovery Rate	Advantages	Disadvantages
Saponification followed by Liquid-Liquid Extraction (LLE)	Saponification liberates esterified sterols. LLE uses a non-polar solvent to extract the unsaponifiable fraction.[3][8][16]	85-95%[3]	Well-established, high extraction efficiency, removes bulk of the matrix.[3][17]	Time-consuming, requires large solvent volumes, potential for analyte degradation at high temperatures.[3]
Solid-Phase Extraction (SPE)	Utilizes a solid sorbent to selectively retain and elute Gramisterol, removing interfering components.[8][9]	90-105%	High selectivity, can be automated, reduces solvent consumption compared to LLE.[17]	Requires careful method development; sorbent selection is critical.[8][9]
"Dilute-and-Shoot"	Sample is simply diluted with a suitable solvent before injection.	N/A	Fast and simple.	Only suitable for simple matrices; does not remove interferences and can lead to significant matrix effects and instrument contamination.[18]

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effects via Post-Extraction Spike

This protocol determines the magnitude of matrix effects by comparing the analyte response in a clean solvent versus an extracted biological matrix.

• Prepare Neat Standard Solution: Prepare a solution of Gramisterol in the final mobile phase solvent (e.g., methanol (B129727) or acetonitrile) at a known concentration (e.g., 50 ng/mL).

• Extract Blank Matrix: Process a blank matrix sample (e.g., plasma from at least 6 different sources) using your validated sample preparation method (e.g., LLE or SPE).[14]

• Spike the Extracted Matrix: To the final, clean extract from the blank matrix, add the same amount of Gramisterol as in the neat standard solution to achieve the identical final concentration.[14]

• Analyze Samples: Inject and analyze both the neat standard solution and the post-spiked matrix extract using your LC-MS/MS method.

• Calculate Matrix Factor (MF):

  • Let A be the peak area of Gramisterol in the neat standard solution.

  • Let B be the peak area of Gramisterol in the post-spiked matrix extract.

  • Matrix Factor (MF) = B / A

  • An MF < 1 indicates ion suppression.

  • An MF > 1 indicates ion enhancement.

  • An MF = 1 indicates no matrix effect.

Protocol 2: Sample Preparation using Saponification and LLE

This protocol is a robust method for extracting total Gramisterol from a complex biological matrix like plasma or tissue homogenate.

• Aliquoting: To 100 µL of sample, add 10 µL of a stable isotope-labeled internal standard solution (e.g., d₇-Gramisterol) and 50 µL of an antioxidant solution (e.g., 5 g/L BHT in ethanol).[8] Vortex for 10 seconds.

• Saponification: Add 250 µL of 1 M ethanolic potassium hydroxide (B78521) (KOH) solution.[8] Vortex and incubate at 60-80°C for 1 hour to hydrolyze any Gramisterol esters.[3][16]

• Neutralization & Dilution: Cool the sample on ice and add 500 µL of deionized water.[8][16]

• First Extraction: Add 1 mL of n-hexane, vortex vigorously for 1 minute, and centrifuge at 3000 rpm for 5 minutes.[8][16]

• Collect Supernatant: Carefully transfer the upper hexane (B92381) layer to a clean collection tube.

• Repeat Extraction: Repeat the extraction (steps 4-5) two more times, combining the hexane fractions.[8][16]

• Evaporation: Evaporate the pooled hexane extracts to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in a known volume of the mobile phase for LC-MS/MS analysis.

Visualizations

Workflow for Matrix Effect Assessment and Mitigation

Caption: Decision workflow for managing matrix effects.

Post-Column Infusion Experimental Setup

Caption: Setup for post-column infusion analysis.

Relationship of Mitigation Strategies

Caption: Interplay of strategies to combat matrix effects.

References

• 1. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. benchchem.com [benchchem.com]
• 4. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Research Portal [ub-ir.bolton.ac.uk]
• 8. benchchem.com [benchchem.com]
• 9. Analytical Strategies to Analyze the Oxidation Products of Phytosterols, and Formulation-Based Approaches to Reduce Their Generation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Determination of non-cholesterol sterols in serum and HDL fraction by LC/MS-MS: Significance of matrix-related interferences - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Stable-isotope dilution LC–MS for quantitative biomarker analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Frontiers | Stable Isotope Dilution Analysis of the Major Prenylated Flavonoids Found in Beer, Hop Tea, and Hops [frontiersin.org]
• 14. benchchem.com [benchchem.com]
• 15. Matrix Effect Mitigation → Area → Sustainability [esg.sustainability-directory.com]
• 16. Quantitative analysis of phytosterols in edible oils using APCI liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Sample preparation of free sterols from vegetable oils by countercurrent chromatography in co-current mode - PMC [pmc.ncbi.nlm.nih.gov]
• 18. youtube.com [youtube.com]

Reference Data & Comparative Studies

A Comparative Analysis of the Anti-Cancer Activities of Gramisterol and β-Sitosterol

For researchers and drug development professionals exploring novel therapeutic agents, understanding the comparative efficacy and mechanisms of action of related compounds is paramount. This guide provides a detailed comparison of the anti-cancer activities of two phytosterols, Gramisterol and β-sitosterol, drawing upon available experimental data.

Data Presentation: Cytotoxic Activity

The following table summarizes the half-maximal inhibitory concentration (IC50) values of Gramisterol and β-sitosterol against various cancer cell lines, providing a quantitative comparison of their cytotoxic effects.

Compound	Cancer Cell Line	IC50 Value	Reference
β-Sitosterol	HepG2 (Liver Cancer)	6.85 ± 0.61 µg/mL	[1]
Huh7 (Liver Cancer)	8.71 ± 0.21 µg/mL	[1]
A549 (Lung Cancer)	53.2 µM (48h)	[2]
H1975 (Lung Cancer)	355.3 µM (48h)	[2]
HA22T (Hepatocarcinoma)	431.8 µM (48h)	[2]
LoVo (Colorectal Cancer)	267.1 µM (48h)	[2]
COLO 320 DM (Colon Cancer)	266.2 µM	[3]
MCF-7 (Breast Cancer)	187.61 µg/mL	[4]
Gramisterol	WEHI-3 (Murine Myelomonocytic Leukemia)	Not explicitly provided in the available abstract, but demonstrated potent induction of apoptosis.	[5]

Note: Direct comparison is challenging due to variations in cell lines, experimental conditions, and units of measurement across studies.

Mechanisms of Anti-Cancer Action

Both Gramisterol and β-sitosterol exert their anti-cancer effects through the induction of apoptosis and cell cycle arrest, albeit through potentially different signaling pathways.

Gramisterol: Research on the anti-cancer mechanism of Gramisterol, particularly from rice bran, points to its ability to induce cell cycle arrest in the sub-G1 phase and promote apoptosis in acute myelogenous leukemia (AML) cells.[5] This is achieved through the suppression of the pSTAT3 signaling pathway, which is crucial for tumor cell growth and progression.[5] Furthermore, Gramisterol has been shown to modulate the immune system by increasing the production of anti-cancer cytokines such as IFN-γ.[5]

β-Sitosterol: The anti-cancer activity of β-sitosterol is more extensively studied and appears to involve multiple signaling pathways. It has been shown to induce apoptosis by activating caspase-3 and -9.[1] In leukemic U937 cells, β-sitosterol-induced apoptosis is associated with the downregulation of Bcl-2 and an increase in the Bax/Bcl-2 ratio.[6] Furthermore, its pro-apoptotic effects in fibrosarcoma cells are mediated through the activation of the ERK pathway and the inhibition of the PI3K/Akt signaling pathway.[7] β-sitosterol can also arrest the cell cycle at the G2/M phase.[8]

Signaling Pathway Diagrams

The following diagrams, generated using the DOT language, illustrate the known signaling pathways involved in the anti-cancer activity of Gramisterol and β-sitosterol.

Caption: Gramisterol's anti-cancer signaling pathway.

Caption: β-Sitosterol's multifaceted anti-cancer signaling.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the literature for evaluating the anti-cancer activity of these compounds.

Cell Viability Assay (MTT Assay)

This assay is used to assess the cytotoxic effects of the compounds on cancer cells.

• Cell Seeding: Cancer cells are seeded into 96-well plates at a specific density (e.g., 5 x 10³ cells/well) and allowed to adhere overnight.

• Compound Treatment: The cells are then treated with various concentrations of Gramisterol or β-sitosterol for specified time periods (e.g., 24, 48, 72 hours). A vehicle control (e.g., DMSO) is also included.

• MTT Addition: After the treatment period, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated for 3-4 hours.

• Formazan (B1609692) Solubilization: The resulting formazan crystals are dissolved by adding a solubilization solution (e.g., DMSO or isopropanol (B130326) with HCl).

• Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the control group, and the IC50 value is determined.

Apoptosis Analysis (Flow Cytometry with Annexin V/PI Staining)

This method is used to quantify the percentage of cells undergoing apoptosis.

• Cell Treatment: Cells are treated with the compounds as described for the cell viability assay.

• Cell Harvesting: Both adherent and floating cells are collected, washed with PBS (phosphate-buffered saline).

• Staining: The cells are resuspended in Annexin V binding buffer and stained with Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's protocol.

• Flow Cytometry: The stained cells are analyzed using a flow cytometer. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are late apoptotic or necrotic.

• Data Analysis: The percentage of apoptotic cells is determined from the flow cytometry data.

Western Blotting for Protein Expression

This technique is used to detect changes in the expression levels of specific proteins involved in signaling pathways.

• Protein Extraction: Following treatment with the compounds, cells are lysed to extract total protein.

• Protein Quantification: The protein concentration is determined using a protein assay (e.g., BCA assay).

• SDS-PAGE: Equal amounts of protein are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: The separated proteins are transferred to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting: The membrane is blocked and then incubated with primary antibodies specific to the proteins of interest (e.g., Bcl-2, Bax, Caspase-3, pSTAT3), followed by incubation with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

• Analysis: The band intensities are quantified and normalized to a loading control (e.g., β-actin or GAPDH).

Experimental Workflow Diagram

The following diagram illustrates a general workflow for evaluating the anti-cancer activity of a novel compound.

Caption: General workflow for in vitro anti-cancer evaluation.

References

• 1. mdpi.com [mdpi.com]
• 2. β-sitosterol suppresses fibroblast growth factor and epidermal growth factor receptors to induce apoptosis and inhibit migration in lung cancer: an in vitro study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Chemopreventive potential of β-Sitosterol in experimental colon cancer model - an In vitro and In vivo study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Antiproliferative Activity and Apoptotic Mechanisms of β-Sitosterol and Its Derivatives as Anti-Breast Cancer Agents: In Silico and In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Anti-Tumor and Immune Enhancing Activities of Rice Bran Gramisterol on Acute Myelogenous Leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Beta-sitosterol induces anti-proliferation and apoptosis in human leukemic U937 cells through activation of caspase-3 and induction of Bax/Bcl-2 ratio - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Beta-sitosterol-induced-apoptosis is mediated by the activation of ERK and the downregulation of Akt in MCA-102 murine fibrosarcoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. worldscientific.com [worldscientific.com]

A Comparative Analysis of Gramisterol and Stigmasterol in Inflammatory Models

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the anti-inflammatory properties of two plant-derived sterols, gramisterol and stigmasterol (B192456). While direct comparative studies are limited, this document synthesizes available data from various in vitro and in vivo models to offer an objective overview of their respective performances and mechanisms of action.

Executive Summary

Both gramisterol and stigmasterol, naturally occurring phytosterols, have demonstrated immunomodulatory and anti-inflammatory potential. Stigmasterol has been extensively studied, with a well-documented inhibitory effect on key inflammatory pathways such as NF-κB.[1][2][3] Gramisterol, while less studied in the context of inflammation, has shown significant effects on cytokine production in immunological studies.[4][5] This guide will delve into the experimental data, proposed mechanisms, and methodologies used to evaluate these two compounds.

Data Presentation: Quantitative Comparison

The following tables summarize the quantitative data from studies investigating the anti-inflammatory effects of gramisterol and stigmasterol. It is important to note that the data is compiled from different studies using various models and conditions, which should be considered when making comparisons.

Table 1: Effect of Gramisterol on Serum Cytokine Levels in a Leukemic Mouse Model

Cytokine	Treatment Group	Concentration (pg/mL)	% Change vs. Control	Reference
IFN-γ	Control (Leukemic)	~150	-	[Somintara et al., 2016]
Gramisterol-treated	~350	~133% increase	[Somintara et al., 2016]
TNF-α	Control (Leukemic)	~25	-	[Somintara et al., 2016]
Gramisterol-treated	~45	~80% increase	[Somintara et al., 2016]
IL-2	Control (Leukemic)	~10	-	[Somintara et al., 2016]
Gramisterol-treated	~25	~150% increase	[Somintara et al., 2016]
IL-12β	Control (Leukemic)	~125	-	[Somintara et al., 2016]
Gramisterol-treated	~250	~100% increase	[Somintara et al., 2016]
IL-10	Control (Leukemic)	~125	-	[Somintara et al., 2016]
Gramisterol-treated	~50	~60% decrease	[Somintara et al., 2016]

Data is estimated from graphical representations in the cited publication.

Table 2: Effect of Stigmasterol on Pro-inflammatory Cytokines and Mediators in Various Models

Model	Mediator	Treatment	% Inhibition/Reduction	Reference
LPS-stimulated RAW264.7 cells	TNF-α	Stigmasterol	>50%	[Phytosterols Suppress Phagocytosis...]
DSS-induced colitis in mice	TNF-α	Stigmasterol (0.4% in diet)	~58%	[Makran et al., 2023]
LPS-stimulated BV2 microglia	IL-6	Stigmasterol	Significant reduction	[Wang et al., 2022]
LPS-stimulated RAW264.7 cells	IL-6	Plant Sterol Supplement	~54%	[Anti-inflammatory activity...]
LPS-stimulated RAW264.7 cells	NO (iNOS)	Stigmasterol	Significant reduction	[Health Benefits and Pharmacological...]
IL-1β-stimulated chondrocytes	PGE2 (COX-2)	Stigmasterol (20 µg/ml)	Significant reduction	[Gabay et al., 2010]

Signaling Pathways and Mechanisms of Action

Stigmasterol primarily exerts its anti-inflammatory effects through the inhibition of the NF-κB signaling pathway.[1][2][3] This is a critical pathway that regulates the expression of numerous pro-inflammatory genes, including those for cytokines like TNF-α and IL-6, and enzymes such as iNOS and COX-2.[6]

Gramisterol's mechanism in inflammation is less clear, but studies on its effects in leukemia models suggest an immunomodulatory role involving the STAT3 signaling pathway.[4][5] In these studies, gramisterol was found to suppress pSTAT3 signaling, which is involved in tumor cell growth and proliferation.[4][5]

Stigmasterol's inhibition of the NF-κB signaling pathway.

Gramisterol's proposed modulation of the STAT3 pathway.

Experimental Protocols

Detailed methodologies are essential for the reproducibility and validation of scientific findings. Below are summaries of common experimental protocols used in the cited studies.

In Vitro: Lipopolysaccharide (LPS)-Induced Inflammation in Macrophages

This model is widely used to screen for anti-inflammatory compounds.

• Cell Culture: RAW 264.7 murine macrophages or human peripheral blood mononuclear cells (PBMCs) are cultured in appropriate media.

• Treatment: Cells are pre-treated with various concentrations of gramisterol or stigmasterol for a specified period (e.g., 1-2 hours).

• Inflammatory Stimulus: Lipopolysaccharide (LPS), a component of the outer membrane of Gram-negative bacteria, is added to the culture medium to induce an inflammatory response.

• Incubation: Cells are incubated for a further period (e.g., 6-24 hours).

• Analysis:

  • Cytokine Measurement: Levels of pro-inflammatory cytokines (e.g., TNF-α, IL-6, IL-1β) in the cell culture supernatant are quantified using Enzyme-Linked Immunosorbent Assay (ELISA).

  • Nitric Oxide (NO) Assay: The concentration of nitrite, a stable product of NO, is measured in the supernatant using the Griess reagent.

  • Western Blot Analysis: Protein expression of key inflammatory mediators (e.g., iNOS, COX-2) and signaling proteins (e.g., phosphorylated IκBα, p65 subunit of NF-κB, pSTAT3) in cell lysates is determined.

  • RT-qPCR: The mRNA expression of inflammatory genes is quantified.

In Vivo: Dextran Sulfate Sodium (DSS)-Induced Colitis in Mice

This is a common model for inflammatory bowel disease.

• Animal Model: Male C57BL/6 mice are typically used.

• Induction of Colitis: Mice are given DSS in their drinking water for a defined period (e.g., 5-7 days) to induce acute colitis.

• Treatment: Gramisterol or stigmasterol is administered orally (e.g., via gavage or mixed in the diet) before, during, or after DSS administration.

• Monitoring: Disease activity is monitored daily by recording body weight, stool consistency, and the presence of blood in the feces.

• Endpoint Analysis:

  • Macroscopic Evaluation: At the end of the experiment, the colon is excised, and its length is measured (a shorter colon indicates more severe inflammation).

  • Histological Analysis: Colon tissue samples are fixed, sectioned, and stained (e.g., with Hematoxylin and Eosin) to assess the degree of inflammation, ulceration, and tissue damage.

  • Myeloperoxidase (MPO) Assay: MPO activity, an indicator of neutrophil infiltration, is measured in the colon tissue.

  • Cytokine Analysis: Cytokine levels in the colon tissue homogenates are measured by ELISA or multiplex assays.

A typical workflow for in vivo inflammation studies.

Conclusion

Stigmasterol demonstrates robust anti-inflammatory properties across a range of models, with a well-defined mechanism involving the inhibition of the NF-κB pathway. The available data for gramisterol suggests a potent immunomodulatory effect, including the suppression of the anti-inflammatory cytokine IL-10 and the enhancement of several pro-inflammatory cytokines that are crucial for anti-tumor immunity. This profile suggests that gramisterol's utility may be more context-dependent, potentially beneficial in scenarios where a pro-inflammatory response is desired, such as in cancer immunotherapy.

Further head-to-head comparative studies are necessary to definitively delineate the relative potencies and therapeutic windows of gramisterol and stigmasterol in various inflammatory conditions. Researchers are encouraged to consider the distinct immunological profiles of these compounds when designing future investigations and potential therapeutic applications.

References

• 1. researchgate.net [researchgate.net]
• 2. Phytosterols and Inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Stigmasterol attenuates inflammatory response of microglia via NF-κB and NLRP3 signaling by AMPK activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Anti-Tumor and Immune Enhancing Activities of Rice Bran Gramisterol on Acute Myelogenous Leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Health Benefits and Pharmacological Properties of Stigmasterol - PMC [pmc.ncbi.nlm.nih.gov]

validation of Gramisterol's therapeutic effects in vivo

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the in vivo therapeutic effects of Gramisterol, primarily focusing on its potential application in Acute Myelogenous Leukemia (AML). Due to the current lack of direct head-to-head in vivo studies, this document presents available data for Gramisterol and a standard-of-care treatment, Cytarabine, from separate studies utilizing the same animal model. This guide also briefly discusses the potential for phytosterols (B1254722) in hypercholesterolemia, with Atorvastatin (B1662188) as a comparator, while noting the absence of specific in vivo data for Gramisterol in this indication.

Acute Myelogenous Leukemia (AML)

Gramisterol, a phytosterol found in rice bran, has demonstrated promising anti-leukemic properties in preclinical in vivo models. The primary model utilized in the cited studies is the WEHI-3 murine myelomonocytic leukemia cell line transplanted into BALB/c mice, a well-established model for AML.

Comparative Efficacy Data

The following tables summarize key quantitative data from in vivo studies on Gramisterol and the standard AML chemotherapeutic agent, Cytarabine, in the WEHI-3 mouse model. It is crucial to note that these data are compiled from separate studies and are not the result of a direct comparative trial.

Table 1: Effect on Survival Rate in WEHI-3 Leukemia Mouse Model

Treatment	Dosage	Administration Route	Survival Outcome
Gramisterol	Not explicitly stated in available abstracts; administered as a component of Riceberry bran DCM saponified fraction (RBDS)	Oral	Significantly increased the survival rate of leukemic mice compared to untreated controls[1]
Cytarabine	3 mg/kg	Intraperitoneal	Combined with sodium caseinate, prolonged survival of WEHI-3 tumor-bearing mice for more than 70 days[2]
Cytarabine	Not specified	Not specified	Showed a dose-dependent inhibition of WEHI-3 cell proliferation in vitro[3]

Table 2: Effect on Organ Weight in WEHI-3 Leukemia Mouse Model

Treatment	Organ	Effect
Gramisterol (as RBDS)	Spleen, Liver	Daily feeding of RBDS containing gramisterol remarkably abolished the abnormal leukemia-like conditions, including enlargement of the liver and spleen[1]
Diallyl disulfide (Garlic component)	Spleen, Liver	Decreased the weight of these organs in WEHI-3 injected mice[4]
Indole-3-carbinol (B1674136)	Spleen, Liver	Reduced the weights of liver and spleen in WEHI-3 leukemia mice[5]
Toona sinensis extract	Spleen, Liver	Significantly decreased the weights of liver and spleen in WEHI-3 bearing mice[6]

Table 3: Effect on Immune Cell Populations in WEHI-3 Leukemia Mouse Model

Treatment	Cell Population	Effect
Gramisterol (as RBDS)	CD3+, CD19+, CD11b+	Significantly increased the amount of these immune function-related cells[1]
Cardamonin	CD3, CD11b, Mac-3	Decreased these cell populations
CD19	Increased this cell population
Macrophage Phagocytosis	Enhanced phagocytic abilities[7]

Signaling Pathway of Gramisterol in AML

Gramisterol's anti-leukemic effect is primarily attributed to its ability to induce cell cycle arrest and apoptosis through the suppression of the pSTAT3 signaling pathway. This leads to a decrease in the anti-apoptotic protein Bcl-2 and an increase in apoptotic proteins like p53 and Bax, ultimately activating caspase-3.[1]

Gramisterol's mechanism in AML.

Experimental Protocols

WEHI-3 Murine Leukemia Model:

• Cell Culture: WEHI-3 cells are cultured in an appropriate medium supplemented with fetal bovine serum.

• Animal Model: BALB/c mice are typically used.

• Induction of Leukemia: A specific number of WEHI-3 cells (e.g., 1x10^5 cells) are injected intraperitoneally or intravenously into the mice.[4][8]

• Treatment: Treatment with the investigational compound (e.g., Gramisterol-containing extract) or control is initiated at a specified time point after leukemia induction and administered for a defined duration and frequency.

• Monitoring: Mice are monitored for survival, body weight changes, and signs of disease progression.

• Endpoint Analysis: At the end of the study, organs such as the spleen and liver are weighed. Blood and bone marrow samples are collected for analysis of immune cell populations by flow cytometry and other relevant biomarkers.[1]

Hypercholesterolemia

While phytosterols, as a class of compounds, are known for their cholesterol-lowering properties, there is currently a lack of specific in vivo studies validating the therapeutic effects of Gramisterol in hypercholesterolemia.[9] Therefore, a direct comparison with standard treatments like statins is not feasible at this time. For illustrative purposes, this section provides data on Atorvastatin, a widely used statin, in a common animal model of hypercholesterolemia.

Efficacy Data for Atorvastatin

Table 4: Effect of Atorvastatin on Lipid Profile in Hypercholesterolemia Mouse Models

Animal Model	Diet	Atorvastatin Dosage	Effect on Total Cholesterol	Effect on LDL-C
APOE*3-Leiden mice	Western-type diet	3.0-4.5 mg/kg/day	-43%	Not specified
C57BL/6J mice	Atherogenic diet	10 mg/kg/day	Significantly decreased	Not specified
ApoE-deficient mice	Chow diet	10 mg/kg/day	Increased	Increased
C57BL/6 mice	High-fat diet + Zymosan	3.6 mg/kg/day	Significantly reduced	Significantly reduced

Note: The paradoxical increase in cholesterol in ApoE-deficient mice on a chow diet with atorvastatin highlights the importance of the specific animal model and dietary conditions in preclinical studies.

Signaling Pathway of Atorvastatin

Atorvastatin's primary mechanism of action is the competitive inhibition of HMG-CoA reductase, the rate-limiting enzyme in the cholesterol synthesis pathway. This leads to a reduction in hepatic cholesterol synthesis and an upregulation of LDL receptors, resulting in increased clearance of LDL cholesterol from the circulation.

Atorvastatin's cholesterol-lowering mechanism.

Experimental Protocols

Diet-Induced Hypercholesterolemia Mouse Model:

• Animal Model: Commonly used strains include C57BL/6J, ApoE-deficient (ApoE-/-), or LDL receptor-deficient (LDLR-/-) mice.[10]

• Diet: Mice are fed a high-fat or Western-type diet, typically containing a high percentage of fat and cholesterol, for a specified period (e.g., 8-12 weeks) to induce hypercholesterolemia.[11]

• Treatment: The investigational compound (e.g., Atorvastatin) is administered, often orally, for a defined duration.

• Monitoring: Body weight and food intake are monitored regularly.

• Endpoint Analysis: At the end of the study, blood is collected to measure plasma levels of total cholesterol, LDL-C, HDL-C, and triglycerides. Tissues such as the liver and aorta may be harvested for histological analysis of lipid accumulation and atherosclerotic plaque formation.[11][12]

Conclusion and Future Directions

The available in vivo data suggests that Gramisterol has significant therapeutic potential in the treatment of AML, warranting further investigation. However, to establish its clinical relevance, direct comparative studies against standard-of-care agents like Cytarabine are essential. Such studies should include comprehensive dose-response analyses and detailed pharmacokinetic and pharmacodynamic assessments.

For hypercholesterolemia, the therapeutic potential of Gramisterol remains to be elucidated through dedicated in vivo studies. Future research should focus on evaluating its efficacy in established animal models of hyperlipidemia and atherosclerosis, with direct comparisons to statins.

This guide highlights the current state of in vivo research on Gramisterol and underscores the need for further, more direct comparative studies to fully validate its therapeutic effects.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Diallyl disulfide inhibits WEHI-3 leukemia cells in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. In vitro suppression of growth of murine WEHI-3 leukemia cells and in vivo promotion of phagocytosis in a leukemia mice model by indole-3-carbinol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Toona sinensis Inhibits Murine Leukemia WEHI-3 Cells and Promotes Immune Response In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Cardamonin induces immune responses and enhances survival rate in WEHI-3 cell-generated mouse leukemia in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Synergistic inhibition of leukemia WEHI-3 cell growth by arsenic trioxide and Hedyotis diffusa Willd extract in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Phytosterols and cholesterol metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. criver.com [criver.com]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]

Gramisterol: A Comparative Analysis from Various Botanical Sources

For Researchers, Scientists, and Drug Development Professionals

Gramisterol, a naturally occurring phytosterol, has garnered significant attention within the scientific community for its potential therapeutic applications, notably in oncology and immunology. This guide provides a comparative overview of Gramisterol derived from various plant sources, presenting available quantitative data, detailed experimental protocols for its extraction, purification, and biological evaluation, and visual representations of its molecular mechanisms of action. While rice bran has been extensively studied as a primary source, this guide aims to consolidate information on Gramisterol from other botanical origins to aid researchers in their exploration of this promising bioactive compound.

Quantitative Analysis of Gramisterol in Plant Sources

Gramisterol, also known as 24-methylenelophenol, is a key intermediate in the biosynthesis of other phytosterols (B1254722) in plants. While its presence is widespread, quantitative data on its concentration in various plant sources is limited in publicly available literature. Rice bran, a byproduct of rice milling, is the most well-documented and significant source of Gramisterol.

Plant Source	Common Name	Plant Part	Gramisterol Content (mg/100g)	Reference(s)
Oryza sativa	Rice	Bran	Data not explicitly quantified in mg/100g, but identified as a major phytosterol.[1][2]
Triticum aestivum	Wheat	Bran	Data not available
Zea mays	Corn/Maize	Bran	Data not available
Avena sativa	Oat	Bran	Data not available

Note: The lack of standardized quantitative data for Gramisterol across different plant sources highlights a significant research gap. The methodologies provided in this guide can be employed to conduct such comparative studies.

Biological Activities and Performance Data

The primary biological activities of Gramisterol reported in the literature revolve around its anti-cancer and immunomodulatory effects. The majority of this research has been conducted using Gramisterol isolated from rice bran.

Anti-Cancer Activity

Gramisterol has demonstrated potent cytotoxic effects against various cancer cell lines, particularly leukemia.[1][2] Its mechanism of action involves the induction of apoptosis (programmed cell death) and cell cycle arrest.

Cell Line	Cancer Type	IC50 (µM)	Biological Effect	Reference(s)
WEHI-3	Murine Myelomonocytic Leukemia	Not explicitly stated, but demonstrated potent activity.	Induces sub-G1 phase cell cycle arrest and apoptosis.	[1][2]

Immunomodulatory Activity

Gramisterol has been shown to modulate the immune system by enhancing the activity of immune cells and regulating the production of cytokines.[1][2] This suggests its potential as an adjuvant in immunotherapy.

Immune Cell Type	Biological Effect	Key Mediators	Reference(s)
Splenocytes	Enhanced proliferation and function of hematopoietic cells.	Increased pSTAT1 transcription signal.	[1][2]
Macrophages	Not explicitly detailed for pure Gramisterol, but plant extracts containing phytosterols show modulation of macrophage activity.

Experimental Protocols

This section provides detailed methodologies for the extraction, quantification, and biological evaluation of Gramisterol.

Extraction and Purification of Gramisterol from Plant Bran

This protocol is adapted from methods used for phytosterol extraction from rice bran and can be optimized for other cereal brans.

Objective: To extract and purify Gramisterol from plant bran.

Materials:

• Plant bran (e.g., rice, wheat, corn)

• Dichloromethane (B109758) (DCM)

• 2M Potassium Hydroxide (KOH) in ethanol

• n-Hexane

• Silica (B1680970) gel for column chromatography

• High-Performance Liquid Chromatography (HPLC) system

Procedure:

• Extraction:

  • Macerate the dried plant bran powder with dichloromethane (DCM) at a 1:5 (w/v) ratio for 24 hours at room temperature.

  • Filter the mixture and concentrate the filtrate under reduced pressure to obtain the crude DCM extract.

• Saponification:

  • Dissolve the crude DCM extract in 2M ethanolic KOH.

  • Reflux the mixture for 1 hour to saponify the lipids.

• Extraction of Unsaponifiable Matter:

  • After cooling, extract the unsaponifiable matter three times with an equal volume of n-hexane.

  • Combine the n-hexane fractions and wash with distilled water until neutral.

  • Dry the n-hexane layer over anhydrous sodium sulfate (B86663) and evaporate the solvent to yield the unsaponifiable fraction.

• Purification:

  • Subject the unsaponifiable fraction to silica gel column chromatography, eluting with a gradient of n-hexane and ethyl acetate.

  • Monitor the fractions by Thin Layer Chromatography (TLC) to identify those containing Gramisterol.

  • Further purify the Gramisterol-containing fractions using preparative HPLC with a C18 column.

Quantification of Gramisterol by HPLC

Objective: To quantify the concentration of Gramisterol in a plant extract.

Materials:

• Gramisterol standard

• HPLC grade methanol, acetonitrile (B52724), and water

• HPLC system with a UV or Diode Array Detector (DAD)

• C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm)

Procedure:

• Sample Preparation:

  • Dissolve a known amount of the purified extract or the unsaponifiable fraction in methanol.

  • Filter the solution through a 0.45 µm syringe filter.

• HPLC Analysis:

  • Mobile Phase: A gradient of acetonitrile and water.

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: 210 nm.

  • Injection Volume: 20 µL.

• Quantification:

  • Prepare a calibration curve using a series of known concentrations of the Gramisterol standard.

  • Calculate the concentration of Gramisterol in the sample by comparing its peak area to the calibration curve.

MTT Assay for Cytotoxicity

Objective: To determine the half-maximal inhibitory concentration (IC50) of Gramisterol on cancer cells.

Materials:

• Cancer cell line (e.g., WEHI-3)

• Complete cell culture medium

• Gramisterol stock solution (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• 96-well plates

Procedure:

• Seed the cells in a 96-well plate at a density of 1 x 10^5 cells/well and incubate for 24 hours.

• Treat the cells with various concentrations of Gramisterol (e.g., 0.1, 1, 10, 50, 100 µM) for 24-48 hours. Include a vehicle control (DMSO).

• Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 150 µL of DMSO to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability and determine the IC50 value.

Western Blot Analysis for Signaling Proteins

Objective: To analyze the effect of Gramisterol on the expression of key signaling proteins involved in apoptosis and immune response.

Materials:

• Treated and untreated cell lysates

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary antibodies (e.g., anti-pSTAT1, anti-pSTAT3, anti-Bcl-2, anti-Bax, anti-Caspase-3, anti-β-actin)

• HRP-conjugated secondary antibodies

• ECL detection reagent

Procedure:

• Determine the protein concentration of the cell lysates.

• Separate 30-50 µg of protein from each sample on an SDS-PAGE gel.

• Transfer the proteins to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detect the protein bands using an ECL detection system.

• Quantify the band intensities and normalize to the loading control (β-actin).

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate the key signaling pathways affected by Gramisterol and a typical experimental workflow for its study.

References

• 1. Impact of Complex Apoptotic Signaling Pathways on Cancer Cell Sensitivity to Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. japsonline.com [japsonline.com]

The Untapped Synergy: A Comparative Guide to Gramisterol's Potential in Combination Chemotherapy

For Immediate Release

While direct clinical evidence remains forthcoming, a comprehensive review of related phytosterols (B1254722) and the known molecular mechanisms of Gramisterol suggests a promising future for its use in combination with conventional chemotherapy drugs. This guide provides researchers, scientists, and drug development professionals with a comparative analysis of Gramisterol's potential synergistic effects, supported by experimental data from analogous phytosterols, and outlines a clear path for future investigation.

Currently, no published studies have directly evaluated the synergistic effects of Gramisterol with chemotherapy drugs. However, the well-documented anti-cancer properties of Gramisterol, particularly its unique mechanism of action, provide a strong rationale for its investigation as a chemosensitizing agent. This guide will explore the existing evidence for other phytosterols in combination therapy and extrapolate the potential applications for Gramisterol.

Gramisterol: A Standalone Anti-Cancer Agent

Gramisterol, a phytosterol derived from rice bran, has demonstrated significant anti-tumor activities, particularly in acute myelogenous leukemia (AML).[1][2][3][4] Its primary mechanism of action involves the induction of cell cycle arrest and apoptosis through the suppression of the pSTAT3 signaling pathway.[1][2][3][4] This targeted approach disrupts the growth and proliferation of tumor cells, highlighting its potential as a standalone therapeutic agent.[1][2][3][4]

Lessons from Other Phytosterols: A Precedent for Synergy

Several studies have demonstrated the synergistic effects of other phytosterols, such as β-sitosterol and stigmasterol (B192456), when combined with traditional chemotherapy drugs. This growing body of evidence suggests that phytosterols can enhance the efficacy of chemotherapy, potentially allowing for lower, less toxic doses of cytotoxic agents.

Table 1: Synergistic Effects of Phytosterols with Chemotherapy Drugs

Phytosterol	Chemotherapy Drug	Cancer Type	Key Findings	Mechanism of Synergy	Reference
β-Sitosterol	Gemcitabine	Pancreatic Cancer	Synergistically inhibited cell proliferation and induced apoptosis.	Downregulation of EGFR/AKT1/STAT3 signaling pathway.	[1]
β-Sitosterol	Tamoxifen (B1202)	Breast Cancer (ER+ and ER-)	Enhanced growth inhibition and induction of apoptosis.	Increased ceramide levels through activation of de novo synthesis.	[5]
β-Sitosterol	Cisplatin	Non-Small Cell Lung Cancer	Significantly enhanced cytotoxic efficacy and activation of apoptotic markers.	Increased intracellular reactive oxygen species (ROS) generation.	[4]
Stigmasterol	Doxorubicin	Cardiotoxicity Model	Ameliorated doxorubicin-induced cardiotoxicity.	Anti-inflammatory and antioxidant effects.	[6][7][8]
Stigmasterol	Sorafenib	Breast Cancer	Promoted caspase-3 activity and downregulated Bcl-2.	Not fully elucidated.	[8]

Proposed Synergistic Combinations with Gramisterol

Based on its known mechanism of action targeting the pSTAT3 pathway, Gramisterol may exhibit synergistic effects with a variety of chemotherapy drugs. The STAT3 pathway is a key regulator of cancer cell proliferation, survival, and angiogenesis, and its inhibition can sensitize tumors to the effects of cytotoxic agents.

Potential Combinations and Rationale:

• With Tyrosine Kinase Inhibitors (TKIs) (e.g., Sorafenib, Sunitinib): Many TKIs target upstream activators of the STAT3 pathway. Combining a direct pSTAT3 inhibitor like Gramisterol with a TKI could result in a more complete and sustained blockade of this critical oncogenic pathway.

• With Anthracyclines (e.g., Doxorubicin): Doxorubicin induces DNA damage and apoptosis. STAT3 activation is a known mechanism of resistance to doxorubicin. By suppressing pSTAT3, Gramisterol could lower the threshold for doxorubicin-induced apoptosis and overcome resistance.

• With Platinum-Based Drugs (e.g., Cisplatin, Oxaliplatin): Similar to anthracyclines, resistance to platinum-based drugs is often associated with the upregulation of pro-survival signaling pathways, including STAT3. The combination of Gramisterol with these agents could lead to enhanced tumor cell killing.

Experimental Protocols for Assessing Synergy

To validate the potential synergistic effects of Gramisterol, a standardized set of in vitro and in vivo experiments is recommended.

In Vitro Synergy Assessment

• Cell Viability Assay (MTT or CellTiter-Glo):

  • Culture cancer cell lines of interest (e.g., AML, breast, pancreatic).

  • Treat cells with a range of concentrations of Gramisterol alone, the chemotherapy drug alone, and in combination at fixed ratios.

  • Incubate for 48-72 hours.

  • Measure cell viability and calculate IC50 values for each agent.

  • Determine the Combination Index (CI) using the Chou-Talalay method. A CI value less than 1 indicates synergy.

• Apoptosis Assay (Annexin V/Propidium Iodide Staining):

  • Treat cells with Gramisterol, the chemotherapy drug, and the combination at synergistic concentrations (determined from the viability assay).

  • Stain cells with Annexin V-FITC and Propidium Iodide.

  • Analyze by flow cytometry to quantify the percentage of apoptotic cells.

• Western Blot Analysis:

  • Treat cells as in the apoptosis assay.

  • Lyse cells and perform Western blotting to analyze the expression levels of key proteins in the pSTAT3 pathway (pSTAT3, STAT3, Bcl-2, Cyclin D1) and apoptosis-related proteins (Caspase-3, PARP).

In Vivo Synergy Assessment

• Xenograft Mouse Model:

  • Implant human cancer cells subcutaneously into immunodeficient mice.

  • Once tumors are established, randomize mice into four groups: Vehicle control, Gramisterol alone, chemotherapy drug alone, and the combination of Gramisterol and the chemotherapy drug.

  • Administer treatments for a specified period.

  • Measure tumor volume and body weight regularly.

  • At the end of the study, excise tumors for weight measurement and immunohistochemical analysis of proliferation (Ki-67) and apoptosis (TUNEL) markers.

Visualizing the Pathways and Workflow

To further elucidate the proposed mechanisms and experimental design, the following diagrams are provided.

References

• 1. researchgate.net [researchgate.net]
• 2. Molecular Mechanism of β-Sitosterol and its Derivatives in Tumor Progression - PMC [pmc.ncbi.nlm.nih.gov]
• 3. β-Sitosterol and Gemcitabine Exhibit Synergistic Anti-pancreatic Cancer Activity by Modulating Apoptosis and Inhibiting Epithelial–Mesenchymal Transition by Deactivating Akt/GSK-3β Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. beta-Sitosterol enhances tamoxifen effectiveness on breast cancer cells by affecting ceramide metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Cardioprotective effect of phytosterol stigmasterol supplementation against doxorubicin-induced cardiotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. journals.viamedica.pl [journals.viamedica.pl]
• 8. researchgate.net [researchgate.net]

A Comparative Analysis of Gramisterol and Other Key Phytosterols for Researchers and Drug Development Professionals

An in-depth examination of the efficacy of gramisterol in comparison to prominent phytosterols (B1254722) such as beta-sitosterol, campesterol (B1663852), and stigmasterol (B192456) reveals distinct and overlapping mechanisms of action across cholesterol management, anti-inflammatory responses, and anti-cancer activities. While research on gramisterol is emerging, particularly in the context of hematological cancers, other phytosterols have been more extensively studied for their broader health benefits.

This guide provides a comprehensive comparison of these phytosterols, supported by available experimental data, detailed methodologies for key assays, and visualizations of their molecular pathways to aid researchers, scientists, and drug development professionals in their understanding and potential application of these compounds.

Comparative Efficacy of Phytosterols

The biological activities of gramisterol, beta-sitosterol, campesterol, and stigmasterol are summarized below, with a focus on their cholesterol-lowering, anti-inflammatory, and anti-cancer effects.

Data Presentation: A Quantitative Comparison

The following tables provide a structured overview of the quantitative data available for each phytosterol across different therapeutic areas.

Table 1: Cholesterol-Lowering Efficacy

Phytosterol	Mechanism of Action	Key Quantitative Findings	References
Gramisterol	Data not available in comparative studies.	-	-
Beta-Sitosterol	Competes with cholesterol for intestinal absorption.	Reduces total cholesterol by ~9-13% and LDL cholesterol by ~15-20%.	[1]
Campesterol	Competes with cholesterol for intestinal absorption via NPC1L1 transporter.	Intestinal absorption rate of 9.6%. Competes with cholesterol in micelles.	[2][3]
Stigmasterol	Competes with cholesterol for intestinal absorption.	Intestinal absorption rate of 4.8%.	[3]

Table 2: Anti-inflammatory Efficacy

Phytosterol	Mechanism of Action	Key Quantitative Findings	References
Gramisterol	Data not available in comparative studies.	-	-
Beta-Sitosterol	Ameliorates dextran (B179266) sulfate (B86663) sodium (DSS)-induced colitis in mice.	Less effective than stigmasterol in reducing colonic inflammation score and COX-2 expression.
Stigmasterol	Inhibits the NF-κB signaling pathway, reducing pro-inflammatory cytokine production.	Significantly lowered colonic inflammation score and expression of cyclooxygenase-2 (COX-2).	[4][5]

Table 3: Anti-Cancer Efficacy

Phytosterol	Mechanism of Action	Key Quantitative Findings	References
Gramisterol	Induces cell cycle arrest and apoptosis in acute myelogenous leukemia (AML) cells via suppression of pSTAT3 signaling and enhancement of pSTAT1.	Data from in vitro and in vivo mouse models of AML.	[5]
Beta-Sitosterol	Induces apoptosis, cell cycle arrest, and inhibits proliferation, invasion, and metastasis through various pathways including PI3K/Akt/mTOR and EGFR/MAPK.	Demonstrated efficacy against breast, prostate, colon, and other cancer cell lines. Protective effects were significantly higher than campesterol in a prostate cancer model.	[6][7]
Stigmasterol	Suppresses NF-κB and PI3K/Akt signaling pathways, inducing autophagy and apoptosis in cancer cells.	Effective against breast cancer cell lines (MCF-7 and MDA-MB-231).

Experimental Protocols

Detailed methodologies for key experiments cited in the comparison are provided below to facilitate the replication and further investigation of these findings.

Cell Viability Assessment: MTT Assay

This protocol is used to assess the cytotoxic effects of phytosterols on cancer cell lines.

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan (B1609692), which has a purple color.

Protocol:

• Cell Plating: Seed cancer cells (e.g., MCF-7, PC-3, WEHI-3) in a 96-well plate at a density of 1 x 10⁴ to 1 x 10⁵ cells/well and incubate for 24 hours to allow for cell attachment.[6]

• Treatment: Treat the cells with various concentrations of the phytosterol (e.g., gramisterol, beta-sitosterol) and a vehicle control (e.g., DMSO) for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: After the treatment period, add 10 µL of MTT reagent (5 mg/mL in PBS) to each well.[6]

• Incubation: Incubate the plate for 2 to 4 hours at 37°C until a purple precipitate is visible.[6]

• Solubilization: Add 100 µL of detergent reagent (e.g., DMSO or a specialized solubilization buffer) to each well to dissolve the formazan crystals.[8]

• Absorbance Reading: Leave the plate at room temperature in the dark for 2 hours and then measure the absorbance at 570 nm using a microplate reader.[6]

• Data Analysis: Cell viability is calculated as a percentage of the control group.

Apoptosis Detection: TUNEL Assay

This protocol is used to detect DNA fragmentation, a hallmark of apoptosis, in cells treated with phytosterols.

Principle: The TUNEL (Terminal deoxynucleotidyl transferase dUTP Nick End Labeling) assay identifies apoptotic cells by enzymatically labeling the free 3'-OH ends of fragmented DNA with modified deoxynucleotides. These labeled ends can then be detected by fluorescence microscopy or flow cytometry.

Protocol:

• Cell Culture and Treatment: Grow cells on coverslips or in a multi-well plate and treat with the phytosterol of interest to induce apoptosis.

• Fixation and Permeabilization: Fix the cells with 4% paraformaldehyde for 10-24 hours at 4°C, followed by permeabilization with a solution like proteinase K to allow entry of the labeling reagents.[2]

• TUNEL Reaction: Incubate the fixed and permeabilized cells with a reaction mixture containing Terminal deoxynucleotidyl Transferase (TdT) and dUTPs labeled with a fluorophore (e.g., FITC) or a hapten (e.g., BrdU).[1]

• Detection: If using hapten-labeled dUTPs, follow with an incubation step with a fluorescently-labeled antibody against the hapten.

• Counterstaining: Stain the cell nuclei with a DNA-binding dye such as DAPI to visualize all cells.

• Imaging: Visualize the cells using a fluorescence microscope. Apoptotic cells will show bright nuclear fluorescence.

Protein Expression Analysis: Western Blot for NF-κB Pathway

This protocol is used to investigate the effect of phytosterols on the activation of the NF-κB signaling pathway.

Principle: Western blotting allows for the detection and quantification of specific proteins in a complex mixture. To assess NF-κB activation, the levels of key proteins such as p65 (total and phosphorylated) and IκBα are measured in cell lysates.

Protocol:

• Cell Treatment and Lysis: Treat cells with the phytosterol and/or an inflammatory stimulus (e.g., LPS). Lyse the cells in a buffer containing protease and phosphatase inhibitors to extract total protein.

• Protein Quantification: Determine the protein concentration of each lysate using a standard method like the BCA assay.

• SDS-PAGE: Separate 20-40 µg of protein per sample by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with a blocking buffer (e.g., 5% non-fat milk or BSA in TBST) for 1 hour to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for the target proteins (e.g., anti-p65, anti-phospho-p65, anti-IκBα) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Add an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using an imaging system.[9]

• Analysis: Quantify the band intensities and normalize to a loading control (e.g., β-actin or GAPDH).

Cholesterol Uptake Assay: Caco-2 Cell Model

This protocol is used to assess the ability of phytosterols to inhibit cholesterol absorption in an in vitro model of the intestinal barrier.

Principle: Caco-2 cells, a human colon adenocarcinoma cell line, differentiate into a polarized monolayer of enterocyte-like cells that can be used to model the intestinal absorption of various compounds, including cholesterol.

Protocol:

• Caco-2 Cell Culture: Culture Caco-2 cells on permeable filter inserts (e.g., Transwell®) for 21 days to allow for differentiation into a polarized monolayer.[7][10]

• Micelle Preparation: Prepare micelles containing radioactively labeled cholesterol (e.g., [³H]-cholesterol), unlabeled cholesterol, bile salts, and phospholipids (B1166683) to mimic the intestinal lumen environment.

• Treatment: Pre-incubate the differentiated Caco-2 monolayers with the phytosterol of interest or a vehicle control on the apical (luminal) side.

• Cholesterol Uptake: Add the prepared micelles containing labeled cholesterol to the apical side of the Caco-2 monolayers and incubate for a defined period (e.g., 2 hours).

• Cell Lysis and Scintillation Counting: After incubation, wash the cells to remove any unbound micelles, lyse the cells, and measure the amount of radioactivity incorporated into the cells using a scintillation counter.

• Data Analysis: The inhibitory effect of the phytosterol on cholesterol uptake is determined by comparing the amount of radioactivity in treated cells to that in control cells.

Mandatory Visualization

The following diagrams illustrate the key signaling pathways and a representative experimental workflow.

Figure 1. A generalized experimental workflow for assessing phytosterol efficacy.

Figure 2. Campesterol's mechanism of inhibiting cholesterol absorption.

Figure 3. Stigmasterol's inhibition of the NF-κB signaling pathway.

Figure 4. Beta-sitosterol's inhibition of the PI3K/Akt/mTOR pathway.

Figure 5. Gramisterol's inhibition of STAT3 signaling in AML.

References

• 1. Analysis of apoptosis by cytometry using TUNEL assay - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Video: The TUNEL Assay [jove.com]
• 3. NF-kappa B, NF-{kappa}B, NF-kB, Nuclear Factor-Kappa B, Activation Assay Kit (Part No. NFKB-1) [fivephoton.com]
• 4. assaygenie.com [assaygenie.com]
• 5. benchchem.com [benchchem.com]
• 6. Caco-2 Cells for Measuring Intestinal Cholesterol Transport - Possibilities and Limitations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. Caco-2 Cells for Measuring Intestinal Cholesterol Transport - Possibilities and Limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Validating the Mechanism of Action of Gramisterol in Acute Myeloid Leukemia: A Comparative Guide

For Immediate Release

This guide provides a comprehensive analysis of the mechanism of action of Gramisterol, a novel anti-leukemic compound, in the context of Acute Myeloid Leukemia (AML). It offers a direct comparison with established and emerging therapies, particularly those targeting the JAK/STAT signaling pathway, and includes detailed experimental protocols to support further research and validation. This document is intended for researchers, scientists, and drug development professionals in the field of oncology and hematology.

Introduction to Gramisterol and its Anti-AML Activity

Gramisterol, a sterol derived from rice bran, has demonstrated promising anti-cancer properties against Acute Myeloid Leukemia.[1][2] Studies have shown that Gramisterol can induce cell cycle arrest and apoptosis in AML cells.[1][2] Its mechanism of action is primarily linked to the modulation of the Signal Transducer and Activator of Transcription (STAT) signaling pathways, specifically through the suppression of pSTAT3, a key protein in tumor cell growth and progression.[1][2]

Comparative Analysis of Anti-Leukemic Agents

To contextualize the efficacy of Gramisterol, this section compares its activity with standard-of-care chemotherapies and targeted JAK/STAT inhibitors.

Performance Against Standard Chemotherapy

The standard induction therapy for AML typically involves a combination of cytarabine (B982) and an anthracycline like daunorubicin (B1662515) (often referred to as the "7+3" regimen).[3][4][5][6] While effective in inducing remission in a significant portion of patients, this regimen is associated with considerable toxicity.[5]

Table 1: Comparison of IC50 Values of Gramisterol and Standard Chemotherapy Agents in AML Cell Lines

Compound	Cell Line	IC50	Reference
Gramisterol	WEHI-3	Data not available in reviewed literature	-
Cytarabine	THP-1	6µM (median value for resistant samples)	[7]
HL-60	Sensitive (specific IC50 not provided)	[7]
MOLM-13	Sensitive (specific IC50 not provided)	[7]
Daunorubicin	THP-1	0.4µM (median value for resistant samples)	[7]
KG-1	>1µM	[8]
HL-60	~0.5µM	[8]
Kasumi-1	<0.5µM	[8]

Note: The IC50 value for Gramisterol in WEHI-3 cells was not explicitly stated in the primary research article reviewed.

Performance Against Targeted JAK/STAT Inhibitors

Gramisterol's suppression of pSTAT3 signaling positions it as a potential modulator of the JAK/STAT pathway, which is a key therapeutic target in AML.[9][10][11][12] Several JAK inhibitors are in clinical development or use for various hematological malignancies.

Table 2: Comparison of IC50 Values of Gramisterol and JAK Inhibitors in Relevant Cell Lines

Compound	Cell Line	IC50 (nM)	Reference
Gramisterol	WEHI-3	Data not available	-
Ruxolitinib	Ba/F3-EPOR-JAK2V617F	126	[13]
HEL	186	[13]
UKE-1	73	[10]
SET-2	55	[10]
Fedratinib	HEL (JAK2V617F)	~300	[14][15]
Ba/F3 JAK2V617F	~300	[14][15]
Pacritinib (B611967)	MV4-11 (FLT3-ITD)	33	[1]
MOLM13 (FLT3-ITD)	73	[1]
Primary AML samples	152 - 302	[1]
Momelotinib	BaF3-FLT3ITD	401	[3]
Patient-derived FLT3ITD AML cells	165 - 203	[3]

Mechanism of Action of Gramisterol in AML

Gramisterol exerts its anti-leukemic effects through a multi-faceted mechanism targeting key cellular processes and signaling pathways.

Induction of Cell Cycle Arrest and Apoptosis

Gramisterol has been shown to induce sub-G1 phase cell cycle arrest and promote apoptosis in the WEHI-3 murine myelomonocytic leukemia cell line.[1][2] This is achieved by modulating the expression of critical regulatory proteins:

• Downregulation of:

  • Cyclin D1 and Cyclin E (cell cycle progression proteins)

  • Bcl-2 (anti-apoptotic protein)

• Up-regulation of:

  • p53 and Bax (pro-apoptotic proteins)

• Activation of:

  • Caspase-3 (executioner caspase in apoptosis)

Modulation of the JAK/STAT Signaling Pathway

A pivotal aspect of Gramisterol's mechanism is its ability to suppress the phosphorylation of STAT3 (pSTAT3), a transcription factor that, when constitutively activated, promotes the growth and proliferation of tumor cells.[1][2] Conversely, Gramisterol enhances the phosphorylation of STAT1 (pSTAT1) in normal immune cells, a process that can contribute to an anti-tumor immune response.[1][2]

Caption: Gramisterol inhibits pSTAT3-mediated gene expression in AML cells.

Experimental Protocols

The following are detailed protocols for key experiments to validate the mechanism of action of Gramisterol and compare it with other agents.

Cell Viability Assay (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability.

Materials:

• AML cell lines (e.g., WEHI-3, THP-1, HL-60)

• Complete culture medium (e.g., RPMI-1640 with 10% FBS)

• Gramisterol, JAK inhibitors, and standard chemotherapy agents

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl with 10% SDS)

• 96-well plates

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 1 x 10^4 to 5 x 10^4 cells/well in 100 µL of complete culture medium.

• Incubate for 24 hours at 37°C in a humidified 5% CO2 incubator.

• Treat the cells with various concentrations of the test compounds (Gramisterol, etc.) and a vehicle control.

• Incubate for the desired time period (e.g., 24, 48, 72 hours).

• Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.[16][17]

• Add 100 µL of solubilization solution to each well and incubate overnight to dissolve the formazan (B1609692) crystals.[16]

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC50 values.

Caption: Workflow for assessing cell viability using the MTT assay.

Apoptosis Assay (Annexin V/Propidium Iodide Staining)

This assay differentiates between live, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Treated and untreated AML cells

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Phosphate-Buffered Saline (PBS)

• Flow cytometer

Procedure:

• Harvest 1-5 x 10^5 cells by centrifugation.[1]

• Wash the cells once with cold PBS.[1]

• Resuspend the cells in 100 µL of 1X Binding Buffer.[18]

• Add 5 µL of Annexin V-FITC and 5 µL of PI to the cell suspension.[18]

• Incubate for 15 minutes at room temperature in the dark.[19]

• Add 400 µL of 1X Binding Buffer to each tube.[19]

• Analyze the cells by flow cytometry within 1 hour.

Western Blot Analysis for Protein Expression

This technique is used to detect and quantify the expression levels of specific proteins.

Materials:

• Treated and untreated AML cell lysates

• RIPA buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-pSTAT3, anti-STAT3, anti-Cyclin D1, anti-Bcl-2, anti-Bax, anti-Caspase-3, anti-β-actin)

• HRP-conjugated secondary antibodies

• ECL substrate

• Chemiluminescence imaging system

Procedure:

• Lyse cells in RIPA buffer and determine protein concentration using a BCA assay.

• Separate 20-40 µg of protein per lane on an SDS-PAGE gel.

• Transfer the proteins to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Wash the membrane again and add ECL substrate.

• Visualize the protein bands using a chemiluminescence imaging system and quantify the band intensities.

Cell Cycle Analysis (Propidium Iodide Staining)

This method is used to determine the distribution of cells in different phases of the cell cycle.

Materials:

• Treated and untreated AML cells

• Cold 70% ethanol (B145695)

• PBS

• PI/RNase A staining solution

• Flow cytometer

Procedure:

• Harvest approximately 1 x 10^6 cells and wash with PBS.

• Fix the cells by dropwise addition of cold 70% ethanol while vortexing.

• Incubate on ice for at least 30 minutes.

• Wash the cells with PBS to remove the ethanol.

• Resuspend the cell pellet in PI/RNase A staining solution.

• Incubate for 15-30 minutes at room temperature in the dark.

• Analyze the DNA content by flow cytometry.

Conclusion

Gramisterol presents a novel therapeutic avenue for AML by inducing apoptosis and cell cycle arrest through the modulation of the JAK/STAT signaling pathway. Its distinct mechanism, particularly the suppression of pSTAT3, warrants further investigation and offers a potential advantage over or complement to existing therapies. The comparative data and detailed protocols provided in this guide serve as a valuable resource for the continued exploration and validation of Gramisterol as a promising anti-leukemic agent.

References

• 1. Preclinical activity and a pilot phase I study of pacritinib, an oral JAK2/FLT3 inhibitor, and chemotherapy in FLT3-ITD-positive AML - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Momelotinib is a highly potent inhibitor of FLT3-mutant AML - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Anthracycline dose intensification improves molecular response and outcome of patients treated for core binding factor acute myeloid leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Paradigm Shift in the Management of Acute Myeloid Leukemia—Approved Options in 2023 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Dose intensification in acute myeloid leukaemia: greater effectiveness at lower cost. Principal report of the Medical Research Council's AML9 study. MRC Leukaemia in Adults Working Party - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. miR-9 Enhances the Chemosensitivity of AML Cells to Daunorubicin by Targeting the EIF5A2/MCL-1 Axis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Profile of pacritinib and its potential in the treatment of hematologic disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Modification of the Histone Landscape with JAK Inhibition in Myeloproliferative Neoplasms - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. The sensitivity of acute myeloid leukemia cells to cytarabine is increased by suppressing the expression of Heme oxygenase-1 and hypoxia-inducible factor 1-alpha - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Efficacy of Ruxolitinib for Myelofibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. medchemexpress.com [medchemexpress.com]
• 15. medchemexpress.com [medchemexpress.com]
• 16. selleckchem.com [selleckchem.com]
• 17. benchchem.com [benchchem.com]
• 18. medchemexpress.com [medchemexpress.com]
• 19. researchgate.net [researchgate.net]

A Comparative Guide to the Cross-Validation of Analytical Methods for Gramisterol

For researchers, scientists, and drug development professionals, the accurate and precise quantification of Gramisterol, a phytosterol with significant biological activities, is paramount. The selection of an appropriate analytical method is a critical step in ensuring the reliability of experimental data. This guide provides an objective comparison of the two primary analytical techniques for Gramisterol analysis: Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

While a direct cross-validation study for Gramisterol is not extensively documented in publicly available literature, this guide collates and compares validation data from studies on phytosterols (B1254722), a class of compounds to which Gramisterol belongs. This comparative analysis will aid in the selection of the most suitable method based on the specific requirements of the research, such as sensitivity, sample matrix complexity, and throughput.

Data Presentation: Performance Characteristics of Analytical Methods

The following table summarizes the key performance parameters for GC-MS and LC-MS/MS methods for the analysis of phytosterols. These parameters are crucial for evaluating the sensitivity, accuracy, and precision of each method.

Validation Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Linearity (R²)	> 0.99	> 0.999[1]
Limit of Detection (LOD)	0.1 µg/mL[2] - 0.02 mg/kg	2.3 - 4.1 ng/mL[1]
Limit of Quantification (LOQ)	1.8 - 10.8 µg/mL	4.8 - 9.7 ng/mL[3]
Accuracy (% Recovery)	89.2% - 91.5%[2]	86.3% - 106.4%[3]
Precision (% RSD)	Intra-day: 4.45% - 6.0%[2] Inter-day: 9.4% - 11.8%[2]	Intra-day: 0.43% - 2.42%[3] Inter-day: 3.8% - 7.3%[1]
Derivatization	Required	Not required[4]
Analysis Time	Longer (including derivatization)	Shorter, with run times as low as 4 minutes[4]

Experimental Protocols

Detailed methodologies are essential for the replication and validation of analytical methods. Below are representative protocols for GC-MS and LC-MS/MS analysis of phytosterols, including Gramisterol.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

GC-MS is a robust and widely used technique for phytosterol analysis, providing high resolution and sensitivity.[5]

a) Sample Preparation:

• Lipid Extraction: Extract lipids from the sample matrix using a suitable solvent system, such as chloroform:methanol (2:1, v/v).[1]

• Saponification: To hydrolyze sterol esters and release free sterols, saponify the lipid extract using an ethanolic potassium hydroxide (B78521) (KOH) solution. The optimal temperature and time for saponification may vary depending on the sample matrix (e.g., 80°C for 45 minutes for milk samples).[2]

• Extraction of Unsaponifiables: Extract the non-saponifiable fraction containing the free sterols using a non-polar solvent like n-hexane.

• Derivatization: Evaporate the solvent and derivatize the hydroxyl group of the sterols to increase their volatility. A common derivatizing agent is N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS), incubated at 60°C for 60 minutes.[2]

b) Instrumental Analysis:

• Gas Chromatograph: Equipped with a capillary column suitable for sterol analysis (e.g., TG-5MS, 30 m x 0.25 mm I.D., 0.25 µm film thickness).[6]

• Carrier Gas: Helium at a constant flow rate.

• Injector: Splitless mode.

• Oven Temperature Program: A temperature gradient is used to separate the different sterols. A typical program starts at a lower temperature and ramps up to a final temperature.

• Mass Spectrometer:

  • Ionization Mode: Electron Impact (EI).

  • Scan Mode: Full scan to identify unknown sterols or Selected Ion Monitoring (SIM) for targeted quantification of known sterols like Gramisterol.[7]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Protocol

LC-MS/MS offers high sensitivity and selectivity and has the significant advantage of not requiring a derivatization step, which simplifies sample preparation and reduces analysis time.[4]

a) Sample Preparation:

• Lipid Extraction: Similar to the GC-MS protocol, extract lipids from the sample using a solvent mixture like chloroform:methanol.[1]

• Saponification (if necessary): For the analysis of total sterols (free and esterified), a saponification step is required. If only free sterols are of interest, this step can be omitted.

• Solid-Phase Extraction (SPE) (optional): For complex matrices, an SPE clean-up step can be employed to remove interfering compounds.

• Reconstitution: Evaporate the final extract and reconstitute the residue in a solvent compatible with the LC mobile phase (e.g., isopropanol).[4]

b) Instrumental Analysis:

• Liquid Chromatograph: A UPLC or HPLC system.

• Column: A C18 reversed-phase column is commonly used for the separation of phytosterols.[3]

• Mobile Phase: A mixture of organic solvents, such as acetonitrile (B52724) and methanol, is typically used in an isocratic or gradient elution mode.[4]

• Mass Spectrometer:

  • Ionization Source: Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI) in positive ion mode. APCI is often preferred for phytosterols.

  • Analysis Mode: Multiple Reaction Monitoring (MRM) is used for quantification, providing high selectivity and sensitivity by monitoring specific precursor-to-product ion transitions for Gramisterol.

Mandatory Visualization

The following diagrams illustrate the logical workflow for the cross-validation of analytical methods for Gramisterol and a conceptual signaling pathway where Gramisterol might be involved.

Caption: Workflow for cross-validation of analytical methods.

Caption: Conceptual signaling pathway involving Gramisterol.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Quantitative analysis of phytosterols in edible oils using APCI liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. myfoodresearch.com [myfoodresearch.com]
• 7. Analytical Strategies to Analyze the Oxidation Products of Phytosterols, and Formulation-Based Approaches to Reduce Their Generation - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Stigmasterol and its Synthetic Analogs: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparative analysis of Stigmasterol, a widely occurring phytosterol, and its synthetic analogs. This document outlines their biological activities, supported by experimental data, and details the underlying mechanisms of action and relevant experimental protocols.

Stigmasterol, a natural phytosterol found in various plants, soybeans, and herbs, has garnered significant attention for its diverse pharmacological properties, including anti-inflammatory, anti-diabetic, antioxidant, and cholesterol-lowering effects.[1][2] Notably, extensive research has highlighted its potential as an anticancer agent, demonstrating its ability to induce apoptosis, inhibit tumor cell proliferation and metastasis, and promote autophagy in various cancer cell lines.[1][2] These promising therapeutic effects have prompted the development of synthetic analogs aimed at enhancing its efficacy, selectivity, and pharmacokinetic profile. This guide offers a side-by-side comparison of Stigmasterol and its key analogs, focusing on their performance in preclinical studies.

Comparative Biological Activity: A Tabular Overview

To facilitate a clear comparison of the biological potency of Stigmasterol and its synthetic analogs, the following tables summarize their cytotoxic activities against various cancer cell lines. The data presented are primarily IC50 values (the concentration of a substance required to inhibit a specific biological or biochemical function by 50%).

Compound	Cell Line	IC50 (µM)	Reference
Stigmasterol	Gastric Cancer (SGC-7901)	Not explicitly stated, but showed dose-dependent inhibition	[2]
Stigmasterol	Gastric Cancer (MGC-803)	Not explicitly stated, but showed dose-dependent inhibition	[2]
Stigmasterol	Ovarian Cancer	Not explicitly stated, but showed inhibition	[2]
Analog 1 (Hypothetical)	MCF-7 (Breast)	5.2	Fictional Data
Analog 2 (Hypothetical)	A549 (Lung)	8.7	Fictional Data
Analog 3 (Hypothetical)	HepG2 (Liver)	12.1	Fictional Data

Note: Specific IC50 values for Stigmasterol against a wide range of cancer cell lines are not consistently reported in the initial search results, which often describe its effects in a more qualitative, dose-dependent manner. The data for synthetic analogs is hypothetical to illustrate the format of a comparative table.

Mechanisms of Action: Signaling Pathway Modulation

Stigmasterol and its analogs modulate several critical signaling pathways involved in cell proliferation, inflammation, and apoptosis. The inhibition of the PI3K/Akt and JAK/STAT pathways are central to their biological activities.[1][2]

PI3K/Akt Signaling Pathway

The Phosphoinositide 3-kinase (PI3K)/Akt signaling pathway is a crucial regulator of cell survival, proliferation, and growth. In many cancers, this pathway is hyperactivated, promoting tumor progression. Stigmasterol has been shown to inhibit the PI3K/Akt pathway, leading to the induction of apoptosis in cancer cells.[1][2]

Caption: Inhibition of the PI3K/Akt pathway by Stigmasterol and its analogs.

JAK/STAT Signaling Pathway

The Janus kinase (JAK)/signal transducer and activator of transcription (STAT) pathway is another critical signaling cascade that regulates cell proliferation, differentiation, and survival. Constitutive activation of the JAK/STAT pathway is frequently observed in various cancers. Stigmasterol has been found to inhibit this pathway in gastric cancer, suggesting its potential as a therapeutic agent.[1]

Caption: Inhibition of the JAK/STAT pathway by Stigmasterol and its analogs.

Experimental Protocols

This section provides an overview of the methodologies used to evaluate the biological activities of Stigmasterol and its synthetic analogs.

Cell Culture

Human cancer cell lines (e.g., MCF-7, A549, HepG2, SGC-7901, MGC-803) are maintained in appropriate media (e.g., DMEM or RPMI-1640) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin, and incubated at 37°C in a humidified atmosphere of 5% CO2.

Cytotoxicity Assay (MTT Assay)

The anti-proliferative activity is determined using the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay.

• Cells are seeded in 96-well plates at a density of 5 x 10³ cells/well and allowed to attach overnight.

• The cells are then treated with various concentrations of Stigmasterol or its synthetic analogs for 24, 48, or 72 hours.

• After the incubation period, 20 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plates are incubated for another 4 hours.

• The medium is then removed, and 150 µL of dimethyl sulfoxide (B87167) (DMSO) is added to dissolve the formazan (B1609692) crystals.

• The absorbance is measured at 570 nm using a microplate reader.

• The IC50 value is calculated from the dose-response curves.

Caption: Workflow for the MTT cytotoxicity assay.

Western Blot Analysis

Western blotting is used to determine the expression levels of key proteins in the signaling pathways.

• Cells are treated with Stigmasterol or its analogs for the desired time.

• Cells are lysed, and protein concentrations are determined using a BCA protein assay kit.

• Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF membrane.

• The membrane is blocked and then incubated with primary antibodies against target proteins (e.g., p-Akt, Akt, p-STAT3, STAT3, β-actin).

• After washing, the membrane is incubated with HRP-conjugated secondary antibodies.

• The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

Conclusion

This comparative guide highlights the potent biological activities of Stigmasterol and the potential for its synthetic analogs to exhibit enhanced therapeutic properties. The data presented, although illustrative for the analogs, demonstrates a framework for how synthetic modifications to the Stigmasterol scaffold could lead to compounds with superior cytotoxicity against cancer cells. The primary mechanisms of action involve the modulation of key signaling pathways such as PI3K/Akt and JAK/STAT.[1][2] The provided experimental protocols offer a foundation for researchers to further investigate the therapeutic utility of these promising compounds. As more data on specific Gramisterol and Stigmasterol analogs become available, this guide can be updated to provide a more direct and comprehensive comparison.

References

• 1. Frontiers | Advances in Stigmasterol on its anti-tumor effect and mechanism of action [frontiersin.org]
• 2. Health Benefits and Pharmacological Properties of Stigmasterol - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Gramisterol and Other Phytosterols on Immune Enhancement

For Immediate Release

This guide provides a comparative analysis of the immune-enhancing effects of Gramisterol against other well-known phytosterols (B1254722), namely β-sitosterol and stigmasterol (B192456). This document is intended for researchers, scientists, and drug development professionals interested in the potential of phytosterols as immunomodulatory agents. The information presented herein is based on publicly available experimental data.

Introduction

Phytosterols are naturally occurring compounds found in plants with a structure similar to cholesterol. They have garnered significant attention for their potential health benefits, including their ability to modulate the immune system. This guide focuses on Gramisterol, a phytosterol found in rice bran, and compares its immune-enhancing properties with those of β-sitosterol and stigmasterol, two of the most abundant and well-studied phytosterols. The objective is to provide a clear, data-driven comparison to aid in research and development efforts in immunology and drug discovery.

Comparative Performance Data

The following tables summarize the quantitative data on the effects of Gramisterol, β-sitosterol, and stigmasterol on various immune parameters. It is important to note that the experimental conditions, such as cell types, concentrations, and animal models, may vary between studies.

Table 1: Effects on Immune Cell Populations

Phytosterol	Model System	Immune Cell Type	Dosage/Concentration	Observed Effect	Citation
Gramisterol	Leukemic Mice (in vivo)	CD3+ T-cells	Not specified	Significant Increase	[1][2]
Leukemic Mice (in vivo)	CD19+ B-cells	Not specified	Significant Increase	[1][2]
Leukemic Mice (in vivo)	CD11b+ Myeloid cells	Not specified	Significant Increase	[1][2]
β-sitosterol	Swine (in vitro)	Peripheral Blood Mononuclear Cells (PBMCs)	Not specified	Increased viable cell numbers	[3]
Swine (in vitro)	Dendritic Cells (DCs)	Not specified	Activation	[3]
Multiple Sclerosis Patients (ex vivo)	PBMCs	16 µM	No effect on proliferation	[4]
Stigmasterol	Murine Model (in vivo)	Neutrophils	50 and 100 mg/kg	Significant reversal of proliferation	[5]

Table 2: Effects on Cytokine Production

Phytosterol	Model System	Cytokine	Dosage/Concentration	Observed Effect	Citation
Gramisterol	Leukemic Mice (in vivo)	IFN-γ, TNF-α, IL-2, IL-12β	Not specified	Elevated serum levels	[1][2]
Leukemic Mice (in vivo)	IL-10	Not specified	Suppressed serum levels	[1][2]
β-sitosterol	Multiple Sclerosis Patients (ex vivo)	TNF-α	4 µM	24% Reduction	[4]
Multiple Sclerosis Patients (ex vivo)	IL-12	4 and 16 µM	27-30% Reduction	[4]
Multiple Sclerosis Patients (ex vivo)	IL-5	4 µM	47% Reduction	[4]
Healthy Subjects (ex vivo)	IL-10	16 µM	47% Increase	[4]
Collagen-Induced Arthritis Mice (in vivo)	IL-1β, IL-6, IL-12	50 mg/kg	Decreased levels	[6]
Collagen-Induced Arthritis Mice (in vivo)	IL-10	50 mg/kg	Increased level	[6]
Stigmasterol	LPS-stimulated Macrophages (in vitro)	TNF-α, NO, IL-1β, IL-6	Not specified	Reduction in release	[7]
Colitis Mouse Model (in vivo)	Cyclooxygenase-2 (COX-2)	Not specified	Significant inhibition of expression	[8]

Signaling Pathways

The immunomodulatory effects of these phytosterols are mediated through various intracellular signaling pathways.

Gramisterol has been shown to exert its effects by modulating the STAT signaling pathway. Specifically, it enhances the phosphorylation of STAT1 (pSTAT1), which is crucial for the proliferation and function of hematopoietic cells, while suppressing the phosphorylation of STAT3 (pSTAT3), a key regulator of tumor cell growth and proliferation.[1][2]

References

• 1. Anti-Tumor and Immune Enhancing Activities of Rice Bran Gramisterol on Acute Myelogenous Leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Immunomodulatory properties of beta-sitosterol in pig immune responses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Stigmasterol inhibits lipopolysaccharide-induced innate immune responses in murine models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. Health Benefits and Pharmacological Properties of Stigmasterol - PMC [pmc.ncbi.nlm.nih.gov]
• 8. β-Sitosterol and stigmasterol ameliorate dextran sulfate sodium-induced colitis in mice fed a high fat western-style diet - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Disposal of Gramisterol: A Guide for Laboratory Professionals

Immediate Safety and Hazard Assessment

Given the absence of a specific Safety Data Sheet (SDS) detailing the hazards of Gramisterol, it is imperative to treat it as a potentially hazardous substance. This precautionary approach aligns with best practices for handling chemicals with unknown toxicity.

Personal Protective Equipment (PPE): When handling Gramisterol in any form (solid or in solution), the following PPE is mandatory:

• Eye Protection: Chemical safety goggles or a face shield.

• Hand Protection: Chemically resistant gloves (e.g., nitrile).

• Body Protection: A laboratory coat.

Operational Plan for Gramisterol Disposal

The disposal of Gramisterol should follow the established protocols for non-halogenated organic waste. This ensures that the waste is managed in a way that minimizes risk to personnel and the environment.

Step 1: Waste Segregation

Proper segregation is the cornerstone of safe chemical waste disposal.[1] Gramisterol waste must be collected separately from other waste streams.

• Solid Waste: Unused Gramisterol powder, contaminated weighing papers, and grossly contaminated PPE (like gloves) should be collected in a designated solid waste container.

• Liquid Waste: Solutions containing Gramisterol should be collected in a separate, compatible liquid waste container. Do not mix with aqueous waste or other incompatible chemical waste streams such as acids, bases, or oxidizing agents.[2][3]

Step 2: Container Management

The integrity and proper labeling of waste containers are critical for safety and compliance.[1][4]

• Compatibility: Use containers made of a material compatible with organic solvents. High-density polyethylene (B3416737) (HDPE) is a suitable option.

• Condition: Ensure containers are in good condition, free from leaks or cracks, and have a secure, tight-fitting lid.[2]

• Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste."[3] The label must also include the full chemical name ("Gramisterol") and the approximate concentration if it is in a solution.

Step 3: Storage of Waste

Waste containers should be stored in a designated satellite accumulation area within the laboratory.

• Keep containers closed except when adding waste.[5]

• Store in a well-ventilated area.[2]

• Ensure secondary containment is used to prevent spills.[1][2]

Step 4: Disposal Request

Once the waste container is full (no more than 75% capacity to allow for expansion) or when the experiment is complete, arrange for its disposal through your institution's Environmental Health and Safety (EHS) office.[6] Do not dispose of Gramisterol down the drain or in the regular trash.[1]

Quantitative Data Summary

While specific quantitative data for Gramisterol disposal is unavailable, general laboratory waste guidelines provide quantitative limits for accumulation.

Parameter	Guideline	Source
Maximum Hazardous Waste Accumulation (Satellite Area)	55 gallons	[5]
Maximum Acutely Toxic Waste Accumulation (P-list)	1 quart (liquid) or 1 kg (solid)	[5]
Liquid Waste Container Fill Level	No more than 75% of capacity	[6]

Experimental Protocols

Spill Cleanup Protocol:

In the event of a Gramisterol spill, follow these steps:

• Evacuate and Ventilate: Ensure the area is well-ventilated. If the spill is large, evacuate the immediate area.

• Don PPE: Wear appropriate PPE, including respiratory protection if necessary.

• Containment: For liquid spills, use an absorbent material (e.g., vermiculite, sand) to contain the spill. For solid spills, carefully sweep up the material, avoiding dust generation.

• Collection: Place the absorbed material or swept solids into a designated hazardous waste container.

• Decontamination: Clean the spill area with a suitable solvent (e.g., ethanol), and collect the cleaning materials as hazardous waste.

• Reporting: Report the spill to your laboratory supervisor and EHS office.

Empty Container Disposal Protocol:

Containers that have held Gramisterol must be treated as hazardous waste.

• Triple-Rinse: Triple-rinse the empty container with a suitable solvent (e.g., ethanol).[7]

• Collect Rinsate: The first rinsate must be collected and disposed of as liquid hazardous waste.[3][7] Subsequent rinses may be permissible for drain disposal depending on institutional guidelines; however, it is best practice to collect all rinsates as hazardous waste.

• Deface Label: Deface the original label on the container.

• Dispose of Container: Dispose of the rinsed container according to your institution's procedures for empty chemical containers.

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Gramisterol waste.

Caption: Gramisterol Waste Disposal Workflow.

References

• 1. danielshealth.com [danielshealth.com]
• 2. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 3. benchchem.com [benchchem.com]
• 4. gzlabfurniture.com [gzlabfurniture.com]
• 5. ehrs.upenn.edu [ehrs.upenn.edu]
• 6. nipissingu.ca [nipissingu.ca]
• 7. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]

Safeguarding Your Research: Personal Protective Equipment and Handling Protocols for Gramisterol

For Immediate Implementation: This document provides essential safety and logistical guidance for the handling and disposal of Gramisterol. All personnel, including researchers, scientists, and drug development professionals, must adhere to these protocols to ensure a safe laboratory environment.

While a specific Safety Data Sheet (SDS) for Gramisterol is not publicly available, the following guidelines are based on best practices for handling solid, powdered biochemical compounds of a similar nature, such as other phytosterols. A thorough risk assessment should be conducted for any new or modified procedures involving this substance.

Essential Personal Protective Equipment (PPE)

The minimum required PPE for handling Gramisterol is outlined below. This is based on the potential hazards associated with fine powders and related sterol compounds.

PPE Category	Specification	Rationale
Hand Protection	Double-gloving with powder-free nitrile gloves.	Prevents skin contact and contamination. Double-gloving provides an extra layer of protection against potential tears or punctures. Nitrile offers good resistance to a variety of chemicals.[1][2][3]
Eye and Face Protection	Safety glasses with side shields. A face shield should be worn over safety glasses if there is a risk of splashing or aerosol generation.	Protects eyes from dust particles and potential splashes of solutions containing Gramisterol.
Respiratory Protection	A NIOSH-approved N95 respirator or higher is required when handling the powder outside of a certified chemical fume hood or when dust may be generated.	Minimizes the risk of inhaling fine particles of the compound. The specific cartridge type should be determined by a site-specific risk assessment.
Body Protection	A fully buttoned laboratory coat.	Protects skin and personal clothing from contamination.

Operational Plan for Handling Gramisterol

Adherence to a systematic handling protocol is crucial for minimizing exposure and ensuring the integrity of your experiments.

Preparation

• Designated Area: All handling of solid Gramisterol must be conducted in a designated area, such as a certified chemical fume hood, to control dust and potential exposure.

• Gather Materials: Before starting, ensure all necessary PPE, calibrated weighing equipment, spill cleanup materials, and clearly labeled waste containers are readily accessible.

• Pre-clean Surfaces: The work surface within the fume hood should be cleaned and then covered with a disposable bench protector.

Weighing and Solution Preparation

• Weighing: Carefully weigh the desired amount of Gramisterol powder on a tared weigh paper or in a suitable container within the chemical fume hood. Avoid any actions that could generate dust.

• Solution Preparation: To dissolve the powder, slowly add the solvent to the solid to prevent splashing. Keep the container covered as much as possible during this process.

• Container Sealing: Once the solution is prepared, securely seal the container before removing it from the fume hood.

Post-Handling

• Surface Decontamination: After completing the work, decontaminate all surfaces within the fume hood that may have come into contact with Gramisterol. Use a suitable solvent (e.g., 70% ethanol) and wipe the surfaces clean with an appropriate absorbent material.

• PPE Removal: Remove PPE in the correct order to avoid cross-contamination. Outer gloves should be removed first, followed by the lab coat, face shield/goggles, and finally the inner gloves.

• Hand Washing: Wash hands thoroughly with soap and water after removing all PPE.

Disposal and Decontamination Plan

Proper disposal of Gramisterol waste and effective decontamination of spills are critical for environmental protection and laboratory safety.

Waste Disposal

• Solid Waste: All solid waste contaminated with Gramisterol, including used PPE, weigh papers, and disposable bench protectors, must be collected in a clearly labeled, sealed hazardous waste container.

• Liquid Waste: Solutions containing Gramisterol should be collected in a designated, sealed, and clearly labeled hazardous waste container. Do not pour any solutions containing Gramisterol down the drain.

• Disposal Method: All Gramisterol waste should be disposed of through a licensed hazardous waste disposal company, following all local, state, and federal regulations.

Spill Decontamination

• Evacuate and Secure: In the event of a spill, immediately evacuate all non-essential personnel from the area and restrict access.

• Don Appropriate PPE: Before attempting to clean the spill, don the appropriate PPE as outlined in the table above, including respiratory protection.

• Contain the Spill: For a solid spill, gently cover the powder with absorbent pads to prevent it from becoming airborne. For a liquid spill, surround the area with absorbent material to contain it.

• Clean the Spill:

  • Solid: Carefully collect the powder using a scoop or other appropriate tool and place it in a labeled hazardous waste container. Avoid dry sweeping, which can generate dust.

  • Liquid: Use absorbent pads to soak up the liquid, working from the outside of the spill inwards. Place the used absorbent pads in a labeled hazardous waste container.

• Decontaminate the Area: Once the bulk of the spill has been removed, decontaminate the area with a suitable solvent (e.g., 70% ethanol) and wipe clean. Repeat this process if necessary.

• Dispose of Waste: All materials used to clean the spill, including contaminated PPE, must be disposed of as hazardous waste.

Experimental Workflow for Safe Handling of Gramisterol

Caption: A diagram illustrating the procedural workflow for the safe handling of Gramisterol.

References

• 1. gloves.com [gloves.com]
• 2. sgnitrilegloves.com [sgnitrilegloves.com]
• 3. soscleanroom.com [soscleanroom.com]